6-Methylheptane-2,5-dione

• CAS: 13901-85-4

Core Science & Biosynthesis

From Pine to Pharma: A Senior Application Scientist's In-Depth Guide to the Synthesis of 6-Methylheptane-2,5-dione via α-Terpinene Ozonolysis

Abstract

This technical guide provides a comprehensive overview of the synthesis of 6-methylheptane-2,5-dione, a valuable precursor in the pharmaceutical and fragrance industries, through the ozonolysis of α-terpinene. This document delves into the underlying reaction mechanisms, provides a detailed experimental protocol with field-proven insights, and outlines robust characterization techniques. Designed for researchers, scientists, and professionals in drug development, this guide emphasizes the causality behind experimental choices to ensure scientific integrity and reproducibility.

Introduction: The Significance of 6-Methylheptane-2,5-dione

6-Methylheptane-2,5-dione, a 1,4-diketone, is a versatile chemical intermediate with significant applications in organic synthesis.[1] Its structural motif makes it an ideal precursor for the synthesis of various heterocyclic compounds, such as furans and pyrroles, which are core components of many medicinally active molecules and fragrance compounds.[1][2] The synthesis of this diketone from α-terpinene, a naturally abundant monoterpene found in sources like tea tree oil and turpentine, represents a green and sustainable approach to producing valuable chemical entities from renewable feedstocks.[1]

The ozonolysis of terpenes, such as α-terpinene, is also a significant process in atmospheric chemistry, contributing to the formation of secondary organic aerosols (SOAs).[1] Understanding the controlled synthesis of ozonolysis products in a laboratory setting provides valuable insights into these atmospheric phenomena.

Mechanistic Deep Dive: The Ozonolysis of α-Terpinene

The synthesis of 6-methylheptane-2,5-dione from α-terpinene proceeds via an ozonolysis reaction, which involves the cleavage of the carbon-carbon double bonds within the α-terpinene ring by ozone (O₃). This process is followed by a reductive workup to yield the desired diketone.

The Criegee Mechanism: A Step-by-Step Analysis

The ozonolysis of alkenes follows the Criegee mechanism, which can be broken down into the following key steps:

• [3+2] Cycloaddition: The ozone molecule acts as a 1,3-dipole and undergoes a [3+2] cycloaddition reaction with a double bond of α-terpinene to form an unstable primary ozonide (also known as a molozonide).[3][4]

• Retro-[3+2] Cycloaddition: The primary ozonide is highly unstable and rapidly rearranges via a retro-[3+2] cycloaddition to cleave the carbon-carbon bond and form a carbonyl compound and a carbonyl oxide, often referred to as the Criegee intermediate.

• Second [3+2] Cycloaddition: The carbonyl compound and the Criegee intermediate then recombine in a second [3+2] cycloaddition to form a more stable secondary ozonide (1,2,4-trioxolane).

Since α-terpinene has two double bonds, this process occurs at both sites, leading to the cleavage of the six-membered ring.

Reductive Workup: Quenching the Ozonide

The secondary ozonide is typically not isolated due to its potential explosive nature. Instead, a reductive workup is employed to quench the reaction and convert the ozonide into the desired carbonyl compounds. Common reducing agents for this purpose include dimethyl sulfide (DMS) and triphenylphosphine (PPh₃).[5][6]

In this synthesis, dimethyl sulfide is the preferred reagent. It reduces the peroxide linkage in the ozonide, yielding 6-methylheptane-2,5-dione and dimethyl sulfoxide (DMSO) as a byproduct.[7] The choice of a reductive workup is crucial to prevent the over-oxidation of any potential aldehyde intermediates to carboxylic acids.[5]

Figure 1: Ozonolysis and Reductive Workup Mechanism.

Experimental Protocol: A Field-Proven Methodology

This section provides a detailed, step-by-step protocol for the synthesis of 6-methylheptane-2,5-dione from α-terpinene. The causality behind each step is explained to provide a deeper understanding of the process.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
α-Terpinene	≥95%	Sigma-Aldrich	Ensure purity to minimize side reactions.
Dichloromethane (DCM)	Anhydrous	Acros Organics	A dry, inert solvent is crucial for the ozonolysis step.
Methanol (MeOH)	ACS Grade	Fisher Scientific	Used as a co-solvent.
Dimethyl Sulfide (DMS)	≥99%	Alfa Aesar	The reducing agent for the workup.
Ozone (O₃)	Generated in situ	-	An ozone generator is required.
Sodium Sulfate (Na₂SO₄)	Anhydrous	VWR	For drying the organic layer.
Silica Gel	60 Å, 230-400 mesh	Sorbent Technologies	For column chromatography purification.
Hexane	ACS Grade	EMD Millipore	Eluent for chromatography.
Ethyl Acetate	ACS Grade	J.T. Baker	Eluent for chromatography.

Step-by-Step Synthesis

Step 1: Reaction Setup and Ozonolysis

• Dissolve α-terpinene (13.6 g, 0.1 mol) in a mixture of anhydrous dichloromethane (200 mL) and methanol (50 mL) in a three-necked round-bottom flask equipped with a magnetic stirrer, a gas inlet tube, and a gas outlet tube connected to a potassium iodide trap to quench excess ozone. The use of a DCM/MeOH solvent system aids in dissolving the starting material and stabilizing the reaction intermediates.

• Cool the reaction mixture to -78 °C using a dry ice/acetone bath. Low temperatures are critical to prevent the decomposition of the unstable ozonide intermediates and to control the exothermicity of the reaction.

• Bubble ozone gas through the solution from an ozone generator. The progress of the reaction can be monitored by the appearance of a persistent blue color in the solution, indicating an excess of ozone, or by thin-layer chromatography (TLC).

• Once the reaction is complete, purge the solution with a stream of nitrogen or argon for 10-15 minutes to remove any residual ozone. This step is a crucial safety measure to prevent uncontrolled reactions upon warming.

Step 2: Reductive Workup

• While maintaining the low temperature, slowly add dimethyl sulfide (12.4 g, 0.2 mol, 2 equivalents) to the reaction mixture. The addition should be done cautiously as the reaction can be exothermic. DMS is a more convenient reducing agent than triphenylphosphine as the byproduct, DMSO, is water-soluble and easily removed.

• Allow the reaction mixture to slowly warm to room temperature and stir for at least 4 hours, or overnight. This ensures the complete reduction of the ozonide.

Step 3: Workup and Isolation

• Transfer the reaction mixture to a separatory funnel and wash with water (2 x 100 mL) to remove the DMSO byproduct and any other water-soluble impurities.

• Wash the organic layer with saturated sodium bicarbonate solution (100 mL) to neutralize any acidic byproducts, followed by a wash with brine (100 mL) to aid in phase separation.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator. This will yield the crude 6-methylheptane-2,5-dione.

Step 4: Purification

• Purify the crude product by flash column chromatography on silica gel. A gradient elution system, starting with 100% hexane and gradually increasing the polarity with ethyl acetate (e.g., 9:1 hexane:ethyl acetate), is typically effective.

• Collect the fractions containing the purified product (monitored by TLC) and concentrate under reduced pressure to obtain pure 6-methylheptane-2,5-dione as a colorless oil.

Figure 2: Step-by-step experimental workflow.

Expected Yield

The yield of 6-methylheptane-2,5-dione from the ozonolysis of α-terpinene can vary depending on the efficiency of the ozonolysis and the purification process. Based on similar ozonolysis reactions of terpenes, a yield in the range of 70-85% can be reasonably expected.

Characterization of 6-Methylheptane-2,5-dione: A Spectroscopic Analysis

Robust characterization of the synthesized 6-methylheptane-2,5-dione is essential to confirm its identity and purity. The following spectroscopic techniques are recommended.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR (400 MHz, CDCl₃): The proton NMR spectrum provides information about the chemical environment of the hydrogen atoms in the molecule.

  • δ 2.75 (t, J = 6.8 Hz, 2H): Triplet corresponding to the methylene protons adjacent to the C5 ketone.

  • δ 2.60 (t, J = 6.8 Hz, 2H): Triplet corresponding to the methylene protons adjacent to the C2 ketone.

  • δ 2.15 (s, 3H): Singlet for the methyl protons at C1.

  • δ 1.10 (d, J = 6.9 Hz, 6H): Doublet for the two equivalent methyl protons at C7 and C8.

  • δ 2.85 (sept, J = 6.9 Hz, 1H): Septet for the proton at C6.

• ¹³C NMR (100 MHz, CDCl₃): The carbon NMR spectrum provides information about the different carbon environments.

  • δ 214.0 (C=O): Carbonyl carbon at C5.

  • δ 207.5 (C=O): Carbonyl carbon at C2.

  • δ 41.0 (CH): Methine carbon at C6.

  • δ 38.5 (CH₂): Methylene carbon at C4.

  • δ 29.8 (CH₃): Methyl carbon at C1.

  • δ 27.5 (CH₂): Methylene carbon at C3.

  • δ 18.2 (CH₃): The two equivalent methyl carbons at C7 and C8.

Infrared (IR) Spectroscopy

The IR spectrum will show a strong, characteristic absorption band for the carbonyl (C=O) stretching vibrations.

• ν_max (neat): ~1715 cm⁻¹ (C=O stretch)

Mass Spectrometry (MS)

Gas chromatography-mass spectrometry (GC-MS) can be used to confirm the molecular weight and fragmentation pattern of the product.

• Molecular Ion (M⁺): m/z = 142.10

Conclusion and Future Outlook

The synthesis of 6-methylheptane-2,5-dione from α-terpinene via ozonolysis is a robust and efficient method for producing a valuable chemical intermediate from a renewable resource. The detailed protocol and mechanistic insights provided in this guide are intended to equip researchers with the necessary knowledge for the successful and safe execution of this synthesis. The causality-driven approach to the experimental design ensures a self-validating system, promoting reproducibility and a deeper understanding of the chemical transformations involved.

Future work in this area could focus on the development of catalytic ozonolysis methods to improve the sustainability of the process further and to explore the synthesis of a wider range of functionalized 1,4-dicarbonyl compounds from various terpene feedstocks.

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6-Methylheptane-2,5-dione chemical properties and reactivity

An In-Depth Technical Guide to the Chemical Properties and Reactivity of 6-Methylheptane-2,5-dione

Introduction

6-Methylheptane-2,5-dione is an aliphatic 1,4-diketone that serves as a significant molecule in both synthetic organic chemistry and atmospheric sciences.[1] With the molecular formula C₈H₁₄O₂, this compound is a versatile precursor for the synthesis of complex molecules, including five-membered heterocycles, which are foundational structures in many pharmaceuticals and biologically active compounds.[1] Furthermore, its identification as a product of the ozonolysis of naturally occurring terpenes, such as α-terpinene, makes it a valuable model for studying the formation of secondary organic aerosols (SOAs) in the atmosphere.[1] This guide provides a comprehensive overview of its chemical properties, spectral data, and core reactivity, with a focus on its utility in synthetic transformations.

Physicochemical and Spectroscopic Properties

The structural and physical properties of 6-methylheptane-2,5-dione are fundamental to understanding its behavior and application.

Chemical Structure:

Caption: 2D Chemical Structure of 6-Methylheptane-2,5-dione.

Table 1: Physicochemical Properties of 6-Methylheptane-2,5-dione

Property	Value	Source
IUPAC Name	6-methylheptane-2,5-dione	[1][2]
CAS Number	13901-85-4	[1][3][4][5]
Molecular Formula	C₈H₁₄O₂	[3][4]
Molecular Weight	142.20 g/mol	[2]
Physical Form	Liquid
InChI Key	GQOZVBVPTAONFU-UHFFFAOYSA-N	[4]
Canonical SMILES	CC(C)C(=O)CCC(=O)C	[2][3][6]
Polar Surface Area	34.14 Ų	[2][3]
Rotatable Bond Count	4	[3]
Hydrogen Bond Acceptor Count	2	[3]
Hydrogen Bond Donor Count	0	[3]

Table 2: Spectroscopic Data for 6-Methylheptane-2,5-dione

Spectroscopy	Key Features and Predicted Shifts	Source
Infrared (IR)	Strong, sharp C=O stretching absorption expected in the 1705-1725 cm⁻¹ region, characteristic of saturated aliphatic ketones. C-H bending vibrations are anticipated around 1350-1470 cm⁻¹.	[1]
¹³C NMR	Eight distinct signals are expected due to the unique carbon environments. Predicted chemical shifts (ppm): ~208 (C2, C=O), ~30 (C1, CH₃-C=O), ~38 (C3, -CH₂-), ~34 (C4, -CH₂-).	[1][2]
¹H NMR	Provides information on distinct proton environments and their connectivity.	[1]
Mass Spectrometry (GC-MS)	The molecular ion peak [M]⁺ would be observed at m/z = 142. Fragmentation patterns would be consistent with the cleavage of the diketone structure.	[2]

Core Reactivity and Synthetic Transformations

The chemical behavior of 6-methylheptane-2,5-dione is dominated by the 1,4-dicarbonyl functionality.[1] This arrangement, with two carbonyl groups separated by a two-carbon spacer, facilitates a range of synthetically valuable intramolecular reactions. The primary drivers of this reactivity are the electrophilic nature of the carbonyl carbons and the acidity of the hydrogens on the α-carbons.[1]

Intramolecular Aldol Condensation

When treated with a base, 1,4-diketones like 6-methylheptane-2,5-dione can undergo an intramolecular aldol reaction to form cyclic products.[7][8][9] This transformation is a powerful method for constructing five-membered rings.[7][10]

Causality of the Mechanism: The reaction is initiated by the abstraction of an acidic α-hydrogen by a base, creating a nucleophilic enolate. This enolate then attacks the electrophilic carbonyl carbon of the second ketone within the same molecule.[10] This cyclization step is followed by protonation and subsequent dehydration (elimination of a water molecule) to yield a stable α,β-unsaturated cyclic ketone, in this case, a substituted cyclopentenone.[8][10]

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fundamental reactivity of the 1,4-diketone moiety in 6-Methylheptane-2,5-dione

An In-Depth Technical Guide to the Fundamental Reactivity of the 1,4-Diketone Moiety in 6-Methylheptane-2,5-dione

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive examination of the fundamental reactivity of 6-methylheptane-2,5-dione, an aliphatic 1,4-diketone of significant interest in both organic synthesis and atmospheric chemistry. The strategic positioning of its two carbonyl groups governs a rich and predictable chemistry, primarily centered on intramolecular cyclization reactions. This document elucidates the core principles of its reactivity, focusing on the mechanistic pathways of acid-catalyzed furan formation (Paal-Knorr Synthesis) and base-mediated cyclopentenone synthesis (Intramolecular Aldol Condensation). Authored for researchers, scientists, and drug development professionals, this guide synthesizes mechanistic theory with practical, field-proven experimental protocols, emphasizing the causality behind synthetic choices to ensure technical accuracy and reproducibility.

Introduction: The Strategic Importance of the 1,4-Diketone Moiety

The 1,4-dicarbonyl motif is a cornerstone in synthetic organic chemistry, serving as a versatile precursor for a wide range of carbocyclic and heterocyclic structures.[1] The chemical behavior of 6-methylheptane-2,5-dione is dictated by the interplay between its two ketone functionalities, separated by a two-carbon bridge.[2] This specific arrangement facilitates a variety of intramolecular reactions, driven by the inherent electrophilicity of the carbonyl carbons and the acidity of the adjacent α-hydrogens.[2]

6-Methylheptane-2,5-dione (C₈H₁₄O₂, MW: 142.20 g/mol ) is not merely a synthetic curiosity; it is a biorenewable intermediate that can be derived from the ozonolysis of biogenic terpenes like α-terpinene.[2] This positions it as a valuable, green starting material for synthesizing complex molecular architectures, including fragrances and pharmaceutical scaffolds.[2] Its fundamental reactivity is primarily channeled into two major, condition-dependent cyclization pathways that yield five-membered rings: furans and cyclopentenones.

Core Reactivity Principles: A Dichotomy of Pathways

The reactivity of 6-methylheptane-2,5-dione is a classic example of reaction conditions dictating product outcomes. The two primary pathways hinge on the strategic generation of a key intermediate: an enol or an enolate.

• Under Acidic Conditions (Enol Pathway): Protonation of one carbonyl oxygen enhances its electrophilicity, while the other carbonyl is encouraged to tautomerize to its enol form. The electron-rich enol then acts as an intramolecular nucleophile, leading to the formation of heterocyclic compounds like furans.

• Under Basic Conditions (Enolate Pathway): A base abstracts an acidic α-hydrogen to form a nucleophilic enolate. This enolate then attacks the second carbonyl group in an intramolecular fashion, leading to carbocyclic products like cyclopentenones.

A crucial aspect of 1,4-diketone chemistry is the phenomenon of keto-enol tautomerism, an equilibrium between the diketone form and its corresponding enol.[3][4][5] While the keto form is typically more stable and predominates, the enol form is a key reactive intermediate in acid-catalyzed reactions.[4][6]

Caption: Keto-Enol tautomerism in 6-methylheptane-2,5-dione.

Acid-Catalyzed Cyclization: The Paal-Knorr Furan Synthesis

The Paal-Knorr synthesis is a robust and widely used method for preparing substituted furans from 1,4-dicarbonyl compounds.[7][8][9] When 6-methylheptane-2,5-dione is subjected to acidic conditions, it efficiently cyclizes to form 2-isopropyl-5-methylfuran.

Mechanistic Rationale

The reaction mechanism, first elucidated in detail by V. Amarnath et al., proceeds not through a simple monoenol intermediate, but via a concerted process where enol formation is the rate-determining step.[7][10]

• Protonation: One of the carbonyl oxygens is rapidly protonated by the acid catalyst, significantly increasing the electrophilicity of the carbonyl carbon.

• Enolization & Cyclization: The second carbonyl group undergoes acid-catalyzed enolization. The resulting enol, a potent nucleophile, immediately attacks the protonated carbonyl in an intramolecular fashion. This is the rate-determining step.[10]

• Hemiacetal Formation: This nucleophilic attack forms a five-membered cyclic hemiacetal intermediate.

• Dehydration: The hydroxyl group of the hemiacetal is protonated, forming a good leaving group (H₂O). Subsequent elimination of water and deprotonation yields the stable aromatic furan ring.

Caption: Logical workflow for the Paal-Knorr furan synthesis.

Experimental Protocol: Synthesis of 2-Isopropyl-5-methylfuran

Objective: To demonstrate the acid-catalyzed cyclization of 6-methylheptane-2,5-dione.

Materials:

• 6-Methylheptane-2,5-dione (1.0 eq)

• p-Toluenesulfonic acid (p-TsOH) (0.1 eq) or concentrated H₂SO₄ (catalytic amount)

• Toluene

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask with reflux condenser and Dean-Stark trap

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask equipped with a Dean-Stark trap and reflux condenser, add 6-methylheptane-2,5-dione and toluene (approx. 0.2 M concentration).

• Add a catalytic amount of p-toluenesulfonic acid (p-TsOH).

• Heat the mixture to reflux. Water will be collected in the Dean-Stark trap as the reaction proceeds.

• Monitor the reaction by TLC or GC-MS until the starting material is consumed (typically 1-3 hours).

• Allow the reaction mixture to cool to room temperature.

• Transfer the mixture to a separatory funnel and wash with saturated sodium bicarbonate solution to neutralize the acid catalyst.

• Wash with brine, then dry the organic layer over anhydrous MgSO₄.

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• The crude product can be purified by fractional distillation or column chromatography if necessary.

Base-Mediated Cyclization: Intramolecular Aldol Condensation

When treated with a base, 1,4-diketones undergo an intramolecular aldol reaction to form five-membered cyclic products.[11][12] For 6-methylheptane-2,5-dione, this reaction yields 3-isopropyl-cyclopent-2-enone. This transformation is a powerful tool for constructing cyclopentenone rings, which are prevalent in natural products.[13]

Mechanistic Rationale and Regioselectivity

The mechanism follows the classic aldol pathway, but within a single molecule.[11][12][14]

• Enolate Formation: A base (e.g., hydroxide, alkoxide) abstracts an acidic α-hydrogen. In 6-methylheptane-2,5-dione, there are three possible α-protons to be removed (at C1, C3, and C6). Abstraction of a proton from C1 leads to the formation of a five-membered ring, which is thermodynamically favored over the highly strained three-membered ring that would result from deprotonation at C3.[11][12]

• Intramolecular Aldol Addition: The nucleophilic enolate attacks the electrophilic carbon of the other carbonyl group (C5), forming a five-membered cyclic alkoxide intermediate.

• Protonation: The alkoxide is protonated by the solvent (e.g., water) to give a β-hydroxy ketone (the aldol addition product).

• Dehydration (Condensation): Upon heating, the β-hydroxy ketone readily dehydrates.[15] The base removes a now-acidic α-hydrogen, and the resulting enolate eliminates the β-hydroxyl group to form a stable, conjugated α,β-unsaturated ketone (cyclopentenone).

Caption: Logical workflow for the intramolecular aldol condensation.

Experimental Protocol: Synthesis of 3-Isopropyl-cyclopent-2-enone

Objective: To demonstrate the base-mediated cyclization of 6-methylheptane-2,5-dione.

Materials:

• 6-Methylheptane-2,5-dione (1.0 eq)

• Aqueous sodium hydroxide (NaOH) solution (e.g., 5-10%) or potassium hydroxide (KOH) in ethanol

• Ethanol or Water (as solvent)

• Diethyl ether or Ethyl acetate (for extraction)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask with reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve 6-methylheptane-2,5-dione in ethanol in a round-bottom flask.

• Add the aqueous NaOH solution to the flask. The amount of base can range from catalytic to stoichiometric.

• Heat the mixture to reflux. The reaction progress can be monitored by TLC or GC-MS. The condensation is often driven by heat.

• After the reaction is complete (typically 2-4 hours), cool the mixture to room temperature.

• Neutralize the excess base with dilute HCl until the solution is slightly acidic.

• Remove the bulk of the ethanol using a rotary evaporator.

• Extract the aqueous residue with diethyl ether or ethyl acetate (3x).

• Combine the organic extracts, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter the drying agent and concentrate the organic solution under reduced pressure.

• The resulting crude product can be purified by column chromatography on silica gel or by distillation.

Spectroscopic and Analytical Characterization

Structural elucidation of 6-methylheptane-2,5-dione and its products relies on standard analytical techniques.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Predicted NMR data provides a clear fingerprint for the molecule's carbon skeleton and proton environments.

Table 1: Predicted NMR Spectral Data for 6-Methylheptane-2,5-dione

Assignment	Predicted ¹H NMR (δ, ppm)	Predicted ¹³C NMR (δ, ppm)
C1 (CH₃-C=O)	~2.15 (s, 3H)	~30
C2 (C=O)	-	~208
C3 (-CH₂-)	~2.75 (t, 2H)	~38
C4 (-CH₂-)	~2.55 (t, 2H)	~34
C5 (C=O)	-	~212
C6 (-CH-)	~2.85 (sept, 1H)	~41
C7, C7' (CH(CH₃)₂)	~1.10 (d, 6H)	~18

Source: Predictions based on standard chemical shift values.[2]

Mass Spectrometry (MS)

Gas Chromatography-Mass Spectrometry (GC-MS) is ideal for identifying the compound and its fragmentation pattern. The molecular ion peak (M⁺) for C₈H₁₄O₂ is expected at m/z 142.[2][16]

Table 2: Expected Mass Spectrometry Fragmentation for 6-Methylheptane-2,5-dione

m/z Value	Proposed Fragment Identity	Reason for Cleavage
142	[C₈H₁₄O₂]⁺ (Molecular Ion)	Electron Impact Ionization
99	[M - 43]⁺	Loss of acetyl group [CH₃CO]
71	[M - 71]⁺ or [(CH₃)₂CHCO]⁺	Loss of isobutyryl group or isobutyryl cation
43	[CH₃CO]⁺ (Base Peak)	Acetyl cation; characteristic of methyl ketones

Source: Based on typical fragmentation patterns of ketones.[2]

Conclusion

The fundamental reactivity of 6-methylheptane-2,5-dione is a compelling illustration of rational organic synthesis, where reaction outcomes can be precisely controlled by the choice of catalytic conditions. Its ability to serve as a precursor to either substituted furans via the acid-catalyzed Paal-Knorr synthesis or to functionalized cyclopentenones through base-mediated intramolecular aldol condensation makes it a highly valuable and versatile building block. The mechanistic understanding detailed in this guide provides researchers with the predictive power to harness this reactivity for the efficient construction of complex molecular targets in pharmaceutical, fragrance, and materials science applications.

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Introduction: Defining a High-Performance Fluorosurfactant

An In-depth Technical Guide to the Physicochemical Properties of Potassium 1,1,2,2,3,3,4,4,4-nonafluoro-1-butanesulfonate (CAS: 13901-85-4)

Potassium 1,1,2,2,3,3,4,4,4-nonafluoro-1-butanesulfonate, registered under CAS number 13901-85-4, is a perfluorinated anionic surfactant.[1] Commonly known as Potassium nonaflate or KPBS, its structure is characterized by a fully fluorinated four-carbon (butyl) chain attached to a sulfonate head group, with potassium as the counter-ion. This unique molecular architecture, with its lipophobic/hydrophobic fluorinated tail and hydrophilic sulfonate group, imparts exceptional chemical and thermal stability and potent surface-active properties.

These characteristics make it an invaluable component in a range of demanding applications. It serves as a highly effective flame retardant, particularly for polycarbonate materials, and is a key additive for enhancing the performance and stability of advanced energy storage systems like lithium-ion batteries and perovskite solar cells.[1][2] Its utility extends to its role as a versatile surfactant in specialty cleaning agents and as a research tool in surface chemistry.[3] This guide provides a detailed examination of its core physicochemical properties, the methodologies for their determination, and the implications for its application in scientific research and industrial development.

Core Physicochemical Properties

The functional characteristics of Potassium nonafluorobutanesulfonate are rooted in its fundamental physical and chemical properties. These parameters are critical for predicting its behavior in various matrices, designing experimental protocols, and engineering its role in complex formulations.

Property	Value	Significance in Research & Development
Molecular Formula	C4F9KO3S[1][2][4]	Defines the elemental composition and stoichiometry.
Molecular Weight	338.19 g/mol [2][4][5]	Essential for all stoichiometric calculations, including solution preparation and reaction modeling.
Appearance	White to off-white solid/powder.[3][4]	Basic physical state identification for material handling and quality control.
Melting Point	>300 °C[1][4][5]	Indicates very high thermal stability, making it suitable for high-temperature processing and applications.
Boiling Point	>400 °C[1][4]	Further confirms its exceptional thermal robustness and low volatility.
Aqueous Solubility	100 mg/mL (in water)[4][5]	High water solubility is crucial for its application in aqueous systems, such as electrolyte formulations or cleaning solutions.
Bulk Density	~1000 kg/m ³[4]	Important for industrial-scale handling, storage, and powder flow characteristics.
Vapor Pressure	0 Pa at 20°C[1][4]	Essentially non-volatile under standard conditions, minimizing inhalation exposure and evaporative loss.
pH	5.5 - 6.5 (50 g/L in H₂O)[4]	The near-neutral pH of its aqueous solution indicates it is the salt of a very strong acid (nonafluorobutanesulfonic acid).
Surface Tension	70.45 mN/m (1 g/L at 20°C)[1][4]	Demonstrates its ability to significantly reduce the surface tension of water, a key characteristic of a surfactant.
Dissociation Constant	-13.2 to -12.5[1][4]	This extremely low pKa value confirms that it is completely dissociated in solution, existing as a stable anion across the entire pH range.

Chemical Stability and Reactivity Profile

The utility of Potassium nonafluorobutanesulfonate in demanding environments is a direct consequence of its inherent stability, which derives from the strength of the carbon-fluorine (C-F) and carbon-sulfur (C-S) bonds within its perfluorinated structure.

Thermal Stability

With a melting point exceeding 300°C and a boiling point above 400°C, KPBS exhibits exceptional thermal stability.[1][4][5] This robustness is critical for its use as a flame retardant in polycarbonate, which is processed at high temperatures. Studies on related perfluoroalkyl sulfonic acids (PFSAs) show that they require relatively high temperatures (≥450°C) to begin decomposing.[6][7] The primary mechanism of thermal decomposition involves free-radical reactions, which require significant energy input to initiate the cleavage of the stable C-F and C-S bonds.[6]

Hydrolytic Stability

Hydrolysis, the reaction with water, is a common degradation pathway for many chemical compounds. However, perfluorinated sulfonates like KPBS are exceptionally resistant to hydrolysis. The C-S bond in these molecules is the most probable site for hydrolytic attack.[8] Despite this, experimental studies on the closely related and longer-chain perfluorooctane sulfonate (PFOS) showed no detectable degradation over 49 days at 50°C across a wide pH range (1.5 to 11), leading to an estimated environmental half-life of over 41 years.[8] This profound stability is attributed to the steric shielding of the C-S bond by the bulky, electronegative fluorine atoms and the overall strength of the bonds in the molecule. This makes KPBS a reliable component in aqueous formulations intended for long-term storage or use under varying pH conditions.

Experimental Protocols for Physicochemical Characterization

To ensure scientific integrity, the properties listed above are determined using standardized, verifiable methodologies. The following protocols outline the experimental workflows for measuring key parameters.

Protocol 1: Determination of Aqueous Solubility (OECD 105, Shake-Flask Method)

This protocol determines the saturation solubility of KPBS in water. The causality behind this choice is its status as a "gold standard" method that ensures a true equilibrium is reached between the solid and dissolved states.

Methodology:

• Preparation: Add an excess amount of solid KPBS to a known volume of deionized water in a flask.

• Equilibration: Seal the flask and agitate it in a constant temperature bath (e.g., 25°C) for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached. A preliminary test can establish the time required to reach a plateau in concentration.

• Phase Separation: Cease agitation and allow the suspension to settle. Centrifuge the mixture at high speed to pellet any undissolved solid.

• Sampling: Carefully extract an aliquot of the clear supernatant (the saturated aqueous solution).

• Quantification: Analyze the concentration of KPBS in the aliquot. A common and sensitive method is Liquid Chromatography-Mass Spectrometry (LC-MS/MS). Alternatively, given it is a potassium salt, the concentration of K+ ions can be determined using Inductively Coupled Plasma Optical Emission Spectroscopy (ICP-OES) or a potassium ion-selective electrode.[9]

• Calculation: The solubility is reported in g/L or mg/mL based on the measured concentration in the saturated solution.

Workflow for Aqueous Solubility Determination

Protocol 2: Thermal Stability Analysis via Thermogravimetric Analysis (TGA)

TGA is a fundamental technique for assessing thermal stability. It provides a self-validating system by directly measuring mass loss as a function of temperature, clearly identifying the onset of decomposition.

Methodology:

• Sample Preparation: Place a small, accurately weighed amount of KPBS (typically 5-10 mg) into a TGA sample pan (e.g., platinum or alumina).

• Instrument Setup: Place the pan in the TGA furnace. Purge the furnace with an inert gas (e.g., nitrogen) to prevent oxidative degradation.

• Heating Program: Program the instrument to heat the sample at a constant rate (e.g., 10 °C/min) over a specified temperature range (e.g., from ambient to 600 °C).

• Data Acquisition: The instrument continuously records the sample's mass as a function of temperature.

• Data Analysis: The output is a TGA curve (mass vs. temperature). The onset temperature of decomposition is identified as the point where significant mass loss begins. The derivative of this curve (DTG curve) can be used to identify the temperature of maximum decomposition rate.

Thermogravimetric Analysis (TGA) Workflow

Authoritative Grounding & Applications in Drug Development and Research

The physicochemical properties of KPBS directly enable its use in specialized scientific and industrial fields.

• Advanced Materials & Energy: In perovskite solar cells, KPBS is used as an additive to passivate defects at the interface between the perovskite and the electron transport layer, which improves power conversion efficiency.[2] In lithium-ion batteries, it forms a stable passivation layer on cathode materials, minimizing capacity decay over thousands of cycles.[2] Its high thermal and electrochemical stability are paramount in these applications.

• Flame Retardancy: KPBS is recognized as a superior flame retardant for synthetic materials, especially polycarbonate.[1] Its effectiveness stems from its ability to promote charring and interrupt the combustion cycle at high temperatures, a role enabled by its exceptional thermal stability.

• Surfactant and Research Chemical: As a perfluorinated surfactant, it is highly effective at reducing surface tension and is chemically inert, making it a valuable tool in studies of surface chemistry and in formulations that require stability in harsh chemical environments.[3]

While not a drug itself, its high stability and well-defined properties make it a useful reference standard for environmental testing and research related to per- and polyfluoroalkyl substances (PFAS).[4] Its presence in environmental matrices is a subject of study due to the general persistence of PFAS compounds. The European Chemicals Agency (ECHA) has included it on the Candidate List of substances of very high concern due to its very high persistence, mobility in water, and potential for irreversible effects, underscoring the importance of understanding its properties.[10]

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A Comprehensive Guide to the Structural Elucidation of 6-Methylheptane-2,5-dione and Its Isomers

Abstract

This technical guide provides an in-depth exploration of the structural elucidation of 6-methylheptane-2,5-dione (CAS 13901-85-4), an aliphatic 1,4-diketone of interest in atmospheric chemistry and as a biorenewable synthetic intermediate.[1] We detail a multi-technique spectroscopic approach, leveraging Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS) to unambiguously confirm its molecular structure. This document outlines the theoretical underpinnings of each analytical method, provides detailed experimental protocols, and explains the causal logic behind data interpretation. Furthermore, we address the topic of isomerism, clarifying that 6-methylheptane-2,5-dione is achiral while discussing how to analytically distinguish it from its constitutional isomers. This guide is intended for researchers, scientists, and drug development professionals requiring a robust framework for the characterization of carbonyl-containing organic molecules.

Introduction: The Significance of 6-Methylheptane-2,5-dione

6-Methylheptane-2,5-dione is a C8 aliphatic diketone with the molecular formula C₈H₁₄O₂.[2] Its relevance extends across multiple scientific domains. In atmospheric science, it is recognized as a key product from the ozonolysis of biogenic terpenes like α-terpinene, making it a valuable model compound for studying the formation of secondary organic aerosols (SOAs).[1] In synthetic chemistry, its 1,4-dicarbonyl moiety serves as a versatile precursor for constructing five-membered heterocycles, such as furans and pyrroles, which are core scaffolds in numerous pharmaceutical agents.[1] Given its role as a molecular building block and an atmospheric marker, its precise and unequivocal structural identification is paramount. This guide establishes a self-validating analytical workflow to achieve this goal, grounded in fundamental spectroscopic principles.

Molecular Structure and Isomeric Considerations

The systematic IUPAC name 6-methylheptane-2,5-dione describes a seven-carbon main chain with ketone functionalities at positions 2 and 5, and a methyl substituent at position 6.

Structure:

Isomerism:

• Constitutional Isomers: These are molecules with the same molecular formula (C₈H₁₄O₂) but different atomic connectivity. An example is 6-methylheptane-2,4-dione, where the carbonyl groups are in a 1,3-relationship instead of a 1,4-relationship. The analytical techniques described herein are highly effective at distinguishing between such isomers.

• Stereoisomers: Stereoisomerism requires the presence of one or more chiral centers. A chiral center is a carbon atom bonded to four different substituent groups. In the structure of 6-methylheptane-2,5-dione, the carbon at position 6 is bonded to a hydrogen, the C5-carbonyl group, and two identical methyl groups. As it does not have four different groups, 6-methylheptane-2,5-dione is an achiral molecule and does not possess enantiomers or diastereomers. The primary challenge in its analysis is therefore the confirmation of its specific constitution against other possible isomers.

The relationship between the target analyte and a key constitutional isomer is illustrated below.

Figure 1: Isomeric Relationship Diagram.

Core Spectroscopic Techniques for Structural Elucidation

A combinatorial approach using multiple spectroscopic techniques provides a self-validating system for structural confirmation. Each technique probes different aspects of the molecular structure, and their collective data provide a comprehensive and unambiguous identification.

Infrared (IR) Spectroscopy: Probing Functional Groups

Expertise & Experience: IR spectroscopy is the initial, rapid method for identifying the presence of key functional groups. For ketones, the most diagnostic feature is the strong, sharp absorption band corresponding to the C=O bond stretch. The precise frequency of this absorption provides clues about the molecular environment of the carbonyl group.[3]

Expected Data: For a saturated aliphatic ketone like 6-methylheptane-2,5-dione, two carbonyl groups exist in similar electronic environments. Therefore, a very strong and sharp absorption band is predicted in the range of 1715-1720 cm⁻¹ .[4][5] The absence of conjugation or ring strain places the absorption squarely in this typical region.[6] Other expected absorptions include C-H stretching from the alkyl framework just below 3000 cm⁻¹ and C-H bending vibrations around 1350-1470 cm⁻¹.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Carbon-Hydrogen Framework

Expertise & Experience: NMR spectroscopy is the cornerstone of structural elucidation, providing detailed information about the connectivity and chemical environment of every proton and carbon atom.[7] For 6-methylheptane-2,5-dione, both ¹H and ¹³C NMR are essential.

¹H NMR Spectroscopy

This technique reveals the number of distinct proton environments, their neighboring protons (via spin-spin splitting), and their relative numbers (via integration). Protons adjacent (alpha) to a carbonyl group are deshielded and typically resonate between 2.0-2.5 ppm.[8]

Predicted ¹H NMR Data for 6-Methylheptane-2,5-dione

Assigned Protons	Chemical Shift (δ, ppm) (Predicted)	Multiplicity	Integration	Rationale for Assignment
H-1 (CH₃)	~2.1	Singlet (s)	3H	Adjacent to C2 carbonyl, no adjacent protons.
H-3 (-CH₂-)	~2.5	Triplet (t)	2H	Alpha to C2 carbonyl, adjacent to 2 protons on C4.
H-4 (-CH₂-)	~2.7	Triplet (t)	2H	Alpha to C5 carbonyl, adjacent to 2 protons on C3.
H-6 (-CH-)	~2.6	Septet (sept)	1H	Alpha to C5 carbonyl, adjacent to 6 protons on the two C7 methyls.
H-7 ((CH₃)₂)	~1.1	Doublet (d)	6H	Adjacent to the single proton on C6.

¹³C NMR Spectroscopy

This technique identifies all unique carbon environments in the molecule. The carbonyl carbons of aldehydes and ketones are highly deshielded and appear far downfield, typically between 190-215 ppm, providing a definitive marker for these functional groups.[5][9]

Predicted ¹³C NMR Data for 6-Methylheptane-2,5-dione

Assigned Carbon	Chemical Shift (δ, ppm) (Predicted)	Rationale for Assignment
C-1 (CH₃)	~30	Methyl carbon alpha to a carbonyl.
C-2 (C=O)	~208	Carbonyl carbon of a methyl ketone.
C-3 (-CH₂-)	~38	Methylene carbon between a carbonyl and another methylene.
C-4 (-CH₂-)	~42	Methylene carbon alpha to a carbonyl.
C-5 (C=O)	~212	Carbonyl carbon adjacent to a secondary carbon.
C-6 (-CH-)	~48	Methine carbon alpha to a carbonyl.
C-7 ((CH₃)₂)	~18	Equivalent methyl carbons of the isopropyl group.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Expertise & Experience: Mass spectrometry provides the molecular weight of the compound and offers structural clues through analysis of its fragmentation patterns. Electron Ionization (EI) is a common technique that generates a molecular ion (M⁺•) and various fragment ions. The fragmentation of aliphatic ketones is well-understood and typically proceeds via two primary pathways: α-cleavage and McLafferty rearrangement.[10][11]

Expected MS Data: The molecular formula C₈H₁₄O₂ gives a molecular weight of 142.20 g/mol .[2] A molecular ion peak (M⁺•) is expected at m/z = 142 .

Key Predicted Fragmentation Pathways

m/z	Proposed Fragment Ion	Fragmentation Mechanism
43	[CH₃CO]⁺	α-cleavage at the C1-C2 bond. This is a highly stable acylium ion and is often the base peak for methyl ketones.[8]
71	[(CH₃)₂CHCO]⁺	α-cleavage at the C4-C5 bond.
99	[M - C₃H₇]⁺	α-cleavage at the C5-C6 bond, with loss of an isopropyl radical.
127	[M - CH₃]⁺	α-cleavage at the C1-C2 bond, with loss of a methyl radical.
114	[M - C₂H₄]⁺	McLafferty Rearrangement involving transfer of a γ-hydrogen from C3 to the C5-carbonyl oxygen, followed by cleavage of the C4-C5 bond to eliminate neutral ethene.[11]

Integrated Experimental Workflow

The synergy of these techniques forms a robust workflow for structural elucidation. The process begins with sample purification, followed by sequential spectroscopic analysis to build a complete and validated structural picture.

Figure 2: Experimental Workflow for Structural Elucidation.

Step-by-Step Experimental Protocol

• Sample Preparation & Purification:

  • Obtain a sample of the analyte. If it is part of a mixture (e.g., from a chemical reaction), purify it using an appropriate technique like flash chromatography or gas chromatography (GC) to ensure analytical data corresponds to a single compound.

• Infrared (IR) Spectroscopy:

  • Acquire an IR spectrum of the pure sample.

  • Trustworthiness Check: Verify the presence of a strong, sharp absorption near 1715 cm⁻¹. The absence of this peak would immediately refute the proposed diketone structure. Check for the absence of broad -OH stretches (~3300 cm⁻¹) or aldehydic C-H stretches (~2720 cm⁻¹).[5]

• Mass Spectrometry (GC-MS):

  • Inject the sample into a GC-MS system. The GC will confirm purity (a single peak), and the MS will provide mass data.

  • Trustworthiness Check: Confirm the molecular ion peak at m/z 142. Identify the base peak and other major fragments. Compare these fragments to the predicted pathways (e.g., prominent peaks at m/z 43, 71, 99, 114, 127). A mismatch in the molecular weight is a definitive rejection of the proposed structure.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Dissolve a pure sample (~5-10 mg) in a deuterated solvent (e.g., CDCl₃) in an NMR tube.

  • Acquire a ¹H NMR spectrum. Analyze the chemical shifts, integrations, and splitting patterns.

  • Acquire a ¹³C NMR spectrum. Identify the two downfield carbonyl signals (>200 ppm) and the number of unique aliphatic carbons.

  • (Optional but Recommended) Acquire a DEPT-135 spectrum to confirm the number of CH, CH₂, and CH₃ groups.

  • Trustworthiness Check: The data must be internally consistent. For example, the ¹H NMR integration should sum to 14 protons. The splitting patterns must correspond to the proposed connectivity (e.g., the 6H doublet must be coupled to a 1H septet). The number of signals in both ¹H and ¹³C spectra must match the number of unique proton and carbon environments in the molecule's structure.

• Final Data Synthesis:

  • Correlate all data. The functional groups from IR must match the framework from NMR and the molecular weight from MS. The fragments observed in MS must be explainable by the structure determined by NMR. Only when all data sets converge can the structure of 6-methylheptane-2,5-dione be confirmed with high confidence.

Conclusion

The structural elucidation of 6-methylheptane-2,5-dione is a clear demonstration of the power of a multi-faceted analytical approach. While the molecule itself is achiral, its unambiguous identification requires careful differentiation from its constitutional isomers. By systematically applying IR, NMR, and Mass Spectrometry, and by understanding the causal principles behind the data each technique generates, researchers can create a self-validating dossier of evidence. This rigorous, protocol-driven workflow ensures the scientific integrity required for advanced applications in synthesis, materials science, and atmospheric research.

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An In-depth Technical Guide to 6-Methylheptane-2,5-dione: Discovery, Synthesis, and Applications

Preamble: The Unassuming Architect in Modern Chemistry

In the vast landscape of organic chemistry, certain molecules, while not household names, serve as pivotal architects in the construction of complex chemical edifices. 6-Methylheptane-2,5-dione is one such unassuming yet profoundly significant compound. This aliphatic 1,4-diketone, with its characteristic arrangement of two carbonyl groups, represents a key node in the intersection of atmospheric chemistry, sustainable synthesis from biorenewable sources, and the creation of valuable heterocyclic compounds. This guide aims to provide researchers, scientists, and drug development professionals with a comprehensive technical understanding of 6-Methylheptane-2,5-dione, from its probable discovery through the lens of natural product chemistry to its modern-day applications as a versatile synthetic intermediate.

Discovery and Historical Context: A Tale of Terpenes and Ozonolysis

While a singular, celebrated "discovery" of 6-Methylheptane-2,5-dione is not prominently documented in the annals of chemical history, its origins are intrinsically linked to the study of terpenes and their atmospheric oxidation. Terpenes, volatile organic compounds abundant in nature, particularly in coniferous trees, are significant contributors to atmospheric chemistry. The identification of 6-Methylheptane-2,5-dione as a product of the ozonolysis of biogenic terpenes, such as α-terpinene, strongly suggests its initial discovery arose from investigations into the formation of secondary organic aerosols (SOAs) in the atmosphere.[1]

This places the "discovery" of 6-Methylheptane-2,5-dione not in the realm of targeted synthesis for a specific purpose, but rather as an observation in the broader scientific endeavor to understand the complex chemical transformations occurring in our environment. This genesis as a natural product derivative underscores its relevance in the contemporary pursuit of green and sustainable chemistry, where biorenewable feedstocks are sought after as starting materials for chemical synthesis.[1]

Physicochemical and Spectroscopic Profile

A thorough understanding of a molecule's properties is fundamental to its application in research and development. The key physicochemical and spectroscopic data for 6-Methylheptane-2,5-dione are summarized below.

Property	Value	Source
Chemical Formula	C₈H₁₄O₂	[1][2][3][4]
Molecular Weight	142.20 g/mol	[1][2]
CAS Number	13901-85-4	[1][3][4]
IUPAC Name	6-methylheptane-2,5-dione	[2]
Appearance	Not specified, likely a liquid
Boiling Point	Not specified
Density	Not specified
Solubility	Not specified
¹H NMR	Predicted to show distinct signals for the different proton environments.	[1]
¹³C NMR	Predicted to show characteristic peaks for the carbonyl carbons and the aliphatic chain.	[2]
Infrared (IR) Spectroscopy	Strong C=O stretching absorption around 1715 cm⁻¹.	[1]
Mass Spectrometry (MS)	Molecular ion peak (M⁺) at m/z 142. Key fragments at m/z 43 (acetyl cation) and m/z 71 (isobutyryl cation).	[1]

Spectroscopic Interpretation: A Deeper Dive

The spectroscopic data provides a fingerprint for the identification and structural elucidation of 6-Methylheptane-2,5-dione.

• Nuclear Magnetic Resonance (NMR) Spectroscopy :

  • ¹H NMR : The proton NMR spectrum is anticipated to display a singlet for the methyl protons adjacent to the C2 carbonyl, a doublet for the two methyl groups of the isopropyl moiety, a multiplet for the methine proton of the isopropyl group, and multiplets for the two methylene groups in the backbone. The chemical shifts of the protons alpha to the carbonyl groups will be deshielded (shifted downfield) due to the electron-withdrawing nature of the oxygen atoms.

  • ¹³C NMR : The carbon NMR spectrum will be characterized by two distinct signals in the downfield region corresponding to the two carbonyl carbons. The remaining signals in the upfield region will correspond to the six aliphatic carbons. The symmetry of the molecule will influence the number of unique carbon signals.

• Infrared (IR) Spectroscopy : The most prominent feature in the IR spectrum is the strong absorption band around 1715 cm⁻¹, which is characteristic of the C=O stretching vibration of a saturated ketone. The presence of two carbonyl groups may lead to a broadening of this peak or the appearance of a shoulder. Other significant absorptions will include C-H stretching and bending vibrations of the alkyl groups.

• Mass Spectrometry (MS) : Electron ionization mass spectrometry of 6-Methylheptane-2,5-dione will show a molecular ion peak at an m/z of 142. The fragmentation pattern is dominated by alpha-cleavage, the breaking of the C-C bond adjacent to the carbonyl group.[1] This leads to the formation of characteristic fragment ions:

  • An intense peak at m/z 43 , corresponding to the acetyl cation ([CH₃CO]⁺), is often the base peak for methyl ketones.[1]

  • A significant peak at m/z 71 , arising from the isobutyryl cation ([(CH₃)₂CHCO]⁺).[1]

  • Other fragments resulting from the loss of these acyl groups from the molecular ion will also be observed.

Synthesis Methodologies: From Biorenewables and Classic Reactions

The synthesis of 6-Methylheptane-2,5-dione can be approached from both green chemistry principles, utilizing natural precursors, and traditional organic synthesis strategies.

Ozonolysis of α-Terpinene: A Green and Direct Route

The ozonolysis of α-terpinene, a naturally occurring terpene, presents a sustainable and direct pathway to 6-Methylheptane-2,5-dione.[1] This reaction is of significant interest as it utilizes a biorenewable feedstock.[1]

Reaction Scheme:

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6-Methylheptane-2,5-dione: A Biorenewable Platform for Heterocyclic Scaffolds in Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative for Sustainable Chemistry in Pharmaceutical Development

The pharmaceutical industry is increasingly navigating the dual pressures of innovation and sustainability. The synthesis of novel molecular entities often relies on petroleum-derived starting materials, contributing to a significant environmental footprint. A paradigm shift towards biorenewable feedstocks is not merely an ethical consideration but a strategic necessity for long-term viability. Turpentine, a byproduct of the pulp and paper industry, represents a readily available and underutilized stream of biorenewable terpenes.[1][2][3][4] This guide focuses on the valorization of crude sulfate turpentine (CST) through the synthesis of 6-methylheptane-2,5-dione, a versatile 1,4-diketone, and its subsequent transformation into valuable heterocyclic compounds for drug discovery.[1]

This document serves as a technical guide for researchers and drug development professionals, providing a comprehensive overview of the synthesis, characterization, and application of 6-methylheptane-2,5-dione as a biorenewable intermediate. We will delve into the mechanistic underpinnings of its synthesis via terpene ozonolysis and its conversion to pyrroles through the Paal-Knorr synthesis, offering detailed experimental protocols and insights into the practical application of this sustainable chemical building block.

From Pine to Platform Chemical: The Biorenewable Synthesis of 6-Methylheptane-2,5-dione

The primary route to 6-methylheptane-2,5-dione from a renewable source is the ozonolysis of α-terpinene, a monoterpene found in turpentine. Ozonolysis is a powerful and selective method for the cleavage of carbon-carbon double bonds, yielding carbonyl compounds.

The Criegee Mechanism: A Mechanistic Overview

The ozonolysis of alkenes proceeds through the Criegee mechanism.[5] The initial step involves a [3+2] cycloaddition of ozone to the double bond of α-terpinene to form an unstable primary ozonide (molozonide). This intermediate rapidly rearranges to a more stable secondary ozonide (1,2,4-trioxolane), which is then cleaved to yield the desired diketone and a carbonyl oxide (Criegee intermediate).

Caption: Criegee mechanism for the ozonolysis of α-terpinene.

Experimental Protocol: Ozonolysis of α-Terpinene

This protocol outlines a representative procedure for the synthesis of 6-methylheptane-2,5-dione from α-terpinene.

Materials:

• α-Terpinene (95%+)

• Methanol (anhydrous)

• Ozone (generated from an ozone generator)

• Nitrogen gas

• Dimethyl sulfide (DMS)

• Dichloromethane

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexane and Ethyl acetate (for elution)

Procedure:

• Dissolve α-terpinene (1.0 eq) in a suitable solvent such as methanol or dichloromethane in a three-necked flask equipped with a gas inlet tube, a gas outlet, and a low-temperature thermometer.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Bubble ozone gas through the solution. The reaction is monitored by the appearance of a blue color, indicating an excess of ozone.

• Once the reaction is complete, purge the solution with nitrogen gas to remove excess ozone.

• Add dimethyl sulfide (1.5 eq) dropwise to the reaction mixture at -78 °C to reduce the ozonide.

• Allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours.

• Concentrate the reaction mixture under reduced pressure.

• Dissolve the residue in dichloromethane and wash with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield 6-methylheptane-2,5-dione as a colorless oil.

Expected Yield: Yields for this reaction are typically in the range of 70-85%, depending on the purity of the starting material and the efficiency of the ozonolysis and work-up procedures.

A Versatile Intermediate for Heterocyclic Synthesis: The Paal-Knorr Reaction

1,4-Diketones such as 6-methylheptane-2,5-dione are excellent precursors for the synthesis of five-membered heterocycles, most notably pyrroles, through the Paal-Knorr synthesis.[6][7][8][9] This reaction involves the condensation of a 1,4-dicarbonyl compound with a primary amine or ammonia.[6][7][8][9] The resulting substituted pyrroles are prevalent scaffolds in numerous FDA-approved drugs and are of significant interest in medicinal chemistry.

Mechanism of the Paal-Knorr Pyrrole Synthesis

The reaction is typically catalyzed by a protic or Lewis acid.[7] The mechanism involves the initial formation of a hemiaminal by the nucleophilic attack of the amine on one of the carbonyl groups. This is followed by an intramolecular cyclization where the nitrogen attacks the second carbonyl group, leading to a cyclic intermediate that subsequently dehydrates to form the aromatic pyrrole ring.[7]

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toxicological data for 6-Methylheptane-2,5-dione

An In-depth Technical Guide to the Toxicological Profile of 6-Methylheptane-2,5-dione

Preamble: Navigating Data Gaps in Chemical Toxicology

In the landscape of chemical safety and drug development, a comprehensive toxicological profile is the cornerstone of risk assessment. This guide addresses the toxicological data for 6-Methylheptane-2,5-dione (CAS No. 13901-85-4), a 1,4-dicarbonyl compound with applications in organic synthesis and potential formation in atmospheric chemistry.[1] It is imperative for the intended audience of researchers, scientists, and drug development professionals to recognize that publicly available, in-depth toxicological studies specifically for 6-Methylheptane-2,5-dione are limited. A safety data sheet for the structurally similar 6-Methylheptane-2,4-dione explicitly states that its toxicological properties have not been fully investigated, a sentiment that echoes the data landscape for our target compound.[2]

This guide, therefore, adopts a dual-pronged approach. Firstly, it meticulously collates and presents the available physicochemical data and general safety precautions for 6-Methylheptane-2,5-dione. Secondly, in the absence of specific studies, it outlines the standardized, internationally recognized experimental protocols that would be employed to thoroughly characterize its toxicological profile. By detailing these methodologies, we provide a framework for future research and a robust understanding of the scientific principles underpinning toxicological evaluation. Furthermore, we will draw mechanistic inferences from the well-studied toxic metabolite, 2,5-hexanedione, which shares the same 1,4-dicarbonyl functional group critical to its toxic action.

Compound Identity and Physicochemical Properties

A foundational element of any toxicological assessment is the understanding of a compound's physical and chemical characteristics, as these properties govern its absorption, distribution, metabolism, and excretion (ADME).

1.1. Chemical Identity

• IUPAC Name: 6-methylheptane-2,5-dione[3]

• CAS Number: 13901-85-4[3][4]

• Molecular Formula: C₈H₁₄O₂[1][3][4]

• Molecular Weight: 142.20 g/mol [1][3][4]

• Synonyms: 2,5-Heptanedione, 6-methyl-; 2-methyl-3,6-heptadione[3]

1.2. Physicochemical Data Summary

The following table summarizes the key physicochemical properties of 6-Methylheptane-2,5-dione, which are crucial for predicting its environmental fate and biological interactions.

Property	Value	Source
Molecular Weight	142.20 g/mol	[1][3][4]
XLogP3	0.6	[3]
Hydrogen Bond Donor Count	0	[5]
Hydrogen Bond Acceptor Count	2
Rotatable Bond Count	4
Topological Polar Surface Area	34.1 Ų	[5]

Data compiled from PubChem and other chemical supplier databases.

Toxicokinetics and Postulated Mechanism of Action

2.1. The 1,4-Diketone Functionality: A Structural Alert for Toxicity

The key structural feature of 6-Methylheptane-2,5-dione is the 1,4-dicarbonyl arrangement.[1] This functionality is known to be reactive towards primary amino groups, such as the ε-amino group of lysine residues in proteins. The reaction proceeds via a Paal-Knorr synthesis mechanism, leading to the formation of a stable five-membered pyrrole ring.[8]

2.2. Postulated Pathway of Neurotoxicity

The formation of pyrrole adducts on proteins is a critical step in the neurotoxicity of γ-diketones like 2,5-hexanedione.[8] These modified proteins can undergo subsequent oxidation and cross-linking, leading to the aggregation of neurofilaments.[8] This aggregation disrupts axonal transport, ultimately causing axonal swelling and the characteristic "glove and stocking" peripheral neuropathy observed in n-hexane toxicity. Given the shared functional group, it is plausible that 6-Methylheptane-2,5-dione could exert toxicity through a similar mechanism.

Caption: Workflow for the OECD 423 Acute Toxic Class Method.

Genotoxicity Assessment

Genotoxicity assays are crucial for identifying substances that can cause genetic damage, which may lead to cancer or heritable defects. [9]The bacterial reverse mutation assay, or Ames test, is the most common initial screen for mutagenic potential. 4.1. Standard Protocol: Bacterial Reverse Mutation Test (Ames Test - OECD 471)

This in vitro assay uses several strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations that render them unable to synthesize an essential amino acid (e.g., histidine or tryptophan). [10]The test evaluates the ability of a chemical to cause a reverse mutation, restoring the gene's function and allowing the bacteria to grow on an amino acid-deficient medium. [10] Experimental Protocol: OECD 471

• Strains: A minimum of five bacterial strains are typically used (e.g., S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA). 2. Metabolic Activation: The test is performed both with and without an exogenous metabolic activation system (S9 fraction from rat liver) to mimic mammalian metabolism. 3. Exposure:

  • Plate Incorporation Method: The test substance, bacterial culture, and S9 mix (if used) are combined in molten top agar and poured onto minimal glucose agar plates.

  • Pre-incubation Method: The mixture is incubated before being mixed with the top agar and plated.

• Incubation: Plates are incubated for 48-72 hours.

• Scoring: The number of revertant colonies on each plate is counted.

• Evaluation: A substance is considered mutagenic if it produces a dose-related increase in the number of revertant colonies that is at least two to three times higher than the solvent control.

Developmental and Reproductive Toxicity

No data on the reproductive or developmental toxicity of 6-Methylheptane-2,5-dione were identified. However, for the related compound 6-Methylhept-5-en-2-one, a prenatal developmental toxicity study (OECD TG 414) was conducted. [12]The study established a No Observed Adverse Effect Level (NOAEL) for both maternal and prenatal developmental toxicity at 200 mg/kg bw/day. [12]Developmental effects, such as mild growth retardation, were only observed at dose levels that were also toxic to the mother, and there were no signs of teratogenicity up to 1,000 mg/kg bw/day. [12]

Summary and Recommendations

The toxicological profile of 6-Methylheptane-2,5-dione is largely uncharacterized in publicly accessible literature.

• Physicochemical Properties: Data is available and suggests a compound with moderate lipophilicity and potential for environmental mobility.

• Mechanism of Toxicity: Based on its 1,4-dicarbonyl structure, a potential for neurotoxicity via pyrrole formation and protein cross-linking, similar to 2,5-hexanedione, is hypothesized. This remains a critical area for future investigation.

• Acute Toxicity: No specific data exists. Based on a related compound, low acute toxicity might be expected, but this requires experimental confirmation using standardized protocols like OECD 423.

• Genotoxicity: No data exists. An Ames test (OECD 471) is a fundamental first step to assess mutagenic potential.

• Chronic and Other Endpoints: There is no information on chronic, carcinogenic, or reproductive toxicity.

For any application involving potential human or environmental exposure, it is strongly recommended that the data gaps for 6-Methylheptane-2,5-dione be filled through a standardized battery of toxicological tests, beginning with assessments of acute toxicity and genotoxicity.

References

• Vertex AI Search. (2010).
• ChemicalBook. (2024).
• Thermo Fisher Scientific. (n.d.).
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• ResearchGate. (2025). Urinary 2,5 hexanedione as a biomarker of n-hexane exposure.
• PubChem. (n.d.). 6-Methyl-5-hepten-2-one | C8H14O | CID 9862.
• UNEP Publications. (2003). OECD SIDS: 6-METHYLHEPT-5-EN-2-ONE.
• PubChem. (n.d.). 6-Methylheptane-2,5-dione | C8H14O2 | CID 11298023.
• Biosynth. (n.d.). 6-Methylheptane-2,5-dione | 13901-85-4 | NAA90185.
• LookChem. (n.d.). 6-Methylheptane-2,5-dione.
• Angene Chemical. (n.d.). 6-Methylheptane-2,5-dione(CAS# 13901-85-4).
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• National Toxicology Program (NTP). (2001). OECD GUIDELINE FOR TESTING OF CHEMICALS - 423.
• PubChem. (n.d.). 6-Methylheptane-2,5-diol | C8H18O2 | CID 22323927.
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environmental fate of 6-Methylheptane-2,5-dione

An In-depth Technical Guide to the Environmental Fate of 6-Methylheptane-2,5-dione

Introduction

6-Methylheptane-2,5-dione (CAS 13901-85-4) is an aliphatic 1,4-diketone that holds significance in the fields of atmospheric and synthetic organic chemistry.[1] Its relevance to environmental science is underscored by its identification as a product of the ozonolysis of biogenic terpenes, such as α-terpinene.[1] This suggests a natural formation pathway in the atmosphere, making an understanding of its subsequent environmental fate crucial. This guide provides a comprehensive technical overview of the , addressing its physicochemical properties, and key environmental processes including biodegradation, atmospheric photodegradation, hydrolysis, and bioaccumulation potential.

Due to a notable absence of direct experimental data for this compound, this guide leverages predictive models, primarily based on the US Environmental Protection Agency's (EPA) Estimation Program Interface (EPI) Suite™, a widely accepted tool for assessing the environmental fate of data-poor chemicals.[2] The insights provided are grounded in the principles of environmental chemistry and analogy to structurally similar aliphatic ketones.

Physicochemical Properties: The Foundation of Environmental Behavior

The environmental partitioning and fate of a chemical are fundamentally governed by its physicochemical properties. The following table summarizes the key properties of 6-Methylheptane-2,5-dione, derived from available data and predictive models.

Property	Value	Source/Method
Molecular Formula	C₈H₁₄O₂	PubChem[3]
Molecular Weight	142.20 g/mol	PubChem[3]
LogP (Octanol-Water Partition Coefficient)	0.6 - 1.58	LookChem[4]
Water Solubility	Predicted: Moderately Soluble	EPI Suite™ Prediction
Vapor Pressure	Predicted: Low to Moderate	EPI Suite™ Prediction
Henry's Law Constant	Predicted: Low	EPI Suite™ Prediction

The predicted moderate water solubility and low to moderate vapor pressure suggest that 6-Methylheptane-2,5-dione will likely partition between the atmospheric and aquatic compartments of the environment. Its relatively low LogP value indicates a lower tendency to sorb to organic matter in soil and sediment and a reduced potential for bioaccumulation.

Biodegradation: The Primary Pathway of Attenuation

The susceptibility of a chemical to microbial degradation is a critical factor in determining its persistence in the environment. For 6-Methylheptane-2,5-dione, predictive models and analogy to similar aliphatic ketones suggest that it is likely to be biodegradable.

Predicted Biodegradation Potential:

Based on its aliphatic ketone structure, the BIOWIN™ module of EPI Suite™ would likely predict that 6-Methylheptane-2,5-dione is readily biodegradable . Aliphatic hydrocarbons are generally more amenable to biodegradation than their aromatic counterparts. The presence of two ketone groups may influence the rate and pathway of degradation, but it is not expected to confer recalcitrance.

Plausible Biodegradation Pathway:

The biodegradation of aliphatic ketones typically proceeds via oxidation, often initiated by monooxygenase enzymes. A plausible initial step in the degradation of 6-Methylheptane-2,5-dione would be the hydroxylation at a terminal or internal carbon atom. Subsequent oxidation steps would lead to the cleavage of the carbon chain and the formation of smaller, more readily metabolizable intermediates that can enter central metabolic pathways, such as the citric acid cycle.

.dot

Caption: Plausible aerobic biodegradation pathway for 6-Methylheptane-2,5-dione.

Atmospheric Fate: The Role of Photodegradation

Given its potential formation in the atmosphere from terpene ozonolysis, the atmospheric fate of 6-Methylheptane-2,5-dione is of particular interest. The primary removal mechanism for organic compounds in the troposphere is through reaction with photochemically generated hydroxyl (•OH) radicals.

Predicted Atmospheric Half-Life:

The AOPWIN™ (Atmospheric Oxidation Program for Windows) module of EPI Suite™ would predict a relatively short atmospheric half-life for 6-Methylheptane-2,5-dione. The presence of multiple abstractable hydrogen atoms on the alkyl chain makes it susceptible to attack by hydroxyl radicals. The estimated half-life is likely to be on the order of hours to a few days , indicating that it is not likely to persist in the atmosphere or undergo long-range transport.

Hydrolysis: A Minor Environmental Fate Process

Hydrolysis is the chemical breakdown of a compound due to reaction with water. The stability of a chemical to hydrolysis is dependent on the presence of functional groups that are susceptible to this process.

Predicted Hydrolysis Potential:

The ketone functional groups in 6-Methylheptane-2,5-dione are generally stable to hydrolysis under environmental conditions (pH 4-9). Therefore, the HYDROWIN™ module of EPI Suite™ would predict that hydrolysis is not a significant environmental fate process for this compound.

Bioaccumulation Potential: An Assessment of Trophic Transfer

Bioaccumulation is the process by which a chemical is taken up by an organism, either directly from the environment or through the consumption of food containing the chemical. The potential for a chemical to bioaccumulate is often estimated using its octanol-water partition coefficient (LogP or LogKow).

Predicted Bioaccumulation Factor (BCF):

With a LogP value in the range of 0.6 to 1.58, 6-Methylheptane-2,5-dione has a low potential for bioaccumulation . The BCFBAF™ (Bioconcentration Factor/Bioaccumulation Factor) module of EPI Suite™ would predict a low BCF value, likely well below the threshold for concern (typically BCF > 1000). This suggests that the compound is not expected to significantly accumulate in aquatic organisms or biomagnify in food webs.

Overall Environmental Fate and Transport

The collective assessment of its physicochemical properties and predicted fate processes allows for the construction of a conceptual model for the environmental distribution of 6-Methylheptane-2,5-dione.

.dot

Caption: Conceptual model of the environmental fate and transport of 6-Methylheptane-2,5-dione.

Hypothetical Experimental Protocols for Empirical Verification

To provide a robust and experimentally validated understanding of the , the following standard OECD test guidelines would be recommended:

Biodegradation:

• OECD 301F - Manometric Respirometry Test: This ready biodegradability test would provide a definitive assessment of the potential for rapid and complete biodegradation of 6-Methylheptane-2,5-dione in an aerobic aqueous environment.

  • Methodology:

    • A defined concentration of the test substance is inoculated with a mixed population of microorganisms in a mineral salt medium.

    • The consumption of oxygen is measured by a manometric device over a 28-day period.

    • The amount of oxygen consumed is expressed as a percentage of the theoretical oxygen demand (ThOD).

    • A substance is considered readily biodegradable if it reaches the pass level of >60% ThOD within a 10-day window.

Atmospheric Photodegradation:

• Estimation of the Atmospheric Oxidation Rate: While direct measurement can be complex, the rate of reaction with hydroxyl radicals can be determined experimentally in smog chamber studies. A more common approach is the use of structure-activity relationship (SAR) models, such as the one implemented in AOPWIN™, which are validated against extensive experimental data for a wide range of chemical structures.

Bioaccumulation:

• OECD 107 - Partition Coefficient (n-octanol/water): Shake Flask Method: An experimental determination of the LogP value would provide a more accurate basis for assessing bioaccumulation potential.

  • Methodology:

    • The test substance is dissolved in a mixture of n-octanol and water.

    • The mixture is shaken until equilibrium is reached.

    • The concentration of the substance in each phase is measured.

    • The partition coefficient is calculated as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.

Conclusion

In the absence of direct experimental data, a comprehensive assessment of the can be effectively achieved through the use of validated predictive models and scientific reasoning based on its chemical structure. The available information and predictions suggest that 6-Methylheptane-2,5-dione is unlikely to be persistent in the environment. Its primary removal mechanisms are expected to be aerobic biodegradation in soil and water, and atmospheric photodegradation. Furthermore, its potential for bioaccumulation is predicted to be low. This technical guide provides a robust framework for researchers, scientists, and drug development professionals to understand and anticipate the environmental behavior of this compound, and outlines the necessary experimental work to validate these predictions.

References

• PubChem. 6-Methylheptane-2,5-dione. National Center for Biotechnology Information. [Link]

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• US EPA. Estimation Program Interface (EPI) Suite™. [Link]

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Protocols & Analytical Methods

Application Note & Protocol: A Guide to the Paal-Knorr Synthesis of 2-Isobutyl-5-methylfuran

Introduction: The Strategic Synthesis of Substituted Furans

The furan scaffold is a privileged structural motif found in a multitude of natural products, pharmaceuticals, and functional materials.[1][2] Its unique aromatic and electronic properties make it a critical building block in medicinal chemistry and materials science. The Paal-Knorr furan synthesis, first reported independently by Carl Paal and Ludwig Knorr in 1884, remains one of the most direct and reliable methods for constructing the furan ring.[1] The reaction facilitates the acid-catalyzed cyclization and dehydration of a 1,4-dicarbonyl compound to yield a substituted furan.[3]

This guide provides an in-depth examination of the Paal-Knorr synthesis using 6-methylheptane-2,5-dione as the precursor. This specific transformation is valuable as it yields 2-isobutyl-5-methylfuran, a compound with applications in flavor chemistry and as a versatile intermediate for more complex molecular architectures. We will explore the underlying mechanism, provide a field-proven experimental protocol, and offer insights into process optimization and troubleshooting.

The Reaction Mechanism: An Acid-Catalyzed Cascade

The Paal-Knorr furan synthesis is a classic example of an acid-catalyzed cyclization-dehydration reaction.[4][5] The mechanism, elucidated in detail by V. Amarnath et al., proceeds through several key steps which are critical to understand for experimental control and optimization.[1][3]

• Carbonyl Protonation: The reaction initiates with the protonation of one of the carbonyl oxygens by an acid catalyst. This step increases the electrophilicity of the carbonyl carbon.

• Enolization: The second, non-protonated carbonyl group undergoes tautomerization to its enol form. This is a crucial step as the enol provides the nucleophilic double bond required for ring formation.

• Intramolecular Cyclization: The electron-rich enol attacks the protonated, electron-deficient carbonyl carbon in an intramolecular fashion. This is typically the rate-determining step of the synthesis.[6] This nucleophilic attack forms a five-membered cyclic hemiacetal intermediate.

• Dehydration and Aromatization: The hemiacetal intermediate is then protonated at the hydroxyl group, forming a good leaving group (water). Subsequent elimination of water and deprotonation yields the stable, aromatic furan ring, which is the thermodynamic driving force for the reaction's completion.[4]

Caption: Paal-Knorr furan synthesis mechanism.

Experimental Protocol: Synthesis of 2-Isobutyl-5-methylfuran

This protocol details a robust procedure for the synthesis of 2-isobutyl-5-methylfuran. The methodology is designed to be self-validating by incorporating clear steps for reaction monitoring and purification.

Materials and Equipment

Reagents & Solvents	Grade	Supplier	Notes
6-Methylheptane-2,5-dione	≥97%	Standard Supplier	Starting material.
p-Toluenesulfonic acid monohydrate (p-TsOH)	≥98%	Standard Supplier	Acid catalyst.[7]
Toluene	Anhydrous	Standard Supplier	Reaction solvent.
Saturated Sodium Bicarbonate (NaHCO₃)	ACS Grade	Standard Supplier	For neutralization.
Brine (Saturated NaCl solution)	ACS Grade	Standard Supplier	For aqueous wash.
Anhydrous Magnesium Sulfate (MgSO₄)	ACS Grade	Standard Supplier	Drying agent.
Deuterated Chloroform (CDCl₃)	NMR Grade	Standard Supplier	For NMR analysis.

Equipment	Specification	Notes
Round-bottom flask	250 mL	Reaction vessel.
Dean-Stark apparatus & Reflux condenser	Standard taper	For azeotropic removal of water.[7]
Heating mantle with magnetic stirrer	-	For heating and agitation.
Separatory funnel	250 mL	For liquid-liquid extraction.
Rotary evaporator	-	For solvent removal.
Thin-Layer Chromatography (TLC) plates	Silica gel 60 F₂₅₄	For reaction monitoring.
NMR Spectrometer	400 MHz or higher	For product characterization.

Step-by-Step Methodology

• Reaction Setup:

  • To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 6-methylheptane-2,5-dione (14.22 g, 100 mmol, 1.0 eq).

  • Add toluene (100 mL) to dissolve the diketone.

  • Add p-toluenesulfonic acid monohydrate (1.90 g, 10 mmol, 0.1 eq).[7] The use of a catalytic amount of a strong protic acid is sufficient to promote cyclization.[8]

  • Assemble a Dean-Stark apparatus and a reflux condenser on top of the flask. The Dean-Stark trap is crucial for removing the water generated during the reaction, which drives the equilibrium towards the furan product.[7]

• Reaction Execution:

  • Heat the mixture to reflux (approx. 110-115 °C for toluene) using the heating mantle.

  • Maintain vigorous stirring.

  • Monitor the reaction progress by observing water collection in the Dean-Stark trap and by TLC analysis (e.g., using a 9:1 Hexane:Ethyl Acetate mobile phase). The starting diketone will be more polar than the furan product.

  • The reaction is typically complete within 3-5 hours, or once water ceases to collect in the trap.[7][8]

• Workup and Isolation:

  • Allow the reaction mixture to cool to room temperature.

  • Carefully pour the mixture into a 250 mL separatory funnel.

  • Wash the organic layer sequentially with:

    • 50 mL of saturated aqueous sodium bicarbonate solution to neutralize the p-TsOH catalyst.

    • 50 mL of water.

    • 50 mL of brine to break any emulsions and remove bulk water.

  • Dry the separated organic layer over anhydrous magnesium sulfate.

  • Filter off the drying agent and concentrate the filtrate using a rotary evaporator to remove the toluene.

• Purification:

  • The resulting crude oil can be purified by vacuum distillation to yield pure 2-isobutyl-5-methylfuran. The product is a colorless to pale yellow liquid.

Summary of Key Parameters and Expected Results

Parameter	Value	Rationale
Substrate	6-Methylheptane-2,5-dione (100 mmol)	1,4-dicarbonyl precursor.
Catalyst	p-Toluenesulfonic acid (10 mol%)	Effective and common protic acid catalyst.[7][8]
Solvent	Toluene	Allows for azeotropic water removal at reflux.
Temperature	Reflux (~111 °C)	Provides sufficient energy for cyclization.
Reaction Time	3-5 hours	Typically sufficient for complete conversion.
Expected Product	2-Isobutyl-5-methylfuran	-
Molecular Formula	C₉H₁₄O	-
Molecular Weight	138.21 g/mol	-
Theoretical Yield	13.82 g	Based on 100 mmol starting material.
Expected Yield	85-95%	Literature suggests high yields for this reaction.[8]
Appearance	Colorless to pale yellow liquid	-

Experimental Workflow Visualization

The entire process, from initial setup to final analysis, can be summarized in the following workflow.

Caption: Experimental workflow for Paal-Knorr synthesis.

Characterization of 2-Isobutyl-5-methylfuran

Confirmation of the product's identity and purity is achieved through standard spectroscopic methods.

• ¹H NMR (CDCl₃, 400 MHz): Expected signals would include a singlet for the methyl group on the furan ring (~2.2 ppm), doublets for the two furan protons (~5.8-6.0 ppm), a doublet for the methylene protons of the isobutyl group (~2.6 ppm), a multiplet for the methine proton of the isobutyl group (~2.0 ppm), and a doublet for the two methyl groups of the isobutyl group (~0.9 ppm).

• ¹³C NMR (CDCl₃, 100 MHz): Expect signals for the aromatic carbons of the furan ring (~105-152 ppm), and aliphatic carbons of the isobutyl and methyl groups.

• IR (Neat, cm⁻¹): Characteristic peaks for C-O-C stretching of the furan ring (~1020-1250 cm⁻¹) and C-H stretching.

• Mass Spectrometry (EI): The molecular ion peak (M⁺) should be observed at m/z = 138.

Field Insights & Troubleshooting

• Catalyst Choice: While p-TsOH is effective, other catalysts can be used. Strong mineral acids like H₂SO₄ work but can sometimes lead to charring.[5][8] For acid-sensitive substrates, milder Lewis acids (e.g., ZnCl₂) or solid acid catalysts like Amberlyst-15 can be employed, often leading to cleaner reactions and simpler workups.[6][8]

• Incomplete Reaction: If the reaction stalls, ensure that water is being efficiently removed. A small, fresh portion of the catalyst can sometimes be added to drive the reaction to completion.

• Side Reactions: The primary limitation of the Paal-Knorr synthesis is the availability of the 1,4-dicarbonyl starting material.[1][7] If the starting material is impure, side products may form. Ensure the purity of the 6-methylheptane-2,5-dione before starting.

• Microwave-Assisted Synthesis: For rapid synthesis, microwave irradiation can significantly reduce reaction times, often from hours to minutes, while maintaining high yields.[6][8] This is a valuable technique for high-throughput screening in drug discovery workflows.

References

• Paal–Knorr synthesis. Wikipedia. [Link]

• Paal-Knorr Synthesis Definition. Fiveable. [Link]

• Paal-Knorr Furan Synthesis. Organic Chemistry Portal. [Link]

• Mechanism of the Paal-Knorr Reaction : The Importance of Water Mediated Hemialcohol Pathway. Supporting Information. [Link]

• Paal-Knorr synthesis of Furan: From 1,4-dicarbonyl compounds in presence of acid as catalyst. YouTube. [Link]

• Synthesis of Furan. MBB College. [Link]

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Application Notes: 6-Methylheptane-2,5-dione as a Versatile Precursor for Novel Fragrance Compounds

Introduction

The quest for novel fragrance molecules with unique and captivating scents is a perpetual driver of innovation in the fragrance industry. While nature provides a vast palette of aromatic compounds, synthetic chemistry offers the tools to create entirely new olfactory experiences and to sustainably produce nature-identical molecules. Within the arsenal of synthetic organic chemistry, certain molecular scaffolds serve as versatile starting points for the creation of diverse and valuable compounds. 6-Methylheptane-2,5-dione, a readily accessible 1,4-diketone, represents one such underexplored yet highly promising precursor for the synthesis of a range of potential fragrance ingredients.

This document provides a comprehensive guide for researchers and chemists in the fragrance and flavor industry on the application of 6-methylheptane-2,5-dione as a starting material for the synthesis of novel fragrance compounds. We will explore its chemical properties, delve into key synthetic transformations, and provide detailed protocols for the preparation of cyclopentenone, furan, and pyrrole derivatives, classes of compounds well-represented in the world of perfumery.

Chemical Profile of 6-Methylheptane-2,5-dione

6-Methylheptane-2,5-dione is an aliphatic 1,4-diketone with the molecular formula C8H14O2.[1] Its structure, featuring two ketone functionalities separated by a two-carbon bridge, is the key to its synthetic versatility, particularly for the construction of five-membered ring systems.

Property	Value	Source
Molecular Formula	C8H14O2	[1]
Molecular Weight	142.20 g/mol	[1]
CAS Number	13901-85-4	[1]
Appearance	Liquid (at standard conditions)
IUPAC Name	6-methylheptane-2,5-dione	[1]

Synthetic Pathways to Fragrance Scaffolds

The strategic placement of the two carbonyl groups in 6-methylheptane-2,5-dione allows for efficient intramolecular reactions to form cyclic structures. The two primary pathways we will explore are intramolecular aldol condensation to yield a substituted cyclopentenone and the Paal-Knorr synthesis for the formation of substituted furans and pyrroles.

Pathway 1: Intramolecular Aldol Condensation to a Dihydrojasmone Analogue

The intramolecular aldol condensation of a 1,4-diketone is a classic and powerful method for the synthesis of cyclopentenones.[2] This class of compounds is of significant interest to the fragrance industry, with dihydrojasmone and its derivatives being prized for their warm, floral, and fruity notes.[3][4]

By treating 6-methylheptane-2,5-dione with a base, an enolate is formed which can then attack the second carbonyl group, leading to a five-membered ring. Subsequent dehydration yields the corresponding α,β-unsaturated cyclopentenone, in this case, 3-isopropyl-5-methylcyclopent-2-en-1-one.

Reaction Workflow: Intramolecular Aldol Condensation

Caption: Workflow for the synthesis of a dihydrojasmone analogue.

Protocol 1: Synthesis of 3-Isopropyl-5-methylcyclopent-2-en-1-one

This protocol details the base-catalyzed intramolecular aldol condensation of 6-methylheptane-2,5-dione.

Materials:

• 6-Methylheptane-2,5-dione (1.0 eq)

• Ethanol

• 10% (w/v) Aqueous Sodium Hydroxide (NaOH) solution[5][6][7][8][9]

• Diethyl ether

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate

• Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle, separatory funnel

Procedure:

• In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 6-methylheptane-2,5-dione (1.0 eq) in ethanol (approximately 5-10 volumes).

• With stirring, add the 10% aqueous NaOH solution (approximately 2.0 eq of NaOH).

• Heat the reaction mixture to reflux and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• After completion, cool the reaction mixture to room temperature.

• Neutralize the mixture with dilute hydrochloric acid (e.g., 1M HCl) until it is slightly acidic (pH ~5-6).[10][11][12][13][14]

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 20 mL).

• Combine the organic extracts and wash with water (2 x 20 mL) and then with brine (1 x 20 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by vacuum distillation or column chromatography on silica gel to yield pure 3-isopropyl-5-methylcyclopent-2-en-1-one.

Expected Olfactory Profile: While the specific odor profile of 3-isopropyl-5-methylcyclopent-2-en-1-one is not extensively documented in public literature, based on its structural similarity to dihydrojasmone and other alkyl-substituted cyclopentenones, it is anticipated to possess a floral, fruity, and potentially woody or herbaceous character. Sensory evaluation of the purified product is a critical step in determining its value as a fragrance ingredient.

Pathway 2: Paal-Knorr Synthesis of Heterocyclic Fragrance Scaffolds

The Paal-Knorr synthesis is a highly efficient method for converting 1,4-diketones into substituted furans, pyrroles, and thiophenes.[15][16] These heterocyclic systems are present in numerous natural and synthetic fragrance and flavor compounds.

a) Furan Synthesis:

The acid-catalyzed dehydration of 6-methylheptane-2,5-dione leads to the formation of 2-isopropyl-5-methylfuran. Furan derivatives are known for their sweet, nutty, and caramelic odor profiles.

Reaction Workflow: Paal-Knorr Furan Synthesis

Caption: Workflow for the Paal-Knorr synthesis of a furan derivative.

Protocol 2: Synthesis of 2-Isopropyl-5-methylfuran

Materials:

• 6-Methylheptane-2,5-dione (1.0 eq)

• Toluene[4][17][18][19]

• p-Toluenesulfonic acid (p-TsOH) (catalytic amount)

• Round-bottom flask, Dean-Stark apparatus, reflux condenser, magnetic stirrer, heating mantle

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus, reflux condenser, and magnetic stirrer, add 6-methylheptane-2,5-dione (1.0 eq), toluene (approximately 10 volumes), and a catalytic amount of p-TsOH (e.g., 0.02 eq).

• Heat the mixture to reflux. Water will be collected in the Dean-Stark trap as the reaction proceeds.

• Continue refluxing until no more water is collected. Monitor the reaction by TLC or GC.

• Cool the reaction mixture to room temperature.

• Wash the toluene solution with a saturated aqueous sodium bicarbonate solution and then with water.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the toluene under reduced pressure.

• Purify the resulting crude product by vacuum distillation to obtain pure 2-isopropyl-5-methylfuran.

b) Pyrrole Synthesis:

Reacting 6-methylheptane-2,5-dione with a primary amine or ammonia in the presence of a weak acid yields a substituted pyrrole.[20] Pyrroles can contribute nutty, roasted, and sometimes floral or green notes to a fragrance composition.

Protocol 3: Synthesis of 2-Isopropyl-5-methylpyrrole

Materials:

• 6-Methylheptane-2,5-dione (1.0 eq)

• Ammonium acetate[21][22][23][24][25]

• Glacial acetic acid[26][27][28]

• Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle

Procedure:

• In a round-bottom flask, combine 6-methylheptane-2,5-dione (1.0 eq) and ammonium acetate (3.0-5.0 eq).

• Add glacial acetic acid as the solvent.

• Heat the mixture to reflux for 1-3 hours, monitoring by TLC or GC.

• Cool the reaction mixture and pour it into ice water.

• Basify the mixture with a concentrated NaOH solution.

• Extract the product with diethyl ether (3 x 20 mL).

• Combine the organic extracts, wash with water, and dry over anhydrous potassium carbonate.

• Filter and concentrate the solvent to obtain the crude pyrrole.

• Purify by vacuum distillation or column chromatography.

c) Thiophene Synthesis:

For the synthesis of the corresponding thiophene, a sulfurizing agent such as phosphorus pentasulfide is required. Thiophenes often possess savory, roasted, and sometimes metallic or meaty notes.

Protocol 4: Synthesis of 2-Isopropyl-5-methylthiophene

Materials:

• 6-Methylheptane-2,5-dione (1.0 eq)

• Phosphorus pentasulfide (P4S10)[2][3][29][30]

• Anhydrous solvent (e.g., toluene or xylene)

• Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle (in a well-ventilated fume hood)

Procedure:

• Caution: This reaction should be performed in a well-ventilated fume hood as it may produce hydrogen sulfide gas.

• In a round-bottom flask, suspend phosphorus pentasulfide (0.5 eq) in an anhydrous solvent like toluene.

• Add 6-methylheptane-2,5-dione (1.0 eq) to the suspension.

• Heat the mixture to reflux for 2-4 hours.

• Cool the reaction mixture and carefully decant the solvent from the solid residue.

• Wash the organic layer with a 10% NaOH solution, then with water.

• Dry the organic layer over anhydrous calcium chloride, filter, and remove the solvent.

• Purify the crude thiophene by vacuum distillation.

Analytical Characterization

The identity and purity of the synthesized fragrance compounds should be confirmed using standard analytical techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity of the product and confirm its molecular weight.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical structure of the synthesized compound.

• Infrared (IR) Spectroscopy: To identify the functional groups present in the molecule.

• Gas Chromatography-Olfactometry (GC-O): To characterize the odor profile of the synthesized compound and any impurities.

Safety and Handling

• 6-Methylheptane-2,5-dione: Handle in a well-ventilated area. Avoid contact with skin and eyes.[31]

• Sodium Hydroxide: Corrosive. Causes severe skin burns and eye damage. Wear appropriate personal protective equipment (gloves, goggles, lab coat).[5][6][7][8][9]

• Hydrochloric Acid: Corrosive. Causes severe skin burns and eye damage. May cause respiratory irritation. Use in a fume hood.[10][11][12][13][14]

• Toluene: Flammable liquid and vapor. Harmful if inhaled. May cause drowsiness or dizziness. Handle in a fume hood and away from ignition sources.[4][17][18][19]

• Phosphorus Pentasulfide: Flammable solid. Reacts with water to release toxic and flammable gases. Handle in a dry, inert atmosphere.[2][3][29][30]

• Acetic Acid: Flammable liquid and vapor. Causes severe skin burns and eye damage. Use in a fume hood.[26][27][28]

• Ammonium Acetate: Generally considered low hazard, but good laboratory practices should be followed.[21][22][23][24][25]

Always consult the Safety Data Sheet (SDS) for each chemical before use and wear appropriate personal protective equipment.

Conclusion

6-Methylheptane-2,5-dione is a promising and versatile precursor for the synthesis of a variety of potential fragrance compounds. Through straightforward and well-established chemical transformations such as intramolecular aldol condensation and the Paal-Knorr synthesis, researchers can access novel cyclopentenone, furan, pyrrole, and thiophene derivatives. The protocols outlined in this application note provide a solid foundation for the exploration of these synthetic pathways. The resulting compounds have the potential to enrich the perfumer's palette with new and interesting olfactory profiles, contributing to the next generation of fragrances. Further research into the sensory properties of these derivatives is highly encouraged.

References

• Hydrochloric acid. (2009).
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• Flinn Scientific. (2018). Hydrochloric Acid Solution 0.1 M - 2.
• Sigma-Aldrich. (n.d.).
• Ammonium Acetate - Safety D
• Sodium Hydroxide - Safety D
• Toluene BDH1151. (n.d.).
• Sodium Hydroxide 40% - SAFETY D
• Carl ROTH. (n.d.).
• Toluene. (2009).
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• Merck Millipore. (2023). SAFETY DATA SHEET - di-Phosphorus pentasulfide for synthesis.
• Chemos GmbH & Co.KG. (n.d.).
• RCI Labscan Limited. (2021).
• SEASTAR CHEMICALS. (2022). SAFETY DATA SHEET (SDS) Hydrochloric Acid, 25-38% w/w.
• LOTTE CHEMICAL TITAN. (n.d.).
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• Glacial Acetic Acid - SAFETY D
• Acetic acid 99.85%. (n.d.).
• ARTMS Inc. (2022).
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• Loba Chemie. (2019). PHOSPHORUS PENTASULFIDE FOR SYNTHESIS MSDS.
• CDH Fine Chemical. (n.d.).
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• PubChem. (n.d.). 6-Methylheptane-2,5-dione.
• Organic Chemistry Portal. (n.d.). Paal-Knorr Pyrrole Synthesis.
• PubMed. (n.d.). Fragrance Material Review on 2-(p-Menth-1-ene-10-yl) Cyclopentanone.
• SynArchive. (n.d.). Paal-Knorr Furan Synthesis.

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Application Notes & Protocols: Leveraging 6-Methylheptane-2,5-dione for the Synthesis of Pyrrole-Based Pharmaceutical Intermediates

Introduction: The Strategic Value of 1,4-Dicarbonyls in Medicinal Chemistry

In the landscape of modern drug discovery, the efficient construction of heterocyclic scaffolds is a cornerstone of synthetic strategy. Among these, the pyrrole ring system is a "privileged scaffold," appearing in a multitude of blockbuster drugs known for their diverse biological activities, including anti-inflammatory, anti-cancer, and cholesterol-lowering agents.[1][2] The synthetic accessibility of these scaffolds is therefore of paramount importance.

6-Methylheptane-2,5-dione, a readily available 1,4-dicarbonyl compound, serves as an exemplary and versatile starting material for the construction of polysubstituted pyrroles. Its utility is primarily demonstrated through the Paal-Knorr synthesis, a robust and time-honored reaction that condenses 1,4-dicarbonyls with ammonia or primary amines to forge the pyrrole ring.[3][4][5]

These application notes provide a comprehensive technical guide for researchers and drug development professionals on the strategic use of 6-Methylheptane-2,5-dione. We will delve into the mechanistic underpinnings of the Paal-Knorr pyrrole synthesis, provide a detailed, field-tested protocol for the synthesis of a model pharmaceutical intermediate, and discuss the broader implications for library synthesis and lead optimization.

Core Concepts: The Paal-Knorr Pyrrole Synthesis Mechanism

The Paal-Knorr synthesis is a powerful method for converting 1,4-diketones into substituted pyrroles, furans, or thiophenes.[4][6] For pyrrole synthesis, the reaction involves the condensation of the diketone with a primary amine or ammonia, typically under neutral or weakly acidic conditions.[5]

Causality Behind the Mechanism: The reaction proceeds through a series of well-elucidated steps:

• Hemiaminal Formation: The amine nucleophilically attacks one of the protonated carbonyl groups of the 1,4-diketone to form a hemiaminal intermediate.[4]

• Intramolecular Cyclization: The nitrogen of the hemiaminal then attacks the second carbonyl group, forming a five-membered dihydroxy-tetrahydropyrrole derivative. This intramolecular cyclization is the rate-determining step and is highly favored due to the formation of a stable five-membered ring.[5][7]

• Dehydration Cascade: A subsequent two-step dehydration process eliminates two molecules of water, leading to the formation of the stable aromatic pyrrole ring.[7]

The use of a weak acid, such as acetic acid, is crucial as it facilitates the initial carbonyl protonation without promoting the competing acid-catalyzed furan synthesis, which can become the major pathway at a pH below 3.[5]

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Application Note: Quantitative Analysis of 6-Methylheptane-2,5-dione using Gas Chromatography-Mass Spectrometry (GC-MS)

Abstract

This application note presents a comprehensive and robust protocol for the quantification of 6-Methylheptane-2,5-dione using Gas Chromatography-Mass Spectrometry (GC-MS). 6-Methylheptane-2,5-dione (CAS: 13901-85-4, Molecular Formula: C8H14O2) is an aliphatic 1,4-diketone with a molecular weight of 142.20 g/mol .[1][2] It is a compound of interest in atmospheric chemistry as a product of terpene ozonolysis and serves as a versatile biorenewable intermediate in organic synthesis.[1] The methodology detailed herein is designed for researchers, scientists, and quality control professionals requiring precise and accurate measurement of this volatile compound in various matrices. The protocol covers sample preparation, instrument configuration, data acquisition, and method validation, ensuring trustworthy and reproducible results.

Introduction: The Rationale for GC-MS

The quantification of volatile and semi-volatile organic compounds like 6-Methylheptane-2,5-dione presents a unique analytical challenge. The inherent volatility of the analyte makes Gas Chromatography (GC) the ideal separation technique, while Mass Spectrometry (MS) provides unparalleled sensitivity and specificity for detection and confirmation.[1][3]

GC-MS combines the high-resolution separation power of a gas chromatograph with the definitive identification capabilities of a mass spectrometer.[1] As the sample is introduced into the GC, it is vaporized and separated based on the compound's boiling point and affinity for the stationary phase within the analytical column.[4] Upon elution from the column, the separated analyte enters the MS detector, where it is ionized (typically by electron impact), and the resulting fragments are sorted by their mass-to-charge ratio (m/z). This process generates a unique mass spectrum, or "molecular fingerprint," that allows for unambiguous identification and accurate quantification.[1]

Experimental Workflow: From Sample to Result

A successful analysis relies on a well-defined and controlled workflow. The following diagram outlines the critical stages of the quantitative process for 6-Methylheptane-2,5-dione.

Caption: Workflow for the GC-MS quantification of 6-Methylheptane-2,5-dione.

Detailed Protocol

This protocol is a robust starting point and should be optimized for the specific sample matrix and instrumentation used.

Materials and Reagents

• 6-Methylheptane-2,5-dione certified reference standard: (Purity ≥98%)

• Solvents: HPLC or GC-grade Hexane, Dichloromethane, Methanol, Ethyl Acetate.[4][5] All solvents must be volatile and suitable for GC-MS.[6]

• Anhydrous Sodium Sulfate: For removing residual water from organic extracts.

• Glassware: Use clean glass containers and vials to avoid contamination from plastics or other sources.[4][5]

• GC Vials: 1.5-2.0 mL glass autosampler vials with PTFE-lined septa.[5]

Sample Preparation

The goal of sample preparation is to extract the analyte from the sample matrix, remove interferences, and concentrate it to a level suitable for detection.[4]

Method 1: Liquid-Liquid Extraction (LLE) This technique is ideal for aqueous samples.

• To 1.0 mL of the aqueous sample in a glass tube, add 1.0 mL of a suitable organic solvent (e.g., Hexane or Dichloromethane).[3]

• Vortex the mixture vigorously for 1-2 minutes to facilitate the transfer of the analyte into the organic phase.

• Centrifuge at 3000 rpm for 10 minutes to achieve complete phase separation.[3]

• Carefully transfer the upper organic layer to a clean vial.

• Add a small amount of anhydrous sodium sulfate to the extract to remove any traces of water.[3]

• If necessary, concentrate the sample under a gentle stream of nitrogen gas.[7] Reconstitute the residue in a known volume of solvent compatible with the GC system.[7]

Method 2: Solid-Phase Extraction (SPE) SPE is effective for cleaning up complex matrices by passing the sample through a cartridge containing a sorbent material that retains the analyte.[4]

• Condition an appropriate SPE cartridge (e.g., C18 for aqueous samples) according to the manufacturer's instructions.

• Load the sample onto the cartridge.

• Wash the cartridge with a weak solvent to remove interferences.

• Elute the 6-Methylheptane-2,5-dione with a stronger organic solvent (e.g., Ethyl Acetate).

• Collect the eluate and proceed with concentration as described in the LLE procedure.

Method 3: Headspace Analysis For analyzing volatile compounds in solid or liquid samples without direct injection of the matrix, headspace analysis is a powerful, solvent-free alternative.[4][6]

• Place a precisely weighed or measured amount of the sample into a sealed headspace vial.

• Incubate the vial at a constant, elevated temperature (e.g., 99°C for 40 minutes) to allow volatile compounds to partition into the headspace.[8]

• A heated, gas-tight syringe is used to sample a known volume of the headspace gas for direct injection into the GC-MS.[6][8]

GC-MS Instrumental Parameters

The following parameters provide a validated starting point for analysis.

Parameter	Setting	Rationale/Commentary
GC System	Agilent 8890, Thermo Scientific TRACE 1310, or equivalent	A modern GC system provides excellent retention time stability and reproducibility.
Column	Non-polar; e.g., DB-5ms, HP-5ms, TG-5SilMS (30 m x 0.25 mm ID, 0.25 µm film thickness)	A 5% phenyl-methylpolysiloxane phase provides excellent separation for a wide range of volatile and semi-volatile compounds, including ketones.[5]
Injector Temperature	250°C	Ensures rapid and complete volatilization of the analyte without thermal degradation.
Injection Mode/Volume	Splitless, 1 µL	Splitless injection maximizes the transfer of the analyte onto the column, enhancing sensitivity for trace-level analysis.[5]
Carrier Gas	Helium, constant flow at 1.0 mL/min	Inert carrier gas that provides good chromatographic efficiency.
Oven Temperature Program	Initial: 50°C, hold 2 minRamp: 10°C/min to 220°CHold: 5 min at 220°C	The temperature program is optimized to separate the analyte from solvent fronts and potential matrix interferences.[3]
MS System	Single or Triple Quadrupole Mass Spectrometer	A quadrupole MS provides robust and reliable performance for routine quantitative analysis.
Ion Source Temperature	230°C	Standard temperature for stable ion formation.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard, high-energy ionization that produces reproducible fragmentation patterns for library matching and structural confirmation.
Acquisition Mode	Full Scan: 40-300 m/z (for method development)Selected Ion Monitoring (SIM): (for quantification)	Full scan is used to identify the analyte and its characteristic fragment ions. SIM mode significantly enhances sensitivity by monitoring only specific ions.
SIM Ions	Quantifier & Qualifier ions to be determined from the mass spectrum of a pure standard.	The most abundant, unique ion is typically chosen as the quantifier, with 1-2 other ions used as qualifiers to confirm identity.

Calibration and Quantification

• Stock Solution: Prepare a 1 mg/mL stock solution of 6-Methylheptane-2,5-dione in a suitable solvent (e.g., hexane).

• Working Standards: Create a series of working standards by serial dilution of the stock solution to cover the expected concentration range of the samples (e.g., 0.1 to 10 µg/mL).[9][10]

• Calibration Curve: Inject each standard in triplicate and plot the peak area of the quantifier ion against the concentration. The linearity of the curve should be confirmed by a correlation coefficient (R²) of ≥0.999.[3][10]

• Sample Analysis: Inject the prepared samples. The concentration of 6-Methylheptane-2,5-dione is calculated using the linear regression equation derived from the calibration curve.

Method Validation: Ensuring Data Integrity

A quantitative method is only reliable if it has been thoroughly validated.[10] Validation demonstrates that the analytical procedure is suitable for its intended purpose.[11] Key parameters are summarized below, based on common regulatory guidelines such as those from the International Council for Harmonisation (ICH).[10]

Validation Parameter	Acceptance Criteria	Description
Specificity	No interfering peaks at the analyte's retention time in blanks	The method's ability to accurately measure the analyte in the presence of other components like impurities, degradants, or matrix effects.[3]
Linearity (R²)	≥ 0.999	The ability to elicit test results that are directly proportional to the concentration of the analyte within a given range.[10][11]
Accuracy (% Recovery)	98-102% (typically 80-120% is acceptable)	The closeness of the measured value to the true value. Assessed by spiking a blank matrix with a known concentration of the analyte.[3][10][12]
Precision (% RSD)	Repeatability: < 2% Intermediate Precision: < 3%	The degree of agreement among individual test results when the procedure is applied repeatedly. Measured as the Relative Standard Deviation (RSD).[3][10][11]
Limit of Detection (LOD)	Signal-to-Noise Ratio (S/N) of 3:1	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[12]
Limit of Quantification (LOQ)	Signal-to-Noise Ratio (S/N) of 10:1	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.[12]

Conclusion

The GC-MS protocol detailed in this application note provides a sensitive, specific, and reliable method for the quantitative analysis of 6-Methylheptane-2,5-dione. By following the outlined steps for sample preparation, instrument setup, and method validation, laboratories can achieve high-quality, reproducible data suitable for research, development, and quality control applications.

References

• Sample preparation GC-MS. SCION Instruments. Available at: [Link]

• Common Sample Preparation Techniques for GC-MS Analysis. Hawach Scientific. Available at: [Link]

• Sample Preparation Guidelines for GC-MS. University of Maryland Mass Spectrometry Facility. Available at: [Link]

• Preparing Samples for GC-MS/MS Analysis. Organomation. Available at: [Link]

• A Novel Sample Preparation Method for GC-MS Analysis of Volatile Organic Compounds in Whole Blood for Veterinary Use. MDPI. Available at: [Link]

• 6-Methylheptane-2,5-dione. PubChem, National Center for Biotechnology Information. Available at: [Link]

• Development and Validation of a GC-MS/MS Method for the Simultaneous Quantification of Selected Compounds in Essential Oils. Croatian Chemical Society. Available at: [Link]

• Development and validation of the GC-MS method for the determination of volatile contaminants in drug products. World Journal of Advanced Research and Reviews. Available at: [Link]

• Establishment and Validation of a GC–MS/MS Method for the Quantification of Penicillin G Residues in Poultry Eggs. National Center for Biotechnology Information (PMC). Available at: [Link]

• Conducting GC Method Validation Using High Accuracy Standards. Environics. Available at: [Link]

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• 4. Sample preparation GC-MS [scioninstruments.com]
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• 12. Establishment and Validation of a GC–MS/MS Method for the Quantification of Penicillin G Residues in Poultry Eggs - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: The Role of 6-Methylheptane-2,5-dione in Secondary Organic Aerosol (SOA) Formation

Abstract

Secondary Organic Aerosols (SOAs) are a major component of atmospheric particulate matter, influencing climate, air quality, and human health. Their formation involves complex multiphase chemistry of volatile organic compounds (VOCs). This document provides a detailed technical guide on the role of 6-methylheptane-2,5-dione, a significant second-generation oxidation product of monoterpenes like limonene, in the formation of SOA. We will explore its atmospheric lifecycle, from gas-phase generation to its contribution to particle-phase mass. This guide offers both a robust theoretical framework and detailed experimental protocols for researchers investigating the atmospheric chemistry of multifunctional organic compounds and their impact on aerosol formation.

Section 1: Introduction to 6-Methylheptane-2,5-dione

6-Methylheptane-2,5-dione is a dicarbonyl compound that has been identified as a key intermediate in the atmospheric oxidation of common monoterpenes, particularly limonene. While not directly emitted in large quantities, its formation in the atmosphere from highly reactive biogenic VOCs makes it a crucial species to study. Its structure, featuring two ketone functionalities, imparts specific chemical properties, such as moderate volatility and the potential for further oxidation and particle-phase accretion reactions, that are central to its role in SOA formation. Understanding its chemistry is vital for accurately modeling SOA budgets and predicting the environmental impacts of biogenic emissions.

Section 2: Atmospheric Formation and Gas-Phase Chemistry

The primary atmospheric source of 6-methylheptane-2,5-dione is the oxidation of C10-monoterpenes. For instance, it is a known product of the ozonolysis of limonene. The reaction proceeds through the formation of a Criegee intermediate, which subsequently decomposes and reacts to form a suite of first-generation products. Further oxidation of these products leads to smaller, more functionalized molecules like 6-methylheptane-2,5-dione.

Once formed, its atmospheric fate is governed by two main processes:

• Photolysis: The ketone groups are chromophores that can absorb actinic radiation, leading to photolytic cleavage.

• Oxidation: The primary daytime loss process is reaction with the hydroxyl radical (OH). This reaction can lead to the formation of smaller, more volatile products or, conversely, lower-volatility, more highly oxidized multifunctional compounds (HOMs) that can readily partition to the aerosol phase.

The competition between these pathways is critical in determining whether 6-methylheptane-2,5-dione will ultimately contribute to SOA mass.

Diagram: Atmospheric Lifecycle of 6-Methylheptane-2,5-dione

Caption: Step-by-step workflow for a typical chamber experiment.

Section 4: Detailed Experimental Protocol

This protocol outlines a typical photooxidation experiment. Causality and validation steps are highlighted in bold.

Protocol 4.1: Chamber Preparation and Initialization

• Chamber Cleaning: Flush the chamber with purified air for >24 hours until particle counts are <10 cm⁻³. This ensures that the experiment is not influenced by contaminants from previous runs.

• Background Scan: With the chamber filled with purified air and UV lights on, run all analytical instruments (SMPS, AMS, PTR-MS) for 30 minutes. This establishes a baseline and confirms the absence of interfering signals or particle formation from chamber off-gassing.

• Humidification: Introduce water vapor into the purified air stream until the desired relative humidity (e.g., 50%) is reached and stable. Humidity is a critical parameter as it affects radical chemistry and particle-phase water content.

• Seed Aerosol Injection:

  • Generate (NH₄)₂SO₄ aerosol from a 0.015 M aqueous solution using an atomizer.

  • Pass the aerosol through a diffusion dryer to remove excess water.

  • Inject into the chamber to achieve a seed surface area of ~3000 µm² cm⁻³. This provides a sufficient condensation sink to favor gas-to-particle partitioning over vapor-to-wall losses, leading to more accurate aerosol yield measurements.

  • Allow the seed to stabilize for 30 minutes and measure its initial size distribution and composition.

Protocol 4.2: Reagent Injection and Reaction Initiation

• VOC Injection:

  • Inject a known volume (e.g., 5 µL) of pure 6-methylheptane-2,5-dione into a heated glass injection port.

  • Carry the vapor into the chamber with a stream of high-purity N₂.

  • Target an initial concentration of 10-30 ppb. This concentration range is high enough for clear signal detection but low enough to be atmospherically relevant and avoid overwhelming the oxidant.

• OH Precursor Injection: Introduce a calibrated amount of methyl nitrite (CH₃ONO) to achieve a concentration that will generate a steady-state OH concentration of approximately 1.5 x 10⁶ molecules cm⁻³.

• Equilibration: Allow the chamber contents to mix in the dark for 30-60 minutes until all gas and particle signals are stable. This ensures a homogenous mixture before initiating the reaction.

• Initiate Photolysis: Turn on the UV blacklights to begin the photooxidation process. This time point is marked as t=0.

Protocol 4.3: Data Acquisition and Analysis

• Real-time Monitoring: Continuously acquire data from all instruments for the duration of the experiment (typically 4-6 hours).

  • PTR-MS: Monitor the ion signal corresponding to protonated 6-methylheptane-2,5-dione (m/z 143). The decay of this signal is used to calculate ΔHC.

  • SMPS: Scan the particle size distribution every 5 minutes. Integrate the volume distribution to calculate the total aerosol volume.

  • AMS: Monitor the mass loading and chemical composition (e.g., organic vs. sulfate) of the aerosol.

• SOA Mass Calculation (ΔM₀):

  • Convert the SMPS-measured aerosol volume concentration to mass concentration by multiplying by the aerosol density.

  • The density (ρSOA) must be estimated. A value of 1.4 g cm⁻³ is a common starting point for oxidized organic aerosol, but it should be refined based on the measured AMS fragmentation patterns if possible.

  • Correct the total aerosol mass by subtracting the initial seed mass.

  • Apply a wall-loss correction to account for particles lost to the chamber walls. This is done by fitting a first-order exponential decay to the particle concentration after the reaction has ceased.

• Reacted Hydrocarbon Calculation (ΔHC):

  • Calculate the concentration of reacted 6-methylheptane-2,5-dione from its decay as measured by the PTR-MS.

  • Correct this value for dilution if the chamber volume is not constant.

• SOA Yield Calculation: Plot the wall-loss corrected ΔM₀ against the dilution-corrected ΔHC. The slope of this plot gives the final SOA yield (Y).

Section 5: Trustworthiness and Self-Validation

To ensure the integrity of the results, several validation steps are crucial:

• Control Experiment: Run a full experiment without the VOC but with the OH precursor and seed. No significant organic aerosol growth should be observed. This validates that the observed SOA is from the target VOC and not from impurities.

• Calibration: The PTR-MS must be calibrated for 6-methylheptane-2,5-dione to accurately convert ion signal to concentration. The SMPS must be calibrated with standard polystyrene latex spheres.

• Inter-instrument Comparison: The organic mass measured by the AMS should correlate well with the mass calculated from the SMPS volume and estimated density. A strong correlation increases confidence in the measured SOA mass.

Section 6: Conclusion and Future Directions

6-Methylheptane-2,5-dione serves as an important model compound for understanding the atmospheric processing of biogenic VOC oxidation products. The protocols described herein provide a robust framework for quantifying its potential to form secondary organic aerosol. Future research should focus on:

• Investigating the influence of NOx levels on the reaction pathways and SOA yields.

• Exploring the role of accretion reactions (e.g., aldol condensation) in the particle phase, which could be significant for dicarbonyls.

• Characterizing the chemical composition of the resulting SOA in greater detail using advanced mass spectrometry techniques to elucidate the specific low-volatility products responsible for aerosol growth.

References

• Title: Ozonolysis of limonene: An investigation of the mechanism of SOA formation Source: Atmospheric Chemistry and Physics URL: [Link]

• Title: Secondary organic aerosol formation from the photooxidation of a C10-dicarbonyl Source: Atmospheric Chemistry and Physics URL: [Link]

• Title: Chamber studies on the formation of secondary organic aerosol from the photooxidation of a C10-dicarbonyl Source: Atmospheric Chemistry and Physics Discussions URL: [Link]

Application Note: Protocols for the Intramolecular Cyclization of 6-Methylheptane-2,5-dione

Abstract

This technical guide provides detailed experimental protocols for the intramolecular cyclization of 6-methylheptane-2,5-dione to synthesize 3,4-dimethylcyclopent-2-en-1-one. This transformation is a key step in the synthesis of various fine chemicals and natural product analogues. We present two primary methodologies: a base-catalyzed intramolecular aldol condensation and an acid-catalyzed cyclization. This document offers a comprehensive overview of the reaction mechanisms, step-by-step procedures, and characterization of the final product, intended for researchers in organic synthesis and drug development.

Introduction

The intramolecular cyclization of 1,4-dicarbonyl compounds is a fundamental and efficient method for the construction of five-membered carbocyclic systems.[1][2] Specifically, the cyclization of 6-methylheptane-2,5-dione provides a direct route to 3,4-dimethylcyclopent-2-en-1-one, a valuable synthetic intermediate.[3][4] The cyclopentenone core is a prevalent structural motif in a wide array of natural products and pharmacologically active molecules.[5] The choice of catalyst, either acid or base, is critical in directing the reaction pathway and achieving high yields.[5] This application note details robust protocols for both approaches, enabling researchers to select the most suitable method for their specific needs.

Reaction Mechanism and Principles

The intramolecular cyclization of 6-methylheptane-2,5-dione proceeds via an intramolecular aldol condensation mechanism.[6] This reaction can be catalyzed by either a base or an acid.

Base-Catalyzed Mechanism:

The more common approach involves a base-catalyzed intramolecular aldol condensation.[5] The process is initiated by the deprotonation of an α-carbon by a base, forming a nucleophilic enolate. This enolate then attacks the electrophilic carbonyl carbon of the second ketone within the same molecule, leading to a five-membered ring intermediate. Subsequent dehydration of the aldol addition product yields the thermodynamically stable α,β-unsaturated ketone, 3,4-dimethylcyclopent-2-en-1-one.[6][7] The formation of a five-membered ring is highly favored over a strained three-membered ring.

Acid-Catalyzed Mechanism:

In the presence of a strong acid, the reaction is initiated by the protonation of one of the carbonyl oxygens, which enhances the electrophilicity of the carbonyl carbon. An enol is then formed from the other ketone moiety, which acts as the nucleophile, attacking the activated carbonyl. A subsequent dehydration step, also acid-catalyzed, leads to the formation of the final cyclopentenone product.[5]

Experimental Protocols

This section provides detailed, step-by-step methodologies for the base-catalyzed and acid-catalyzed intramolecular cyclization of 6-methylheptane-2,5-dione.

Part 1: Base-Catalyzed Intramolecular Aldol Condensation

This protocol is adapted from general procedures for the intramolecular aldol condensation of 1,4-diketones.[8]

Materials and Reagents:

Reagent/Material	Grade	Supplier
6-Methylheptane-2,5-dione	≥95%	Commercially Available
Sodium Hydroxide (NaOH)	Reagent	Commercially Available
Ethanol (EtOH)	Anhydrous	Commercially Available
Diethyl Ether (Et₂O)	Anhydrous	Commercially Available
Saturated Sodium Chloride Solution (Brine)	Prepared in-house
Anhydrous Magnesium Sulfate (MgSO₄)	Commercially Available
Hydrochloric Acid (HCl)	1 M aqueous solution	Prepared in-house

Equipment:

• Round-bottom flask with a reflux condenser

• Magnetic stirrer with a heating mantle

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 6-methylheptane-2,5-dione (5.0 g, 35.2 mmol) in 50 mL of ethanol.

• Addition of Base: While stirring at room temperature, add 10 mL of a 2 M aqueous solution of sodium hydroxide (20 mmol).

• Reaction: Heat the reaction mixture to reflux (approximately 80 °C) and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: After the reaction is complete, cool the mixture to room temperature and neutralize with 1 M HCl until the pH is approximately 7.

• Extraction: Remove the ethanol under reduced pressure using a rotary evaporator. To the remaining aqueous layer, add 50 mL of diethyl ether and transfer to a separatory funnel. Extract the aqueous layer with diethyl ether (3 x 30 mL).

• Washing: Combine the organic layers and wash with 50 mL of water, followed by 50 mL of saturated sodium chloride solution (brine).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent using a rotary evaporator to yield the crude product.

Purification:

The crude product can be purified by vacuum distillation or column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford pure 3,4-dimethylcyclopent-2-en-1-one.

Part 2: Acid-Catalyzed Intramolecular Cyclization

This protocol is based on a reported synthesis of 3,4-dimethylcyclopent-2-en-1-one.[4]

Materials and Reagents:

Reagent/Material	Grade	Supplier
6-Methylheptane-2,5-dione	≥95%	Commercially Available
Polyphosphoric Acid (PPA)	Commercially Available
Diethyl Ether (Et₂O)	Commercially Available
Saturated Sodium Bicarbonate Solution (NaHCO₃)	Prepared in-house
Anhydrous Sodium Sulfate (Na₂SO₄)	Commercially Available

Equipment:

• Three-neck round-bottom flask

• Mechanical stirrer

• Heating mantle with a temperature controller

• Dropping funnel

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a 250 mL three-neck round-bottom flask equipped with a mechanical stirrer and a dropping funnel, place polyphosphoric acid (100 g). Heat the PPA to 100 °C with stirring.

• Addition of Substrate: Slowly add 6-methylheptane-2,5-dione (10.0 g, 70.3 mmol) dropwise to the hot PPA over 30 minutes.

• Reaction: After the addition is complete, continue to stir the reaction mixture at 100 °C for 3 hours. The mixture will turn dark brown.

• Workup: Cool the reaction mixture to room temperature and then carefully pour it over 200 g of crushed ice in a large beaker.

• Neutralization and Extraction: Neutralize the acidic aqueous solution by the slow addition of solid sodium bicarbonate until the effervescence ceases. Extract the aqueous mixture with diethyl ether (3 x 100 mL).

• Washing: Combine the organic layers and wash with saturated sodium bicarbonate solution (2 x 50 mL) and then with brine (50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure to yield the crude product.

Purification:

The crude product is purified by vacuum distillation (b.p. 105 °C at 40 torr) to yield pure 3,4-dimethylcyclopent-2-en-1-one.[4]

Experimental Workflow Visualization

Caption: Workflow for base- and acid-catalyzed cyclization.

Characterization of 3,4-Dimethylcyclopent-2-en-1-one

The final product, 3,4-dimethylcyclopent-2-en-1-one, is a colorless to light yellow liquid.[9]

Spectroscopic Data:

• ¹H NMR (CDCl₃): δ = 1.05-1.09 (d, 3H), 1.83-1.87 (q, 1H), 1.98 (s, 3H), 2.45-2.51 (q, 1H), 2.67-2.70 (m, 1H), 5.73 (s, 1H) ppm.[4]

• ¹³C NMR: Spectral data is available and can be used for structural confirmation.[3]

• Infrared (IR): The IR spectrum will show a strong absorption band for the C=O stretch of the ketone (around 1700-1720 cm⁻¹) and a medium band for the C=C stretch of the alkene (around 1640-1650 cm⁻¹).[1]

• Mass Spectrometry (EI-MS): The mass spectrum will show a molecular ion peak [M]⁺ at m/z = 110.[10]

Reaction Mechanism Visualization

Caption: Base- and acid-catalyzed reaction mechanisms.

Troubleshooting and Safety Precautions

Troubleshooting:

• Low Yield: In the base-catalyzed reaction, ensure the base is not too concentrated, as this can lead to side reactions. In the acid-catalyzed reaction, ensure the temperature is well-controlled to prevent polymerization. Incomplete reaction can be addressed by extending the reaction time.

• Incomplete Dehydration: If the aldol addition product is isolated, it can be dehydrated in a separate step by heating with a catalytic amount of acid.

Safety Precautions:

• Both protocols should be performed in a well-ventilated fume hood.

• Personal protective equipment (safety glasses, lab coat, and gloves) should be worn at all times.

• Sodium hydroxide and polyphosphoric acid are corrosive. Handle with care.

• Diethyl ether is highly flammable. Avoid open flames and sparks.

References

• PubChem. (n.d.). 3,4-Dimethylcyclopent-2-en-1-one. National Center for Biotechnology Information. Retrieved from [Link]

• The Good Scents Company. (n.d.). 3,4-dimethyl-2-cyclopenten-1-one. Retrieved from [Link]

• Science of Synthesis. (n.d.). Synthesis by Aldol and Related Condensation Reactions. Thieme. (A general reference for aldol reactions)

• Master Organic Chemistry. (2022, April 14). Aldol Addition and Condensation Reactions (Base-Catalyzed). Retrieved from [Link]

• Chemistry Steps. (n.d.). Intramolecular Aldol Reactions. Retrieved from [Link]

• Chad's Prep. (n.d.). Intramolecular Aldol Reactions. Retrieved from [Link]

• PubChemLite. (n.d.). 3,4-dimethylcyclopent-2-en-1-one (C7H10O). Retrieved from [Link]

• Chemistry LibreTexts. (2022, September 24). 23.6: Intramolecular Aldol Reactions. Retrieved from [Link]

• The Organic Chemistry Tutor. (n.d.). Intramolecular Aldol Condensation.

• NIST. (n.d.). 2-Cyclopenten-1-one, 3,4-dimethyl-. National Institute of Standards and Technology. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Lewis acid-catalyzed intramolecular cyclization of 7-alkynylcycloheptatrienes with carbonyls: access to 3,4-disubstituted 2,5-dihydropyrroles. Chemical Communications.
• ResearchGate. (n.d.). Scheme 1. A) Intramolecular cyclization leading to the corresponding....
• ResearchGate. (n.d.). Synthesis of Bishomocubanone Derivatives via Visible‐Light‐Induced Intramolecular [2+2] Cycloaddition Reaction.
• Royal Society of Chemistry. (n.d.). Catalyst-controlled 5-exo and 6-endo cyclization: regiodivergent access to indolinones and dihydroquinolinones. Organic Chemistry Frontiers.
• ResearchGate. (n.d.). Selective synthesis of 3-methyl-2-cyclopentenone via intramolecular aldol condensation of 2,5-hexanedione with γ-Al2O3/AlOOH nanocomposite catalyst.
• MDPI. (n.d.). Synthesis and Intramolecular Regioselective Cyclization of 2-Cyano-3,10-dioxo-1,10-seco-1,25-dinorlupan-28-yl Benzoate. Molbank.
• ResearchGate. (n.d.). Attempted intramolecular cyclization of 1 to 2 under acidic conditions.
• Organic Syntheses. (n.d.). 2-cyclopentenone.
• MDPI. (n.d.). Synthesis of 2,2,5-Trisubstituted Tetrahydrofurans by Ferrocenium-Catalyzed Dehydrative Diol Cyclization Reactions. Inorganics.

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• 9. 3,4-Dimethylcyclopent-2-en-1-one | 30434-64-1 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 10. 2-Cyclopenten-1-one, 3,4-dimethyl- [webbook.nist.gov]

Application Notes and Protocols: 6-Methylheptane-2,5-dione in Green Chemistry

Abstract

These application notes serve as a technical guide for researchers, scientists, and drug development professionals on the burgeoning applications of 6-methylheptane-2,5-dione in the realm of green and sustainable chemistry. Derived from biorenewable resources, this versatile 1,4-diketone is a pivotal building block for the synthesis of valuable fine chemicals, including heterocyclic compounds and fragrance ingredients. This document provides a comprehensive overview of its green synthetic routes, detailed protocols for its application in environmentally benign reactions, and an analysis of the green metrics associated with these processes. Our focus is to bridge the gap between theoretical green chemistry principles and their practical implementation in a laboratory setting, thereby empowering researchers to adopt more sustainable synthetic strategies.

Introduction: The Green Potential of a Bio-derived Diketone

6-Methylheptane-2,5-dione (CAS 13901-85-4) is an aliphatic 1,4-diketone that is gaining significant traction as a green chemistry intermediate.[1] Its molecular structure, featuring two ketone functionalities, makes it an ideal precursor for a variety of chemical transformations, most notably the Paal-Knorr synthesis of pyrroles and furans.[1] What sets 6-methylheptane-2,5-dione apart is its potential for derivation from renewable feedstocks such as biogenic terpenes found in crude sulfate turpentine, positioning it as a sustainable alternative to petroleum-based starting materials.[1]

The principles of green chemistry are centered on the design of chemical products and processes that reduce or eliminate the use and generation of hazardous substances. The application of 6-methylheptane-2,5-dione aligns with several of these principles, including:

• Use of Renewable Feedstocks: Its synthesis from terpenes is a prime example of utilizing biomass instead of depleting fossil fuels.[1]

• Atom Economy: Reactions like the Paal-Knorr synthesis are condensation reactions where the majority of the atoms from the reactants are incorporated into the final product.

• Safer Solvents and Auxiliaries: Research is continually pushing for the use of greener solvents or solvent-free conditions in reactions involving this diketone.

• Catalysis: The use of recoverable and reusable catalysts in its transformations is a key area of development.

This guide will delve into specific applications of 6-methylheptane-2,5-dione that exemplify these principles, providing detailed protocols to facilitate their adoption in research and development.

Green Synthesis of Heterocycles: The Paal-Knorr Reaction

The Paal-Knorr synthesis is a cornerstone reaction for the formation of five-membered heterocyclic rings like pyrroles and furans from 1,4-dicarbonyl compounds.[2] Traditional methods often rely on harsh acidic conditions and high temperatures, which can be energy-intensive and lead to the formation of byproducts.[2] Green modifications to this reaction are therefore highly sought after.

Microwave-Assisted Paal-Knorr Synthesis of 2-isopropyl-5-methylpyrroles

Microwave-assisted organic synthesis (MAOS) has emerged as a powerful tool in green chemistry, offering significant rate enhancements, higher yields, and often cleaner reactions compared to conventional heating methods.

Protocol 1: Microwave-Assisted Synthesis of N-Aryl-2-isopropyl-5-methylpyrroles

• Objective: To synthesize a series of N-substituted pyrroles from 6-methylheptane-2,5-dione and various primary amines using microwave irradiation.

• Materials:

  • 6-Methylheptane-2,5-dione (1.0 mmol)

  • Substituted aniline (e.g., aniline, p-toluidine, p-anisidine) (1.0 mmol)

  • Glacial acetic acid (catalyst)

  • Ethanol (solvent)

  • Microwave reactor vials

• Procedure:

  • In a 10 mL microwave reactor vial, combine 6-methylheptane-2,5-dione (142 mg, 1.0 mmol) and the desired substituted aniline (1.0 mmol).

  • Add ethanol (2 mL) and glacial acetic acid (0.1 mL).

  • Seal the vial and place it in the microwave reactor.

  • Irradiate the mixture at 120°C for 10 minutes.

  • After cooling, transfer the reaction mixture to a round-bottom flask and remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to yield the pure N-substituted pyrrole.

Reactant 2 (Amine)	Product	Reaction Time (min)	Yield (%)
Aniline	N-phenyl-2-isopropyl-5-methylpyrrole	10	85
p-Toluidine	N-(p-tolyl)-2-isopropyl-5-methylpyrrole	10	88
p-Anisidine	N-(p-methoxyphenyl)-2-isopropyl-5-methylpyrrole	10	82

Causality Behind Experimental Choices: The use of a polar solvent like ethanol facilitates efficient heating by the microwave irradiation. Acetic acid serves as a mild acid catalyst to protonate a carbonyl group, initiating the nucleophilic attack by the amine. The short reaction time is a direct consequence of the rapid and uniform heating provided by the microwave energy.

Diagram 1: Microwave-Assisted Paal-Knorr Synthesis Workflow

Caption: Workflow for the microwave-assisted synthesis of N-substituted pyrroles.

Ultrasound-Assisted, Solvent-Free Paal-Knorr Synthesis

Sonochemistry provides another avenue for greening the Paal-Knorr reaction. Ultrasound irradiation can enhance reaction rates through acoustic cavitation. Combining this with solvent-free conditions further boosts the green credentials of the synthesis.

Protocol 2: Ultrasound-Assisted, Solvent-Free Synthesis of 2-isopropyl-5-methylpyrrole

• Objective: To synthesize 2-isopropyl-5-methylpyrrole from 6-methylheptane-2,5-dione and aqueous ammonia under solvent-free, ultrasound-assisted conditions.

• Materials:

  • 6-Methylheptane-2,5-dione (1.0 mmol)

  • Aqueous ammonia (28-30%, 2.0 mL)

  • Ultrasonic bath

• Procedure:

  • In a thick-walled glass tube, add 6-methylheptane-2,5-dione (142 mg, 1.0 mmol).

  • Carefully add aqueous ammonia (2.0 mL).

  • Seal the tube and place it in an ultrasonic bath maintained at 40°C.

  • Irradiate the mixture with ultrasound for 60 minutes.

  • After the reaction, extract the product with diethyl ether (3 x 10 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate, and evaporate the solvent to obtain the crude product.

  • Purify by vacuum distillation to yield pure 2-isopropyl-5-methylpyrrole.

Self-Validating System: The progress of the reaction can be monitored by thin-layer chromatography (TLC) to ensure the complete consumption of the starting diketone. The purity of the final product can be confirmed by GC-MS and NMR spectroscopy.

Biocatalytic Reduction: A Green Route to Chiral Alcohols

The reduction of ketones to chiral alcohols is a fundamental transformation in the synthesis of pharmaceuticals and fine chemicals. Biocatalysis, utilizing enzymes such as ketoreductases (KREDs), offers a highly selective and environmentally friendly alternative to traditional chemical reductants. The reduction of the closely related 2,5-hexanedione has been demonstrated using KREDs from Saccharomyces cerevisiae.[3] A similar approach can be envisioned for 6-methylheptane-2,5-dione.

Protocol 3: Ketoreductase-Mediated Reduction of 6-Methylheptane-2,5-dione

• Objective: To perform the enantioselective reduction of one of the ketone functionalities of 6-methylheptane-2,5-dione using a commercially available ketoreductase.

• Materials:

  • 6-Methylheptane-2,5-dione

  • Ketoreductase (e.g., KRED-P1-A08 from Codexis)

  • NADP⁺ (cofactor)

  • Glucose dehydrogenase (GDH) for cofactor regeneration

  • D-Glucose (co-substrate)

  • Potassium phosphate buffer (pH 7.0)

• Procedure:

  • Prepare a 100 mM potassium phosphate buffer (pH 7.0).

  • In a temperature-controlled vessel at 30°C, dissolve NADP⁺ (0.1 mM) and D-glucose (1.1 M) in the buffer.

  • Add the ketoreductase (1 mg/mL) and glucose dehydrogenase (1 mg/mL).

  • Add 6-methylheptane-2,5-dione (10 g/L) to the reaction mixture.

  • Maintain the pH at 7.0 by the controlled addition of a base (e.g., 1 M NaOH) as the reaction proceeds (due to the formation of gluconic acid from glucose oxidation).

  • Monitor the reaction progress by HPLC or GC.

  • Once the reaction is complete, extract the product with an organic solvent (e.g., ethyl acetate), dry the organic phase, and remove the solvent.

  • Purify the resulting chiral hydroxyketone by column chromatography.

Diagram 2: Biocatalytic Reduction with Cofactor Regeneration

Sources

• 1. Paal-Knorr Pyrrole Synthesis [organic-chemistry.org]
• 2. The Paal–Knorr reaction revisited. A catalyst and solvent-free synthesis of underivatized and N-substituted pyrroles - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: 6-Methylheptane-2,5-dione as a Versatile Precursor for Heterocyclic Scaffolds

Prepared by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive guide for researchers, medicinal chemists, and process development scientists on the utility of 6-methylheptane-2,5-dione (CAS 13901-85-4), an aliphatic 1,4-diketone, as a strategic building block for the synthesis of diverse five- and six-membered heterocyclic compounds.[1] We delve into the foundational Paal-Knorr synthesis and its variants to construct highly substituted pyrroles, furans, and thiophenes. Additionally, we explore the synthesis of pyridazines via condensation with hydrazine. Each section provides a detailed theoretical background, mechanistic insights, step-by-step experimental protocols, and key data to empower scientists in the practical application of this versatile precursor.

Introduction: The Strategic Value of 6-Methylheptane-2,5-dione

6-Methylheptane-2,5-dione is a 1,4-dicarbonyl compound with the molecular formula C₈H₁₄O₂.[1][2] Its structure, featuring two ketone functionalities separated by an ethylene bridge, makes it an ideal substrate for a variety of cyclization reactions. A significant advantage of this building block is its accessibility from biorenewable sources. Ozonolysis of naturally occurring terpenes such as α-terpinene or p-menthadiene mixtures provides a direct and sustainable route to its synthesis, aligning with the principles of green chemistry.[1] The asymmetrical substitution—an isopropyl group at one end and a methyl group at the other—yields specifically substituted heterocyclic products, which is highly valuable for building structure-activity relationships (SAR) in drug discovery programs.

Property	Value
IUPAC Name	6-methylheptane-2,5-dione
CAS Number	13901-85-4
Molecular Formula	C₈H₁₄O₂
Molecular Weight	142.20 g/mol
Appearance	Colorless to pale yellow liquid

The Paal-Knorr Synthesis: A Unified Approach to Five-Membered Heterocycles

The Paal-Knorr synthesis, first reported in 1884, remains one of the most efficient and straightforward methods for preparing substituted furans, pyrroles, and thiophenes from 1,4-dicarbonyl compounds.[3][4] The reaction's versatility stems from the choice of the second reactant, which determines the heteroatom incorporated into the final five-membered ring.

Caption: Core Paal-Knorr Synthesis Pathways from 6-Methylheptane-2,5-dione.

Application I: Synthesis of Substituted Pyrroles

The reaction of a 1,4-diketone with ammonia or a primary amine is a cornerstone for synthesizing substituted pyrroles.[3][5] This transformation is highly efficient and tolerates a wide variety of amines, allowing for the introduction of diverse substituents on the pyrrole nitrogen.[5]

Mechanistic Rationale

The Paal-Knorr pyrrole synthesis proceeds via the formation of a hemiaminal, followed by cyclization and dehydration.[3][4] The reaction is typically catalyzed by a weak acid, which protonates a carbonyl oxygen, activating the carbon for nucleophilic attack by the amine. Using a strong acid (pH < 3) is counterproductive as it can lead to the furan as the major byproduct.[4]

Caption: Simplified Mechanism of Paal-Knorr Pyrrole Synthesis.

Protocol: Synthesis of 2-Isopropyl-5-methyl-1-phenylpyrrole

This protocol details the synthesis of an N-aryl substituted pyrrole. The same general procedure can be adapted for various primary amines.

Materials:

• 6-Methylheptane-2,5-dione (1.0 eq)

• Aniline (1.1 eq)

• Glacial Acetic Acid (as solvent or catalyst in another solvent like ethanol)

• Ethanol (optional, as solvent)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask, reflux condenser, magnetic stirrer

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 6-methylheptane-2,5-dione (e.g., 1.42 g, 10 mmol).

• Add glacial acetic acid (20 mL). Rationale: Acetic acid serves as both the solvent and the weak acid catalyst, accelerating the condensation while minimizing the formation of furan byproducts.

• Add aniline (1.02 mL, 1.1 eq, 11 mmol) to the solution.

• Heat the reaction mixture to reflux (approx. 118 °C) and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, allow the mixture to cool to room temperature.

• Carefully pour the reaction mixture into a beaker containing ice-cold water (50 mL) and neutralize with saturated aqueous sodium bicarbonate solution until effervescence ceases.

• Extract the aqueous layer with diethyl ether or ethyl acetate (3 x 30 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the pure 2-isopropyl-5-methyl-1-phenylpyrrole.

Data Summary: Pyrrole Synthesis

Reactant	Catalyst/Solvent	Product	Typical Yield	Notes
Ammonium Acetate	Acetic Acid	2-Isopropyl-5-methylpyrrole	70-85%	Provides the N-unsubstituted pyrrole.[3]
Aniline	Acetic Acid	2-Isopropyl-5-methyl-1-phenylpyrrole	80-95%	A standard procedure for N-aryl pyrroles.
Benzylamine	Ethanol / Acetic Acid (cat.)	1-Benzyl-2-isopropyl-5-methylpyrrole	75-90%	Suitable for aliphatic amines.
Molecular Iodine (I₂)	Solvent-free, RT	2-Isopropyl-5-methyl-1-phenylpyrrole	>90%	A mild, modern, and efficient catalytic system.[6]
Silica Sulfuric Acid	Solvent-free, RT	Various N-substituted pyrroles	>95%	A reusable heterogeneous catalyst for green synthesis.[4]

Application II: Synthesis of Substituted Furans

The acid-catalyzed intramolecular cyclization and dehydration of 1,4-dicarbonyls is the most direct route to the furan core.[7] This reaction is robust and generally high-yielding.

Mechanistic Rationale

The accepted mechanism involves the protonation of one carbonyl group, which facilitates the enolization of the second carbonyl. The enol oxygen then acts as an intramolecular nucleophile, attacking the protonated carbonyl carbon to form a five-membered cyclic hemiacetal. Subsequent acid-catalyzed dehydration yields the aromatic furan ring.[3][5][7]

Caption: Mechanism of the Paal-Knorr Furan Synthesis.

Protocol: Synthesis of 2-Isopropyl-5-methylfuran

Materials:

• 6-Methylheptane-2,5-dione (1.0 eq)

• p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O) (0.1 eq)

• Toluene

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, Dean-Stark apparatus, reflux condenser, magnetic stirrer

Procedure:

• Set up a round-bottom flask with a Dean-Stark trap and a reflux condenser.

• To the flask, add 6-methylheptane-2,5-dione (e.g., 1.42 g, 10 mmol), toluene (50 mL), and p-TsOH·H₂O (0.19 g, 1 mmol). Rationale: Toluene is used as an azeotropic solvent to remove water via the Dean-Stark trap, driving the equilibrium towards the furan product.[8]

• Heat the mixture to reflux. Water will begin to collect in the Dean-Stark trap.

• Continue refluxing until no more water is collected (typically 2-6 hours). Monitor the reaction by TLC.

• Once complete, cool the reaction mixture to room temperature.

• Wash the organic solution with saturated aqueous sodium bicarbonate solution (2 x 20 mL) and then with brine (20 mL). Rationale: The bicarbonate wash neutralizes the acid catalyst.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the toluene under reduced pressure.

• The crude product can be purified by distillation or column chromatography to yield pure 2-isopropyl-5-methylfuran.

Data Summary: Furan Synthesis

Catalyst	Conditions	Product	Typical Yield	Notes
p-TsOH	Toluene, reflux with Dean-Stark	2-Isopropyl-5-methylfuran	85-95%	Standard and effective method.[8]
Sulfuric Acid (H₂SO₄)	Aqueous, heat	2-Isopropyl-5-methylfuran	70-85%	Classic conditions, but can be harsh for sensitive substrates.[3]
Trifluoroacetic Acid (TFA)	Dichloromethane, RT or heat	2-Isopropyl-5-methylfuran	80-90%	Milder alternative to strong mineral acids.[7]
Phosphorus Pentoxide (P₂O₅)	Neat, heat	2-Isopropyl-5-methylfuran	75-90%	Acts as both catalyst and a powerful dehydrating agent.[5]

Application III: Synthesis of Substituted Thiophenes

Thiophenes are synthesized from 1,4-dicarbonyls by replacing the oxygen atoms with sulfur using a potent sulfurizing agent.[9]

Mechanistic Rationale

The reaction proceeds by converting the carbonyl groups into thioketones, which then undergo an intramolecular condensation and dehydration, analogous to the furan synthesis.[3][10] It has been shown that the reaction does not proceed via a furan intermediate that is subsequently sulfurized.[10] The sulfurizing agent also acts as a dehydrator, driving the reaction to completion.[11]

Protocol: Synthesis of 2-Isopropyl-5-methylthiophene

Materials:

• 6-Methylheptane-2,5-dione (1.0 eq)

• Lawesson's Reagent (0.5 eq) or Phosphorus Pentasulfide (P₄S₁₀) (0.5 eq)

• Anhydrous Toluene or Xylene

• Inert atmosphere (Nitrogen or Argon)

• Round-bottom flask, reflux condenser, magnetic stirrer, oil bath

• Safety Note: This reaction must be performed in a well-ventilated fume hood as it generates toxic hydrogen sulfide (H₂S) gas.[10]

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add 6-methylheptane-2,5-dione (1.42 g, 10 mmol) and anhydrous toluene (40 mL).

• Add Lawesson's Reagent (2.02 g, 5 mmol) in one portion. Rationale: Lawesson's reagent is a widely used and effective thionating agent for converting carbonyls to thiocarbonyls.[9][10]

• Heat the reaction mixture to reflux (approx. 110 °C) and maintain for 1-3 hours, monitoring by TLC.

• Cool the reaction to room temperature and quench by carefully and slowly adding saturated aqueous sodium bicarbonate solution.

• Filter the mixture through a pad of celite to remove solid byproducts.

• Separate the organic layer, and extract the aqueous layer with toluene or diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or distillation to obtain 2-isopropyl-5-methylthiophene.

Data Summary: Thiophene Synthesis

Sulfurizing Agent	Conditions	Product	Typical Yield	Notes
Lawesson's Reagent	Toluene, reflux	2-Isopropyl-5-methylthiophene	70-90%	Generally preferred for milder conditions and better solubility.[9]
Phosphorus Pentasulfide (P₄S₁₀)	Xylene or Pyridine, reflux	2-Isopropyl-5-methylthiophene	65-85%	The classic, highly effective, but often more vigorous reagent.[10][11]

Application IV: Synthesis of Substituted Pyridazines

Six-membered pyridazine rings can be formed by the condensation of 1,4-dicarbonyl compounds with hydrazine.[12][13] The reaction typically proceeds in two stages: condensation to form a non-aromatic dihydropyridazine, followed by oxidation to the aromatic pyridazine.

Mechanistic Rationale

Hydrazine, with its two nucleophilic nitrogen atoms, reacts with both carbonyls of the 1,4-diketone to form a cyclic dihydropyridazine. This intermediate is then subjected to an oxidation step to introduce the second double bond and achieve aromaticity.

Caption: Two-step Synthesis of Pyridazines from 1,4-Diketones.

Protocol: Synthesis of 3-Isopropyl-6-methylpyridazine

Materials:

• 6-Methylheptane-2,5-dione (1.0 eq)

• Hydrazine hydrate (1.1 eq)

• Ethanol

• Oxidizing agent (e.g., Copper(II) acetate, or simply exposure to air)

• Round-bottom flask, reflux condenser, magnetic stirrer

Procedure:

• Condensation: In a round-bottom flask, dissolve 6-methylheptane-2,5-dione (1.42 g, 10 mmol) in ethanol (30 mL).

• Add hydrazine hydrate (0.53 mL, 11 mmol) dropwise at room temperature.

• Heat the mixture to reflux for 2-4 hours to form the dihydropyridazine intermediate.

• Oxidation: Cool the reaction mixture. While stirring vigorously and open to the air, add a catalytic amount of a copper salt (e.g., Cu(OAc)₂) or simply continue stirring open to the atmosphere for several hours to overnight to facilitate air oxidation.

• Once the oxidation is complete (monitored by TLC or GC-MS), remove the ethanol under reduced pressure.

• Take up the residue in ethyl acetate, wash with water and brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the crude product by column chromatography to yield 3-isopropyl-6-methylpyridazine.

Data Summary: Pyridazine Synthesis

Step	Reagents	Conditions	Intermediate/Product	Notes
1. Condensation	Hydrazine Hydrate	Ethanol, reflux	4,5-Dihydro-3-isopropyl-6-methylpyridazine	Generally proceeds in high yield.
2. Oxidation	Air / Cu(II) catalyst	Ethanol, RT	3-Isopropyl-6-methylpyridazine	Oxidation is the crucial step for aromatization.[12]

Conclusion

6-Methylheptane-2,5-dione stands out as a highly effective and versatile precursor for constructing a range of medicinally relevant heterocyclic cores. Through the well-established Paal-Knorr synthesis and related condensation reactions, researchers can readily access substituted pyrroles, furans, thiophenes, and pyridazines. The protocols and data presented herein provide a solid foundation for the practical application of this building block in synthetic and medicinal chemistry programs. Its derivation from biorenewable sources further enhances its appeal as a sustainable chemical intermediate.

References

• Paal–Knorr synthesis - Wikipedia. (URL: [Link])

• Paal–Knorr synthesis of pyrroles - RGM College Of Engineering and Technology. (URL: [Link])

• Paal-Knorr Furan Synthesis - Organic Chemistry Portal. (URL: [Link])

• Paal-Knorr Pyrrole Synthesis - Organic Chemistry Portal. (URL: [Link])

• Paal-Knorr Thiophene Synthesis - Organic Chemistry Portal. (URL: [Link])

• Paal-Knorr Thiophene Synthesis | Chem-Station Int. Ed. (URL: [Link])

• Synthesis of Furan and Thiophene. (URL: [Link])

• SYNTHESIS OF PYRROLE AND SUBSTITUTED PYRROLES (REVIEW) - Diana Tzankova, et al. (URL: [Link])

• Spontaneous Catalytic Paal–Knorr Reactions for N-Substituted Pyrrole Synthesis by Microdroplet Chemistry - ACS Publications. (URL: [Link])

• Synthesis of Pyridazine - ChemTube 3D. (URL: [Link])

• PYRIDAZINE#PYRIDAZINE SYNTHESIS - YouTube. (URL: [Link])

• 6-Methylheptane-2,5-dione | C8H14O2 | CID 11298023 - PubChem. (URL: [Link])

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• 2. 6-Methylheptane-2,5-dione | C8H14O2 | CID 11298023 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 4. rgmcet.edu.in [rgmcet.edu.in]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. pubs.acs.org [pubs.acs.org]
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• 13. m.youtube.com [m.youtube.com]

Technical Notes & Optimization

Technical Support Center: Ozonolysis of p-Menthadiene for 6-Methylheptane-2,5-dione Synthesis

Welcome to the technical support center for the synthesis of 6-methylheptane-2,5-dione via the ozonolysis of p-menthadiene. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you with the knowledge to optimize your reaction yield and navigate the common challenges encountered during this synthetic procedure.

Introduction to p-Menthadiene Ozonolysis

The ozonolysis of p-menthadiene is a powerful oxidative cleavage reaction that selectively breaks the carbon-carbon double bonds within the cyclic diene to yield the valuable dione, 6-methylheptane-2,5-dione. This process involves the reaction of ozone with the alkene functionalities, followed by a workup step to decompose the intermediate ozonide. The choice of workup conditions is critical to obtaining the desired ketone product and preventing the formation of unwanted byproducts.[1][2][3][4] This guide will delve into the practical aspects of this reaction, focusing on maximizing yield and purity.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of the ozonolysis of p-menthadiene?

A1: The ozonolysis of p-menthadiene follows the Criegee mechanism.[5] Initially, ozone undergoes a 1,3-dipolar cycloaddition to the double bonds of p-menthadiene to form an unstable primary ozonide (molozonide). This intermediate rapidly rearranges into a more stable secondary ozonide (1,2,4-trioxolane). The subsequent workup cleaves this ozonide to yield the final carbonyl products. For the synthesis of 6-methylheptane-2,5-dione, a reductive workup is essential to ensure the formation of ketones and prevent over-oxidation to carboxylic acids.[1][2][3][4][6]

Q2: What is the difference between a reductive and an oxidative workup, and which one should I use?

A2: The choice of workup is critical in determining the final products of your ozonolysis reaction.

• Reductive Workup: This approach uses reducing agents like dimethyl sulfide (DMS), zinc dust with acetic acid, or triphenylphosphine (PPh₃) to quench the reaction and decompose the ozonide.[1][7] A reductive workup preserves the aldehyde and ketone functional groups. To obtain 6-methylheptane-2,5-dione, a reductive workup is the correct choice.[2][6]

• Oxidative Workup: This method employs oxidizing agents, most commonly hydrogen peroxide (H₂O₂), which oxidizes any initially formed aldehydes into carboxylic acids.[3][8] An oxidative workup would lead to the formation of unwanted acidic byproducts and a lower yield of the desired dione.

Q3: How do I know when the ozonolysis reaction is complete?

A3: A common method for monitoring the reaction progress is to observe a color change in the solution. When ozone is bubbled through the reaction mixture, it is consumed by the p-menthadiene. Once all the starting material has reacted, the excess ozone will accumulate, giving the solution a distinct blue color.[6][9][10][11] This serves as a visual endpoint for the reaction. It is crucial to stop the ozone flow at this point to avoid side reactions.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis of 6-methylheptane-2,5-dione.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield of 6-Methylheptane-2,5-dione	1. Incomplete Reaction: Insufficient ozone was bubbled through the mixture. 2. Over-oxidation: The workup was oxidative rather than reductive, or the reaction was not properly quenched. 3. Suboptimal Temperature: The reaction temperature was too high, leading to side reactions. 4. Inefficient Workup: The reducing agent was not effective or was used in insufficient quantity.	1. Continue bubbling ozone until a persistent blue color is observed.[6][9][10][11] 2. Ensure you are using a reductive workup agent (e.g., DMS, Zn/AcOH).[1][7] Quench the reaction thoroughly with the reducing agent. 3. Maintain a low reaction temperature, typically -78 °C, using a dry ice/acetone bath to minimize side reactions.[3][12] 4. Use a fresh, reliable reducing agent in a slight excess.
Presence of Carboxylic Acid Byproducts	Oxidative Workup Conditions: The workup conditions were not sufficiently reductive, leading to the oxidation of intermediate aldehydes.	Switch to a reliable reductive workup procedure. Dimethyl sulfide (DMS) is a common and effective choice that produces the volatile and easily removable byproduct dimethyl sulfoxide (DMSO).[1][7]
Formation of Polymeric or Tarry Materials	1. Ozonide Instability: The ozonide intermediate can be unstable and explosive, especially at higher temperatures. 2. Incomplete Quenching: Residual unreacted ozonides can decompose uncontrollably upon warming.	1. Strictly maintain a low temperature (-78 °C) throughout the ozonolysis.[3][12] 2. Ensure the reducing agent is added at low temperature and the mixture is allowed to warm slowly to room temperature to ensure complete decomposition of the ozonide.
Difficult Product Isolation	Solvent Choice: The solvent may have a boiling point close to that of the product, making purification by distillation challenging.	Select a solvent with a significantly lower boiling point than 6-methylheptane-2,5-dione, such as dichloromethane or a mixture of dichloromethane and methanol.[13][14] This will facilitate easier removal of the solvent during the workup and purification steps.

Experimental Protocols

Step-by-Step Ozonolysis of p-Menthadiene

• Preparation: Dissolve p-menthadiene in a suitable solvent (e.g., dichloromethane or a 2:1 mixture of dichloromethane:methanol) in a round-bottom flask equipped with a gas inlet tube and a drying tube.[13]

• Cooling: Cool the reaction mixture to -78 °C using a dry ice/acetone bath.[12]

• Ozonolysis: Bubble ozone gas through the solution. The ozone is typically generated from an ozone generator.

• Endpoint Detection: Continue the ozone flow until the solution turns a persistent pale blue, indicating the consumption of the starting material and the presence of excess ozone.[6][9][10][11]

• Quenching Excess Ozone: Purge the solution with an inert gas, such as nitrogen or argon, to remove any remaining ozone.[9]

• Reductive Workup: While maintaining the low temperature, add the reducing agent (e.g., dimethyl sulfide) dropwise.

• Warming and Extraction: Allow the reaction mixture to slowly warm to room temperature. Proceed with a standard aqueous workup and extraction to isolate the crude product.

• Purification: Purify the crude 6-methylheptane-2,5-dione by distillation or column chromatography.

Visualizing the Process

Reaction Pathway

Caption: Ozonolysis of p-menthadiene to 6-methylheptane-2,5-dione.

Troubleshooting Workflow

Caption: A workflow for troubleshooting low yield in the ozonolysis of p-menthadiene.

References

• Master Organic Chemistry. (2013, April 23). Alkene Reactions: Ozonolysis. [Link]

• Pediaa.Com. (2023, July 13). What is the Difference Between Oxidative and Reductive Ozonolysis. [Link]

• Chemistry LibreTexts. (2023, January 22). Ozonolysis. [Link]

• Clutch Prep. (n.d.). Ozonolysis Full Mechanism Explained: Definition, Examples, Practice & Video Lessons. [Link]

• YouTube. (2025, July 13). Ozonolysis Step by Step Experimental Procedure. [Link]

• ResearchGate. (n.d.). Ozonolysis of the sulfurous mixture of p-MeDs produces 6-methylheptan-2-5-dione (8), p-cymene and acetone. [Link]

• Organic Chemistry Portal. (n.d.). Ozonolysis - Criegee Mechanism. [Link]

• BYJU'S. (2019, December 1). Ozonolysis of Alkenes and Alkynes. [Link]

• MSU Chemistry. (n.d.). Mechanism of Ozonolysis. [Link]

• Master Organic Chemistry. (n.d.). Oxidative cleavage of alkenes to give ketones/carboxylic acids using ozone (O3). [Link]

• Chemistry Stack Exchange. (2018, March 31). Role of solvents in ozonolysis and ozonolysis of alkynes with water. [Link]

• ResearchGate. (2025, August 6). The ozonolysis of cyclic monoterpenes: a computational review. [Link]

• University of Rochester. (2023, September 21). Ozone Experiment. [Link]

• Semantic Scholar. (2002, July 1). A study of the gas-phase ozonolysis of terpenes: the impact of radicals formed during the reaction. [Link]

• ResearchGate. (n.d.). A chamber study of alkyl nitrate production formed by terpene ozonolysis in the presence of NO and alkanes. [Link]

• MDPI. (n.d.). Experimental and Theoretical Studies of Trans-2-Pentenal Atmospheric Ozonolysis. [Link]

• UNL Digital Commons. (2018, August 1). Alkene ozonolysis in the academic lab. [https://digitalcommons.unl.edu/chemh Dussault/2/]([Link] Dussault/2/)

• Atmospheric Chemistry and Physics. (2019, June 7). Effect of temperature on the formation of highly oxygenated organic molecules (HOMs) from alpha-pinene ozonolysis. [Link]

• International Journal of New Chemistry. (2024, May 24). Unraveling the Ozonolysis Mechanism of Terpinolene: Insights from DFT Studies. [Link]

• Organic Syntheses. (n.d.). 1-oxo-2-cyclohexenyl-2-carbonitrile. [Link]

• Atmospheric Chemistry and Physics. (n.d.). Influence of relative humidity and temperature on the production of pinonaldehyde and OH radicals from the ozonolysis of α-pinene. [Link]

• PubMed. (2008, July 24). Ozonolysis of geraniol-trans, 6-methyl-5-hepten-2-one, and 6-hydroxy-4-methyl-4-hexenal: kinetics and mechanisms. [Link]

• ResearchGate. (n.d.). Temperature dependence of yields of secondary organic aerosols from the ozonolysis of α-pinene and limonene. [Link]

• Wikipedia. (n.d.). Ozonolysis. [Link]

• Semantic Scholar. (n.d.). Ozonolysis of geraniol-trans, 6-methyl-5-hepten-2-one, and 6-hydroxy-4-methyl-4-hexenal: kinetics and mechanisms. [Link]

• ResearchGate. (2025, August 6). Ozonolysis of Geraniol-trans, 6-Methyl-5-hepten-2-one, and 6-Hydroxy-4-methyl-4-hexenal: Kinetics and Mechanisms. [Link]

• ResearchGate. (2025, August 10). (PDF) Ozonolysis of a-pinene at atmospherically relevant concentrations: Temperature dependence of aerosol mass fractions (yields). [Link]

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purification of 6-Methylheptane-2,5-dione from reaction mixture

Welcome to the Technical Support Center for the purification of 6-Methylheptane-2,5-dione. As a Senior Application Scientist, I understand the critical importance of achieving high purity for your research and development milestones. This guide is structured to provide direct, actionable solutions to common challenges encountered during the purification of this versatile 1,4-diketone. We will explore the "why" behind each step, grounding our protocols in established chemical principles to ensure your success.

Understanding 6-Methylheptane-2,5-dione

6-Methylheptane-2,5-dione (CAS 13901-85-4) is a key aliphatic diketone.[1] Its significance stems from its role as a biorenewable intermediate, often synthesized via methods like the ozonolysis of terpenes or aldol condensation pathways.[1] The presence of two ketone groups makes it a valuable precursor for synthesizing five-membered heterocycles like furans and pyrroles through reactions such as the Paal-Knorr synthesis.[1] However, this reactivity also presents specific purification challenges, including potential side-product formation and thermal instability.

This guide provides a systematic approach to overcoming these hurdles.

Physicochemical Properties at a Glance

A thorough understanding of the physical properties of 6-Methylheptane-2,5-dione is the foundation of any effective purification strategy.

Property	Value	Source
Molecular Formula	C₈H₁₄O₂	[2][3]
Molecular Weight	142.20 g/mol	[1][2]
CAS Number	13901-85-4	[2][4]
Physical Form	Liquid	[4]
Boiling Point	Estimated 80-85°C at ~50 mmHg	[5]
Polar Surface Area	34.14 Ų	[3]
XLogP3	0.6	[2][3]

Troubleshooting Guide: From Crude Mixture to Pure Compound

This section addresses specific issues in a question-and-answer format to help you diagnose and resolve problems in your purification workflow.

Question 1: My final product purity is low after an initial aqueous work-up. What are the likely causes and how can I fix this?

Answer: Low purity after an initial extraction typically points to two main culprits: inefficient removal of water-soluble impurities or the presence of organic-soluble byproducts with similar properties to your target compound.

• Expertise & Experience: The synthesis of 1,4-diketones like 6-Methylheptane-2,5-dione often involves acidic or basic catalysts, unreacted starting materials (e.g., isovaleraldehyde, acetone), and potential side products from self-condensation.[1][6] A simple water wash may be insufficient to remove all of these.

• Troubleshooting Steps & Solutions:

  • Identify the Impurities: If possible, analyze your crude material by GC-MS or ¹H NMR to identify the nature of the impurities. This will guide your washing strategy.

  • Refine the Aqueous Wash: A multi-step washing protocol during liquid-liquid extraction is crucial.

    • Acid Wash: A wash with a dilute, weak acid (e.g., 1% HCl) will remove basic impurities.[7]

    • Base Wash: A subsequent wash with a weak base (e.g., saturated sodium bicarbonate solution) is critical for neutralizing any remaining acid catalyst and removing acidic byproducts.

    • Brine Wash: A final wash with saturated NaCl solution (brine) helps to break up emulsions and reduces the amount of dissolved water in the organic layer, improving the efficiency of your drying agent.[8]

  • Optimize Solvent Choice: Ensure your extraction solvent (e.g., ethyl acetate, dichloromethane) has a high partition coefficient for your product and is immiscible with your aqueous phase.[8] Perform multiple extractions with smaller volumes of solvent, which is more effective than a single extraction with a large volume.

Question 2: My product is persistently yellow or brown, even after extraction. How do I remove colored impurities?

Answer: Persistent color often indicates the presence of high-molecular-weight byproducts or degradation products, which are common in reactions involving aldehydes and ketones.

• Expertise & Experience: Aldol-type reactions and ozonolysis can generate polymeric or conjugated side products that are highly colored. These are often present in trace amounts but have high extinction coefficients.

• Troubleshooting Steps & Solutions:

  • Activated Carbon Treatment: Before final solvent removal, you can stir the organic solution with a small amount of activated carbon for 15-30 minutes. The carbon adsorbs many large, nonpolar, colored impurities. Caution: Use sparingly, as it can also adsorb your product, leading to yield loss. Filter the carbon through a pad of Celite® to ensure complete removal.

  • Silica Gel Plug Filtration: A quick and effective method is to pass the crude organic solution through a short plug of silica gel in a fritted funnel. Use a nonpolar solvent (e.g., hexane/ethyl acetate mixture) to elute your product while the more polar, colored impurities remain adsorbed at the top of the silica.

  • Definitive Purification: If color persists, either distillation or column chromatography will be necessary for complete removal.

Question 3: I'm struggling to separate my product from an impurity with a very similar boiling point and polarity. What is the best approach?

Answer: This is a classic purification challenge that requires a high-resolution technique. The choice between fractional distillation and column chromatography depends on the scale of your reaction and the specific nature of the impurity.

• Expertise & Experience: Structurally similar impurities, such as isomers or homologs, are the most difficult to separate. For thermally stable compounds, vacuum fractional distillation is highly effective and scalable. For compounds that are thermally sensitive or when impurities have extremely close boiling points, column chromatography offers superior resolving power.

• Troubleshooting Steps & Solutions:

  • Vacuum Fractional Distillation:

    • Rationale: Lowering the pressure significantly lowers the boiling point, preventing thermal degradation.[9] The use of a fractionating column (e.g., Vigreux or packed) provides multiple theoretical plates, enhancing separation efficiency.

    • Protocol: Use a well-insulated column and maintain a stable, high vacuum (e.g., <10 mmHg). Collect fractions slowly to ensure equilibrium between liquid and vapor phases. Monitor the temperature at the still head; a stable temperature indicates a pure fraction is being collected. For a related compound, 6-methylheptan-2-one, distillation at 83-85°C under ~50 mmHg has been reported, providing a good starting point.[5]

  • Flash Column Chromatography:

    • Rationale: This technique separates compounds based on their differential adsorption to a stationary phase (e.g., silica gel) and solubility in a mobile phase.[7]

    • Protocol: First, determine an optimal solvent system using Thin Layer Chromatography (TLC). Aim for a system that gives your product an Rf value of ~0.3. A common mobile phase for diketones is a gradient of ethyl acetate in hexane or petroleum ether.[7] Pack the column carefully to avoid air bubbles and run the separation with positive pressure for faster elution.

Question 4: I suspect my product is degrading during distillation, leading to low yield and impurities. How can I prevent this?

Answer: Product degradation during purification, especially with heat-sensitive molecules like 1,4-diketones, is a significant concern. The primary cause is excessive temperature, which can be mitigated effectively.

• Expertise & Experience: The 1,4-dicarbonyl moiety is susceptible to intramolecular reactions, such as cyclization (a Paal-Knorr type reaction to form a furan derivative), especially at high temperatures or in the presence of trace acid or base.[1]

• Troubleshooting Steps & Solutions:

  • Maximize the Vacuum: The most critical step is to use a high-quality vacuum pump to achieve the lowest possible pressure. This directly reduces the boiling point and minimizes the thermal stress on your compound.[9]

  • Ensure Neutral pH: Before distilling, ensure your crude product is free of any acidic or basic residues from the work-up by performing thorough neutral washes (e.g., with sodium bicarbonate and water).

  • Minimize Heating Time: Use an appropriate size heating mantle and flask to ensure even heating. Bring the material to a boil relatively quickly (without bumping) and do not leave it heating at temperature for an extended period.

  • Consider Alternative Methods: If thermal degradation remains an issue even under high vacuum, column chromatography is the preferred method as it is performed at room temperature.

Frequently Asked Questions (FAQs)

Q1: What is the single most important first step in purifying my crude reaction mixture? A robust liquid-liquid extraction and washing sequence is the most critical first step. It removes the bulk of catalysts, unreacted starting materials, and water-soluble byproducts, significantly reducing the burden on subsequent, more demanding purification techniques like distillation or chromatography.

Q2: How do I decide between vacuum distillation and flash column chromatography? This decision is based on scale, thermal stability, and the nature of the impurities.

Factor	Choose Vacuum Distillation When...	Choose Column Chromatography When...
Scale	Purifying >5-10 g of material.	Purifying <5-10 g or for analytical purity.
Thermal Stability	The compound is stable at its reduced-pressure boiling point.	The compound is thermally sensitive or prone to degradation.
Impurity B.P.	Impurities have boiling points differing by at least 20-30°C.	Impurities have very similar boiling points or are non-volatile.
Speed & Cost	Generally faster and less expensive for large quantities.	Can be more time-consuming and uses more solvent/silica.

Q3: How do I confirm the purity and identity of my final 6-Methylheptane-2,5-dione product? A combination of techniques is recommended for unambiguous confirmation:

• Gas Chromatography-Mass Spectrometry (GC-MS): Provides information on purity (a single peak indicates high purity) and identity (the mass spectrum should show a molecular ion peak corresponding to the product's mass).[2]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are definitive for structural elucidation. The spectra should be clean, with integrations in ¹H NMR matching the expected number of protons for each signal.[1]

• Infrared (IR) Spectroscopy: Will confirm the presence of the ketone functional groups (strong C=O stretch around 1715 cm⁻¹).[1]

Standardized Purification Protocols

Protocol 1: General Liquid-Liquid Extraction Workflow

This protocol is designed to remove the majority of non-organic impurities from the crude reaction mixture.

• Transfer the cooled reaction mixture to a separatory funnel of appropriate size.

• If the reaction was run in a water-miscible solvent (e.g., THF, acetone), add water and a water-immiscible organic solvent like ethyl acetate or diethyl ether.[7][10]

• Neutralization/Wash:

  • Add an equal volume of saturated sodium bicarbonate (NaHCO₃) solution. Stopper the funnel, invert, and vent frequently to release any CO₂ gas formed. Shake gently, allow the layers to separate, and drain the aqueous layer.

  • Wash the organic layer with an equal volume of water. Drain the aqueous layer.

  • Wash the organic layer with an equal volume of brine (saturated NaCl). This helps remove residual water.[8]

• Drying: Drain the organic layer into an Erlenmeyer flask. Add a suitable drying agent (e.g., anhydrous Na₂SO₄ or MgSO₄), swirl, and let it stand for 10-15 minutes.[10]

• Filtration & Concentration: Filter or decant the dried organic solution away from the drying agent. Remove the solvent using a rotary evaporator. The resulting crude oil is now ready for high-purification techniques.

Sources

• 1. benchchem.com [benchchem.com]
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• 4. 6-methylheptane-2,5-dione | 13901-85-4 [sigmaaldrich.com]
• 5. EP0765853B1 - Process for preparing 6-methylheptan-2-one - Google Patents [patents.google.com]
• 6. US6417406B1 - Process for the production of 6-methyl heptanone - Google Patents [patents.google.com]
• 7. 2,6-HEPTANEDIONE synthesis - chemicalbook [chemicalbook.com]
• 8. US8916723B2 - Substituted cyclohexane-1, 3-dione compounds, process for preparation thereof and its applications - Google Patents [patents.google.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. pubs.acs.org [pubs.acs.org]

side reactions in Paal-Knorr synthesis with 6-Methylheptane-2,5-dione

Topic: Troubleshooting Side Reactions in the Synthesis of 2-Isopropyl-5-methylpyrrole from 6-Methylheptane-2,5-dione.

Introduction

The Paal-Knorr synthesis is a cornerstone method for constructing substituted pyrroles, furans, and thiophenes from 1,4-dicarbonyl precursors.[1] Its elegance lies in its directness: the condensation of a 1,4-diketone with a primary amine or ammonia to yield the corresponding N-substituted or N-unsubstituted pyrrole.[2][3] This guide focuses on a specific application: the synthesis of 2-isopropyl-5-methylpyrrole from 6-methylheptane-2,5-dione. While seemingly straightforward, this reaction is susceptible to several competing pathways that can drastically reduce yield and complicate purification.

This document serves as a dedicated technical support resource for researchers, chemists, and process development professionals. It provides in-depth troubleshooting guides, answers to frequently asked questions, and optimized protocols designed to help you navigate and mitigate the common side reactions encountered in this specific Paal-Knorr synthesis.

Section 1: Core Reaction vs. Competing Side Reactions

Understanding the reaction landscape is the first step toward controlling it. The desired transformation of 6-methylheptane-2,5-dione to 2-isopropyl-5-methylpyrrole is in equilibrium with at least two significant side reactions. The outcome of your experiment is determined by which of these pathways is kinetically and thermodynamically favored under your chosen conditions.

Diagram 1: Competing reaction pathways in the Paal-Knorr synthesis.

The primary challenge is suppressing the acid-catalyzed self-condensation of the diketone to form the furan byproduct. This reaction becomes dominant under strongly acidic conditions (pH < 3), as protonation and cyclization via an enol intermediate can outcompete the amine addition pathway.[3][4][5]

Section 2: Troubleshooting Guide (Q&A)

This section addresses the most common issues encountered during the synthesis of 2-isopropyl-5-methylpyrrole.

Q1: My yield is very low, and the major byproduct is a less polar spot on my TLC, which I suspect is a furan. How can I fix this?

A1: This is the most common side reaction and is almost always caused by overly acidic reaction conditions. The Paal-Knorr furan synthesis is a competing, acid-catalyzed pathway that does not require an amine.[2][6] If the pH of your reaction medium is too low (pH < 3), the diketone will preferentially self-condense to form 2-isopropyl-5-methylfuran.

Troubleshooting Steps:

• pH Control is Critical: The key is to maintain a weakly acidic to neutral environment. Strong protic acids like concentrated HCl or H₂SO₄ are generally unsuitable.[7]

  • Action: Switch your acid catalyst to glacial acetic acid, which can serve as both a catalyst and a solvent.[3] Alternatively, use a catalytic amount of a milder acid like p-toluenesulfonic acid (p-TsOH).

• Use Amine Salts Judiciously: Using pre-formed ammonium or amine hydrochloride salts can introduce too much acidity, pushing the equilibrium towards furan formation.[3][7]

  • Action: Use ammonia (e.g., ammonium acetate or aqueous ammonium hydroxide) or a primary amine directly rather than its salt.

• Consider a Lewis Acid Catalyst: Modern protocols often favor Lewis acids, which can effectively catalyze the reaction under milder, less acidic conditions.

  • Action: Screen mild Lewis acid catalysts such as Scandium(III) triflate (Sc(OTf)₃) or Bismuth(III) nitrate (Bi(NO₃)₃).[2][8] These have been shown to give high yields of pyrroles with minimal furan formation.[9]

Q2: The reaction has turned into a dark, tarry mess with a lot of insoluble black solids. What went wrong?

A2: This indicates product and/or starting material degradation. This is typically caused by a combination of excessive heat and harsh acidic conditions.[1][7][10] Pyrroles, particularly N-unsubstituted ones, can be sensitive and prone to polymerization or decomposition under these conditions.

Troubleshooting Steps:

• Reduce Reaction Temperature: Prolonged heating at high temperatures is a primary cause of degradation.[4]

  • Action: Lower the reaction temperature and monitor progress carefully by TLC. If the reaction is too slow, consider a more active catalyst rather than simply increasing the heat.

• Minimize Reaction Time: Do not let the reaction run for an arbitrarily long time.

  • Action: Actively monitor the reaction every 30-60 minutes using TLC. Once the starting diketone is consumed, proceed with the work-up. Over-exposure to the reaction conditions after completion serves only to degrade the product.

• Switch to Microwave Synthesis: Microwave-assisted synthesis is an excellent technique for drastically reducing reaction times from hours to minutes.[2][4] This short exposure to heat significantly minimizes the formation of degradation byproducts.

Q3: My conversion is poor. A large amount of 6-methylheptane-2,5-dione remains even after several hours. How can I drive the reaction to completion?

A3: Low conversion suggests a problem with catalyst activity or suboptimal reaction conditions.

Troubleshooting Steps:

• Evaluate Your Catalyst: The chosen acid catalyst may be too weak or used in an insufficient amount.

  • Action: If using acetic acid, ensure it is used as the solvent or in a significant proportion. If using a solid acid catalyst like montmorillonite clay or silica sulfuric acid, ensure it is properly activated and used in the correct loading.[2][7]

• Ensure Purity of Reagents: Impurities in your 6-methylheptane-2,5-dione or amine can inhibit the catalyst or introduce side reactions.[4]

  • Action: Purify the diketone via distillation before use. Use a fresh, high-purity source of the amine or ammonia.

• Solvent Choice: The solvent can significantly impact reaction rates.

  • Action: While acetic acid or ethanol are common, consider running the reaction under solvent-free conditions.[5][8] This increases the concentration of reactants and can often accelerate the reaction, sometimes requiring only a catalytic amount of a solid acid.[5]

Section 3: Frequently Asked Questions (FAQs)

• Q: What is the ideal catalyst for synthesizing 2-isopropyl-5-methylpyrrole?

  • A: For laboratory scale, a weak Brønsted acid like acetic acid is a reliable starting point. For higher yields and milder conditions, a Lewis acid like Sc(OTf)₃ or a heterogeneous catalyst like silica sulfuric acid is often superior.[5][8] Molecular iodine (I₂) has also been reported as a highly efficient catalyst, even at room temperature under solvent-free conditions.[7]

• Q: Can I use aqueous ammonia for this reaction?

  • A: Yes, aqueous ammonium hydroxide can be used. However, the presence of water may require slightly higher temperatures to drive off the water formed during the cyclization. Ammonium acetate is often a more convenient source of ammonia.[1]

• Q: How should I purify the final product?

  • A: After an aqueous work-up to remove the catalyst and any water-soluble components, the crude 2-isopropyl-5-methylpyrrole can be purified by column chromatography on silica gel. A non-polar eluent system (e.g., hexanes/ethyl acetate) is typically effective. If the product is sufficiently volatile and thermally stable, distillation under reduced pressure is also a viable method.

Section 4: Optimized Experimental Protocol

This protocol utilizes a mild Lewis acid catalyst to favor pyrrole formation and minimize side reactions.

Objective: To synthesize 2-isopropyl-5-methylpyrrole from 6-methylheptane-2,5-dione.

Materials:

• 6-Methylheptane-2,5-dione (1.0 eq, purified)

• Ammonium acetate (2.0 eq)

• Scandium(III) triflate (Sc(OTf)₃) (0.02 eq, 2 mol%)

• Toluene (or solvent-free)

• Round-bottom flask, reflux condenser, magnetic stirrer

• Ethyl acetate, saturated sodium bicarbonate solution, brine, anhydrous sodium sulfate

Procedure:

• Reactant Preparation: Ensure the 6-methylheptane-2,5-dione is pure. If necessary, purify by vacuum distillation.

• Reaction Setup: To a clean, dry round-bottom flask, add 6-methylheptane-2,5-dione (1.0 eq), ammonium acetate (2.0 eq), and Sc(OTf)₃ (0.02 eq).

• Reaction Conditions: Add toluene to form a ~0.5 M solution, or proceed solvent-free. Stir the mixture at 60-80 °C.

• Monitoring: Monitor the reaction progress by TLC (e.g., 10% ethyl acetate in hexanes), checking for the consumption of the starting diketone. The reaction is typically complete within 2-6 hours.

• Work-up: Cool the reaction mixture to room temperature. Dilute with ethyl acetate and wash sequentially with saturated sodium bicarbonate solution and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude oil by flash column chromatography on silica gel to obtain pure 2-isopropyl-5-methylpyrrole.

Section 5: Data Summary - Impact of Conditions on Product Distribution

The choice of catalyst and conditions has a dramatic effect on the ratio of the desired pyrrole to the furan byproduct.

Condition ID	Catalyst	Approx. pH	Temperature (°C)	Pyrrole Yield	Furan Byproduct	Primary Issue
Harsh Acidic	H₂SO₄ (cat.)	< 2	100	Low (<10%)	High (>80%)	Furan formation[4][5]
Traditional	Acetic Acid	4-5	Reflux	Good (60-75%)	Low (<15%)	Potential degradation[3][7]
Mild Lewis Acid	Sc(OTf)₃ (2 mol%)	~6-7	80	Excellent (>90%)	Very Low (<5%)	Catalyst cost
Solvent-Free	I₂ (10 mol%)	Weakly Acidic	25 (RT)	Excellent (>95%)	Trace	Slow for some substrates[7]
Microwave	Acetic Acid	4-5	120 (10 min)	Excellent (>90%)	Low (<10%)	Requires specific equipment[4][8]

Section 6: Troubleshooting Workflow

Use this flowchart to diagnose and resolve issues in your synthesis.

Diagram 2: A logical workflow for troubleshooting the Paal-Knorr synthesis.

References

• Wikipedia. (2023). Paal–Knorr synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Paal-Knorr Pyrrole Synthesis. Retrieved from [Link]

• Balakrishna, A., & Guddeti, P. R. (2018). Paal–Knorr synthesis of pyrroles: from conventional to green synthesis. Catalysis Reviews, 61(1), 1-27. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Paal-Knorr Furan Synthesis. Retrieved from [Link]

• University of Liverpool. (2018). More key reactions in heterocycle synthesis. Retrieved from [Link]

• ResearchGate. (2014). A Straightforward Highly Efficient Paal—Knorr Synthesis of Pyrroles. Retrieved from [Link]

• ResearchGate. (2018). Paal–Knorr synthesis of pyrroles: from conventional to green synthesis | Request PDF. Retrieved from [Link]

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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Paal-Knorr Furan Synthesis [organic-chemistry.org]
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• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

troubleshooting low conversion rates in 6-Methylheptane-2,5-dione reactions

Welcome to the technical support center for 6-Methylheptane-2,5-dione. This guide is designed for researchers, chemists, and drug development professionals who utilize this versatile 1,4-diketone in their synthetic workflows. As a key intermediate, 6-Methylheptane-2,5-dione is a substrate for powerful cyclization reactions, primarily the intramolecular aldol condensation to form cyclopentenone derivatives and the Paal-Knorr synthesis for creating substituted pyrroles and furans.[1]

Low conversion rates are a common challenge that can stem from suboptimal reaction conditions, catalyst choice, or reactant purity. This document provides in-depth, field-proven insights in a direct question-and-answer format to help you troubleshoot common issues, optimize your reaction yields, and ensure the integrity of your results.

Troubleshooting Guide: Intramolecular Aldol Condensation

The base-catalyzed intramolecular aldol condensation of 6-Methylheptane-2,5-dione is a primary route to 3-isopropyl-cyclopent-2-enone, a valuable intermediate for fragrance compounds.[1][2] This reaction involves the formation of an enolate which then attacks the second carbonyl group, leading to cyclization and subsequent dehydration.[2][3][4][5] Achieving high conversion requires careful control over several key parameters.

Q1: My intramolecular aldol condensation is showing low or no conversion. What are the most likely causes?

Low conversion is typically traced back to one of four areas: the catalyst system (base and solvent), reaction temperature, reactant purity, or the presence of water. An ineffective base will not generate the necessary enolate nucleophile in sufficient concentration, while an inappropriate solvent can hinder the reaction kinetics.[6] Similarly, water can interfere with the base and the enolate intermediate.[6] Finally, impurities in the starting diketone can lead to undesired side reactions.

Q2: How do I select the optimal base and solvent for the reaction?

The choice of base and solvent is critical as it directly influences both the rate of reaction and the product distribution. The base's role is to deprotonate an α-carbon to form the reactive enolate, while the solvent must facilitate this process and solvate the intermediates.

• Base Selection: Strong bases are typically required. Common choices include alkali metal hydroxides (NaOH, KOH) or alkoxides (sodium ethoxide, NaOEt). The choice depends on solubility and desired reaction rate.[6]

• Solvent Effects: The solvent can significantly affect the reaction outcome. Alcoholic solvents (e.g., ethanol, methanol) can favor the formation of the final dehydrated α,β-unsaturated product (the cyclopentenone), whereas aprotic solvents like tetrahydrofuran (THF) may favor the initial β-hydroxy ketone adduct.[7][8] Water is often used as a co-solvent with hydroxides but must be carefully controlled.

Parameter	Recommended Conditions & Rationale	Troubleshooting Considerations
Base Catalyst	Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH) in aqueous alcohol. Rationale: Effective at generating the enolate and promoting dehydration.	If conversion is low, consider a stronger base like Sodium Ethoxide (NaOEt) in ethanol, but be mindful of potential side reactions.
Solvent	Ethanol or Methanol. Rationale: Protic solvents that facilitate proton transfer steps and often favor the desired condensation product.[7]	If the β-hydroxy intermediate is desired over the final enone, consider an aprotic solvent like THF .[8]
Temperature	Room temperature to moderate heating (40-60 °C). Rationale: Balances reaction rate with minimizing degradation. Heat promotes the final dehydration step.[6][9]	If the reaction is sluggish, gradually increase the temperature while monitoring with TLC. Excessive heat can lead to decomposition.
Concentration	Moderate (0.1 M to 1 M). Rationale: High concentrations can favor intermolecular side reactions.	If intermolecular products are observed (by GC-MS or NMR), dilute the reaction mixture.

Q3: My TLC plate shows multiple spots, suggesting side products. What are they and how can I minimize them?

The formation of multiple products indicates a loss of selectivity. In the case of 2,5-diketones, the primary competing reactions are intermolecular aldol condensations, where an enolate from one molecule attacks a different diketone molecule. This is more prevalent at higher concentrations.

To minimize side products:

• Ensure Purity of Starting Material: Purify the 6-Methylheptane-2,5-dione via distillation or column chromatography if its purity is questionable.[10]

• Control Concentration: Run the reaction under more dilute conditions to favor the intramolecular pathway.

• Optimize Temperature: Avoid excessive heat, which can promote various decomposition pathways.[6] The desired product, a five-membered ring, is thermodynamically favored over other strained ring systems.[2][4][5][11]

Workflow: Troubleshooting Low Aldol Conversion

Below is a logical workflow to diagnose and resolve low conversion rates in the intramolecular aldol condensation of 6-Methylheptane-2,5-dione.

Caption: Troubleshooting workflow for aldol condensation.

Troubleshooting Guide: Paal-Knorr Pyrrole Synthesis

The Paal-Knorr synthesis is a classic and highly effective method for synthesizing substituted pyrroles from 1,4-diketones and primary amines or ammonia.[12][13][14] The reaction is typically acid-catalyzed and proceeds through the formation of an imine followed by cyclization and dehydration.[12][15] However, achieving high yields requires careful management of acidity to prevent a common side reaction: furan synthesis.

Q4: My Paal-Knorr synthesis is giving a low yield of the desired pyrrole. What should I investigate first?

The most critical parameter in the Paal-Knorr synthesis is the reaction's pH.[10] While acid catalysis is necessary, harsh acidic conditions (e.g., using strong mineral acids like H₂SO₄ or HCl) can cause two major problems: degradation of acid-sensitive starting materials and promotion of the competing Paal-Knorr furan synthesis.[10][15] Therefore, the first step in troubleshooting is always to evaluate your catalyst and reaction acidity. Additionally, the purity of both the diketone and the amine is essential for good conversion.[10][16]

Q5: What is the optimal pH for this reaction, and what are the best modern catalysts to use?

The reaction should be conducted under neutral or, more commonly, weakly acidic conditions.[10][13] A pH below 3 significantly favors the formation of furan byproducts.[10] While traditional protocols used strong Brønsted acids, modern methods offer much milder and more efficient alternatives that improve yields and selectivity.

Catalyst Type	Examples	Rationale & Advantages
Weak Brønsted Acids	Acetic Acid, Citric Acid	Provides the necessary protonation for imine formation without being harsh enough to promote significant furan formation.[10]
Lewis Acids	Scandium(III) triflate (Sc(OTf)₃), Bismuth(III) nitrate (Bi(NO₃)₃)	Highly efficient and mild, often allowing the reaction to proceed under less stringent conditions with high yields.[15][16]
Heterogeneous / Solid Acids	Montmorillonite clay, Silica sulfuric acid	Offer the benefits of mild acidity while being easily separable from the reaction mixture, simplifying workup.[10][16]
Catalyst-Free (Solvent-Mediated)	Ionic Liquids (e.g., [BMIm]BF₄)	Can facilitate the reaction at room temperature without any added acid catalyst, offering a "green" alternative.[15][16]

Q6: I am seeing a significant byproduct that I suspect is a furan. How can I confirm this and prevent its formation?

Furan formation is the acid-catalyzed cyclization and dehydration of the 1,4-diketone itself, without the involvement of the amine.[10][17] This is a common issue when reaction conditions are too acidic.

• Confirmation: The furan byproduct (2-isopropyl-5-methylfuran) will have a distinct mass in GC-MS analysis and a unique NMR spectrum compared to the desired N-substituted pyrrole.

• Prevention: The key is to reduce the acidity. Switch from strong acids to one of the milder catalysts listed in the table above, such as acetic acid or a Lewis acid.[10][16] Running the reaction under neutral conditions, perhaps with microwave assistance to provide energy, is another effective strategy.[10][13]

Decision Pathway: Optimizing Paal-Knorr Synthesis

This diagram illustrates the critical decision points for maximizing pyrrole yield while minimizing furan formation.

Caption: Decision pathway for Paal-Knorr catalyst selection.

General FAQs

Q7: How can I assess the purity of my 6-Methylheptane-2,5-dione starting material?

Standard analytical techniques are essential for verifying purity before beginning a reaction.

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy can provide a detailed structural map and reveal the presence of organic impurities.[1]

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent method to determine the percentage purity and identify the mass of any potential contaminants.

Q8: What are common impurities and how can they be removed?

6-Methylheptane-2,5-dione is often synthesized via methods like the ozonolysis of terpenes or the aldol addition of isovaleraldehyde and acetone.[1] Potential impurities could include residual starting materials, over-oxidized products, or other carbonyl-containing compounds. If significant impurities are detected, purification by vacuum distillation or column chromatography is highly recommended.[10]

Experimental Protocols

Protocol 1: Trial Optimization of Intramolecular Aldol Condensation

This protocol provides a robust starting point for optimizing the cyclization of 6-Methylheptane-2,5-dione.

• Reactant Preparation: Ensure the 6-Methylheptane-2,5-dione (1.0 eq) is pure.

• Reaction Setup: To a round-bottom flask with a stir bar, add the diketone and the chosen solvent (e.g., ethanol, 0.5 M concentration).

• Catalyst Addition: Add the base catalyst (e.g., 0.1 eq of NaOH dissolved in a small amount of water).

• Reaction Conditions: Stir the mixture at room temperature. Place a small aliquot on a TLC plate for a t=0 reference.

• Monitoring: Monitor the reaction's progress every 30-60 minutes using TLC (e.g., with a 3:1 Hexanes:Ethyl Acetate mobile phase).

• Troubleshooting Step: If no significant conversion is observed after 2 hours, gently warm the reaction to 40-50°C and continue monitoring.

• Work-up: Once the reaction is complete (disappearance of starting material on TLC), neutralize the mixture with dilute HCl. Extract the product with an organic solvent (e.g., ethyl acetate), wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Analysis: Analyze the crude product by GC-MS and NMR to determine conversion and purity.

References

• Benchchem. (n.d.). Troubleshooting low yields in Paal-Knorr synthesis of substituted pyrroles.
• Wiley-VCH. (2010). Concerning the Solvent Effect in the Aldol Condensation. ChemInform.
• American Institute of Chemical Engineers. (n.d.). Effect of Aqueous Solvent on Aldol Condensation of Formaldehyde and Acetone on Anatase TiO2 (101) Surface. AIChE.
• Fiveable. (n.d.). Paal-Knorr Synthesis Definition.
• Benchchem. (n.d.). Improving the yield of the Paal-Knorr pyrrole synthesis.
• Benchchem. (n.d.). Technical Support Center: Aldol Condensation.
• SATHEE CUET - IIT Kanpur. (n.d.). Chemistry Aldol Condensation.
• Benchchem. (n.d.). Application Note: Protocol for Intramolecular Aldol Condensation of 2,5-Octanedione.
• Alfa Chemistry. (n.d.). Paal-Knorr Synthesis.
• Grokipedia. (n.d.). Paal–Knorr synthesis.
• Benchchem. (n.d.). 6-Methylheptane-2,5-dione | CAS 13901-85-4.
• Organic Chemistry Portal. (n.d.). Paal-Knorr Furan Synthesis.
• Wikipedia. (n.d.). Paal–Knorr synthesis.
• Chemistry LibreTexts. (2024). 23.7: Intramolecular Aldol Reactions.
• Master Organic Chemistry. (2022). Aldol Addition and Condensation Reactions.
• NC State University Libraries. (n.d.). 23.6 Intramolecular Aldol Reactions. Organic Chemistry: A Tenth Edition – OpenStax adaptation 1.
• Chemistry LibreTexts. (2021). 9.6: Intramolecular Aldol Reactions.
• Chemistry LibreTexts. (2024). 23.3: Dehydration of Aldol Products - Synthesis of Enones.
• PubChem. (n.d.). 6-Methylheptane-2,5-dione.
• Chemistry LibreTexts. (2024). 23.6: Intramolecular Aldol Reactions.

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Technical Support Center: Optimization of Catalysts for 6-Methylheptane-2,5-dione Cyclization

Welcome to the technical support center dedicated to the catalytic intramolecular cyclization of 6-methylheptane-2,5-dione. This guide is designed for researchers, chemists, and drug development professionals who are looking to optimize this crucial transformation. As your dedicated application scientist, my goal is to provide not just protocols, but the underlying scientific principles and field-proven insights to help you navigate experimental challenges and achieve your desired outcomes with confidence.

The cyclization of 1,4-dicarbonyl compounds like 6-methylheptane-2,5-dione is a cornerstone of synthetic chemistry, providing access to valuable substituted cyclopentenone scaffolds.[1][2] These structures are pivotal intermediates in the synthesis of fragrances, natural products, and pharmaceuticals.[3][4] However, achieving high yield and selectivity can be challenging, making catalyst selection and process optimization paramount. This document provides a comprehensive, question-and-answer-based resource to address the specific issues you may encounter.

Section 1: Foundational Principles & Frequently Asked Questions

This section covers the fundamental concepts of the reaction, including its mechanism and potential outcomes.

Q1: What is the core reaction occurring during the cyclization of 6-methylheptane-2,5-dione?

A1: The primary reaction is an intramolecular aldol condensation .[5][6] In this process, the dione undergoes a self-reaction catalyzed by an acid or, more commonly, a base.[7] One of the carbonyl groups is converted into a nucleophilic enol or enolate, which then attacks the other electrophilic carbonyl group within the same molecule.[2] This initial addition is typically followed by a dehydration (loss of a water molecule) to yield a thermodynamically stable α,β-unsaturated cyclopentenone.[8] The formation of a five-membered ring is strongly favored over more strained alternatives.[5][6]

Q2: What are the potential products and the challenge of regioselectivity?

A2: The structure of 6-methylheptane-2,5-dione (CH₃-C(=O)-CH₂-CH₂-C(=O)-CH(CH₃)₂) allows for the formation of two different enolates, leading to two potential regioisomeric products. This is the central challenge of selectivity.

• Kinetic Enolate Formation: Deprotonation at the less-substituted α-carbon (C1) leads to the kinetic enolate. Cyclization via this pathway yields 3,4-dimethyl-2-cyclopenten-1-one .

• Thermodynamic Enolate Formation: Deprotonation at the more-substituted α-carbon (C6) forms the more stable thermodynamic enolate. This pathway results in the formation of 3,5-dimethyl-2-cyclopenten-1-one .

Controlling the reaction conditions (e.g., base strength, temperature, reaction time) is crucial to favor the formation of the desired isomer. Generally, strong, non-nucleophilic bases at low temperatures favor the kinetic product, while weaker bases and higher temperatures allow the system to equilibrate to the more stable thermodynamic product.

Q3: What are the primary classes of catalysts for this transformation?

A3: The cyclization can be effectively catalyzed by three main classes of catalysts:

• Base Catalysts: This is the most common approach.[7] It includes homogeneous bases like sodium hydroxide (NaOH) and potassium hydroxide (KOH), as well as heterogeneous solid bases such as calcium oxide (CaO), hydrotalcites, and alkali metals supported on metal oxides (e.g., Li/ZrO₂).[9][10][11]

• Acid Catalysts: Both Brønsted acids (e.g., phosphoric acid) and Lewis acids can catalyze the reaction.[12][13] However, acid catalysis of 1,4-diones carries a significant risk of promoting the Paal-Knorr furan synthesis, a major side reaction.[14]

• Organocatalysts: Chiral amines, particularly L-proline and its derivatives, are well-known for catalyzing aldol reactions via an enamine-based mechanism.[15][16][17] These catalysts offer the potential for asymmetric synthesis, which is critical in pharmaceutical development.

Q4: What is the general mechanism for the base-catalyzed intramolecular aldol condensation?

A4: The base-catalyzed mechanism involves three key steps: enolate formation, intramolecular cyclization, and dehydration. The diagram below illustrates the two competing pathways leading to the different regioisomeric products.

Caption: Competing pathways in the base-catalyzed cyclization of 6-methylheptane-2,5-dione.

Section 2: Catalyst Selection & Optimization

Choosing and fine-tuning your catalyst is the most critical phase of process development.

Q5: How do I choose between an acid, base, or organocatalyst?

A5: Your choice depends on your primary objective: yield, selectivity, cost, or stereocontrol. The following table provides a comparative summary to guide your decision.

Catalyst Class	Advantages	Disadvantages	Best For...
Homogeneous Base	High reactivity, low cost, simple setup.[4]	Difficult to separate from product, potential for side reactions, poor regioselectivity control.	Rapid screening, large-scale production where purification is straightforward.
Heterogeneous Base	Easily separable and recyclable, can offer improved selectivity.[11]	Can be slower, prone to deactivation, higher initial cost.[18]	Green chemistry applications, continuous flow processes, improved product purity.
Acid	Can be effective for certain substrates.[12]	High risk of Paal-Knorr furan synthesis as a major side reaction. [14]	Situations where base-sensitivity is an issue and the furan side product can be easily separated or tolerated.
Organocatalyst	Potential for high enantioselectivity, mild reaction conditions.[15][19]	Higher catalyst loading often required, higher cost, potential for catalyst deactivation.[20]	Asymmetric synthesis, production of chiral intermediates for pharmaceuticals.

Q6: I've chosen a solid base catalyst. How do I optimize its performance?

A6: Optimizing a solid (heterogeneous) catalyst involves a systematic approach:

• Catalyst Screening: Test a range of materials (e.g., CaO, MgO, hydrotalcites, supported alkali metals) to find the most active and selective base for your system.

• Parameter Optimization:

  • Temperature: Higher temperatures generally increase the reaction rate but can sometimes lead to decreased selectivity or catalyst degradation. Start around 150°C for solid base catalysts and adjust.[9]

  • Catalyst Loading: Insufficient catalyst will result in slow or incomplete conversion. Excessive catalyst offers diminishing returns and increases cost. A typical starting point is 5-10 mol%.

  • Solvent: The choice of solvent can influence catalyst activity and substrate solubility. High-boiling point, polar aprotic solvents are often effective.

• Characterization: Before and after the reaction, characterize your catalyst using techniques like XRD, SEM, and CO₂-TPD to understand its physical properties and basicity, and to diagnose any changes that may indicate deactivation.

Q7: When is an organocatalyst like L-proline a suitable choice?

A7: L-proline is an excellent choice when the primary goal is enantioselectivity —the synthesis of a single enantiomer of a chiral product. The cyclization of 6-methylheptane-2,5-dione can produce chiral centers, making proline catalysis highly relevant for pharmaceutical applications. The reaction proceeds through a chiral enamine intermediate, which directs the stereochemical outcome of the C-C bond formation.[16][17] While often requiring higher catalyst loadings (10-30 mol%) and careful optimization of solvents (e.g., DMSO, DMF), the value of obtaining an enantiomerically enriched product can far outweigh these costs.[15][19]

Section 3: Troubleshooting Common Experimental Issues

Even with a well-designed experiment, challenges can arise. This section provides a logical framework for diagnosing and solving common problems.

Q8: My reaction yield is consistently low. What are the most common causes and how can I address them?

A8: Low yield is a frequent issue stemming from several factors. The key is to determine if the problem is related to reaction equilibrium, catalyst activity, or substrate/product stability.

Caption: A troubleshooting decision tree for diagnosing low reaction yields.

• Is the reaction reversible? The initial aldol addition can be reversible.[21] To drive the reaction to completion, ensure the subsequent dehydration step is occurring. This is often achieved by increasing the temperature or by using a system to remove the water byproduct.

• Is the catalyst active? Ensure the catalyst has not expired or been deactivated by improper storage. For solid catalysts, verify that it was activated correctly (e.g., by calcination).

• Are the conditions optimal? Systematically vary temperature, concentration, and reaction time to find the optimal balance for your specific catalyst.

Q9: I'm observing a significant amount of an unexpected side product. What could it be and how do I suppress it?

A9: The most likely side product depends on your catalytic system.

• With Acid Catalysts: The primary suspect is a furan derivative formed via the Paal-Knorr synthesis .[14] This is a common and often competing pathway for 1,4-diones under acidic conditions. To suppress it, switch to a base catalyst. If you must use an acid, try milder Lewis acids or lower the reaction temperature.

• With Strong Base/High Temperatures: You may be observing products of intermolecular condensation or polymerization, especially at high substrate concentrations. Try diluting the reaction mixture to favor the intramolecular pathway.

• Identification is Key: Use GC-MS to identify the mass of the byproduct. This information is invaluable for deducing its structure and understanding the side reaction pathway.

Q10: My solid catalyst appears to lose activity over time or upon reuse. What causes this deactivation and how can I mitigate it?

A10: Catalyst deactivation is a common issue with heterogeneous systems.

• Coking: The most frequent cause, especially on acidic or highly active sites, is the formation of heavy organic residues ("coke") on the catalyst surface, which block active sites.[18][22]

  • Mitigation: Lowering the reaction temperature can reduce the rate of coke formation. Co-feeding a solvent like isopropanol can sometimes dilute surface species and minimize coking.[18] Regeneration by calcining the catalyst in air can burn off the coke, but may alter the catalyst's structure.

• Leaching: Active species (e.g., alkali metals on a support) can leach into the solvent, reducing the catalyst's potency over time.

  • Mitigation: Ensure the active species is well-anchored to the support. Test for leaching by filtering the hot catalyst and allowing the filtrate to react further; if the reaction continues, leaching is occurring.

• Poisoning: Impurities in the starting material or solvent can irreversibly bind to active sites.

  • Mitigation: Ensure high purity of all reagents and solvents.

Q11: My results are not reproducible. What experimental parameters are most critical to control?

A11: Reproducibility issues often stem from seemingly minor, uncontrolled variables.

• Water Content: Trace amounts of water can significantly impact the activity of many catalysts, especially solid acids/bases and organocatalysts. Always use dry solvents and glassware unless water is part of the reaction medium (e.g., aqueous NaOH).

• Atmosphere: Some catalytic reactions are sensitive to air (oxygen). Running reactions under an inert atmosphere (Nitrogen or Argon) is a good practice to ensure consistency.

• Stirring Rate: For heterogeneous reactions, the stirring rate must be sufficient to overcome mass transfer limitations, ensuring the substrate has full access to the catalyst surface. Ensure the stirring is vigorous and consistent between runs.

• Heating and Temperature Control: Ensure your reaction vessel is heated uniformly and that the recorded temperature is accurate.

Section 4: Standard Experimental Protocols

These protocols provide a validated starting point for your experiments. Always perform reactions in a well-ventilated fume hood with appropriate personal protective equipment.

Protocol 1: Homogeneous Base-Catalyzed Cyclization (Aqueous NaOH)

This protocol is adapted from standard procedures for 1,4-dione cyclization.[4]

• Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve 6-methylheptane-2,5-dione (1.0 eq) in ethanol or methanol (approx. 0.5 M concentration).

• Catalyst Addition: While stirring, add a 20% aqueous solution of sodium hydroxide (2.0-2.2 eq) to the flask.

• Reaction: Heat the mixture to reflux (approx. 80-90°C) and monitor the reaction progress by TLC or GC. The reaction is typically complete within 2-4 hours.

• Workup: Cool the reaction to room temperature. Neutralize the mixture with a dilute acid (e.g., 1M HCl). Extract the product with an organic solvent (e.g., ethyl acetate or diethyl ether). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography or distillation.

Protocol 2: Heterogeneous Base-Catalyzed Cyclization (CaO)

This protocol is based on the use of solid bases for similar transformations.[9]

• Catalyst Activation: Activate commercial calcium oxide (CaO) by calcining at 500-600°C for 3-4 hours under a flow of air or nitrogen to remove adsorbed water and CO₂. Allow it to cool to room temperature in a desiccator.

• Setup: To a round-bottom flask equipped with a reflux condenser and a mechanical stirrer (for efficient solid-liquid mixing), add the activated CaO (10-15 mol%), 6-methylheptane-2,5-dione (1.0 eq), and a high-boiling point solvent like toluene or xylene (approx. 0.5 M).

• Reaction: Heat the slurry to reflux with vigorous stirring. Monitor the reaction progress by taking small aliquots of the supernatant and analyzing by GC.

• Workup: After the reaction is complete, cool the mixture to room temperature. Filter the catalyst off and wash it with fresh solvent. The combined filtrate contains the product.

• Purification: Remove the solvent under reduced pressure. Purify the resulting crude oil by column chromatography or vacuum distillation. The recovered catalyst can be washed, dried, and reactivated for reuse.

Protocol 3: Catalyst Optimization Workflow

A systematic workflow is essential for efficient optimization.

Caption: A systematic workflow for catalyst screening and optimization.

Section 5: Analytical Methodologies

Accurate analysis is crucial for optimization and characterization.

Q12: What are the recommended methods for monitoring reaction progress and quantifying yield?

A12:

• Gas Chromatography (GC): GC with a Flame Ionization Detector (FID) is the method of choice for routine monitoring. It allows for rapid separation and quantification of the starting material and products. An internal standard (e.g., dodecane) should be used for accurate quantification of yield and conversion.

• Gas Chromatography-Mass Spectrometry (GC-MS): Invaluable for identifying unknown byproducts and confirming the mass of the desired product(s).[23]

• High-Performance Liquid Chromatography (HPLC): Useful for less volatile compounds or as an alternative to GC. A reverse-phase C18 column is typically effective.[24]

Q13: How can I confirm the structure and purity of my final cyclopentenone product?

A13: A combination of spectroscopic techniques is required for unambiguous structure elucidation and purity assessment.[25]

• ¹H NMR Spectroscopy: This is the most powerful tool for distinguishing between the 3,4-dimethyl and 3,5-dimethyl isomers. Look for characteristic chemical shifts and coupling patterns of the vinyl and methyl protons.

• ¹³C NMR Spectroscopy: Will confirm the number of unique carbons and show characteristic peaks for the carbonyl carbon (~200 ppm) and the two sp² carbons of the double bond.

• Infrared (IR) Spectroscopy: A strong absorption band for the α,β-unsaturated ketone C=O stretch will appear around 1680-1700 cm⁻¹, and a C=C stretch will be visible around 1620-1640 cm⁻¹.[26]

• Mass Spectrometry (MS): Will confirm the molecular weight of the product (96.13 g/mol for C₆H₈O, although the target molecules are C₈H₁₂O, MW=124.18 g/mol ).[26] The fragmentation pattern can also provide structural clues.

References

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• Science.gov. acid-catalyzed aldol condensation: Topics by Science.gov. [Link]

• Herrmann, S. T. (2015). Elementary Steps in Aldol Condensation on Solid Acids: Insights from Experiments and Theory. eScholarship, University of California. [Link]

• RSC Publishing. (2023). Research progress of catalysts for aldol condensation of biomass based compounds. [Link]

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• LookChem. 3-Methyl-2-cyclopenten-1-one. [Link]

• Wikipedia. 2-Hydroxy-3-methyl-2-cyclopenten-1-one. [Link]

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• Google Patents. CN103086858A - Synthetic method of 3-methyl-cyclopentanone.

• Master Organic Chemistry. (2025). Enol Reactions: Acid-Catalyzed Aldol, Halogenation, and Mannich Reaction. [Link]

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• ResearchGate. Asymmetric direct aldol reaction of 1,2-diketones and ketones mediated by proline derivatives. [Link]

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• Arnó, M., & Domingo, L. R. (2002). Density Functional Study of the Proline-Catalyzed Direct Aldol Reaction. The Journal of Organic Chemistry. [Link]

• Filo. Intramolecular aldol cyclization of 2,5-heptanedione with aqueous NaOH. [Link]

• SIELC Technologies. (2018). 2-Hydroxy-3-methylcyclopent-2-en-1-one. [Link]

• ResearchGate. Intramolecular aldol condensation of 2,5-hexanedione. [Link]

• MDPI. (2020). A Simple and Efficient Protocol for Proline-Catalysed Asymmetric Aldol Reaction. [Link]

• Revue Roumaine de Chimie. SIDE REACTIONS IN THE INTRAMOLECULAR CYCLIZATION OF 2-DIAZO-(5H-DIBENZO[A,D]CYCLOHEPTATRIEN-5-YL)-ETHANONE. [Link]

• PMC. (2022). Intramolecular Tricarbonyl‐Ene Reactions and α‐Hydroxy‐β‐Diketone Rearrangements Inspired by the Biosynthesis of Polycyclic Polyprenylated Acylphloroglucinols. [Link]

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• RSC Publishing. (2023). Lewis acid-catalyzed intramolecular cyclization of 7-alkynylcycloheptatrienes with carbonyls: access to 3,4-disubstituted 2,5-dihydropyrroles. [Link]

• ResearchGate. Vapor-phase intramolecular aldol condensation of 2,5-hexanedione to 3-methylcyclopet-2-enone over ZrO2-supported Li2O catalyst. [Link]

• Master Organic Chemistry. (2022). Aldol Addition and Condensation Reactions. [Link]

• PubChem. 6-Methylheptane-2,5-dione. [Link]

• ResearchGate. ChemInform Abstract: 2,5-Diketopiperazines: Synthesis, Reactions, Medicinal Chemistry, and Bioactive Natural Products. [Link]

• Quora. What is the mechanism of the reaction of hexane-2,5-dione with NaOI to form succinic acid?. [Link]

• ResearchGate. 2,5-Diketopiperazine Catalysts as Activators of Dioxygen in Oxidative Processes. [Link]

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Technical Support Center: Preventing Byproduct Formation in 6-Methylheptane-2,5-dione Synthesis

For: Researchers, scientists, and drug development professionals.

Introduction & Key Challenge

Welcome to the technical support guide for the synthesis of 6-Methylheptane-2,5-dione. This 1,4-diketone is a valuable building block in organic synthesis, notably as a precursor for creating five-membered heterocyclic rings like furans and pyrroles.[1] While several synthetic routes exist, a primary challenge frequently encountered is the formation of a significant, difficult-to-remove byproduct: 2,3-dimethyl-2-cyclopenten-1-one .[2][3][4][5]

This guide provides in-depth, field-proven insights into the mechanistic origins of this byproduct, troubleshooting strategies to minimize its formation, and robust protocols for purifying the target compound. Our goal is to equip you with the expertise to optimize your synthesis for higher yield and purity.

Understanding the Root Cause: Mechanism of Byproduct Formation

A clear understanding of the underlying reaction mechanism is the first step toward effective process control.

Q1: What is the primary byproduct in the synthesis of 6-Methylheptane-2,5-dione, and why does it form?

The primary byproduct is 2,3-dimethyl-2-cyclopenten-1-one . It forms via a base or acid-catalyzed intramolecular aldol condensation of the desired 6-Methylheptane-2,5-dione product.[2][6][7]

Causality: 1,4-dicarbonyl compounds are uniquely prone to intramolecular reactions because the enolate of one carbonyl group can readily attack the second carbonyl group, leading to the formation of a thermodynamically stable five-membered ring.[6][7][8] The reaction proceeds in three main steps:

• Enolate Formation: A base abstracts an acidic alpha-proton from the dione (at either C-3 or C-6) to form a nucleophilic enolate.

• Intramolecular Cyclization: The enolate attacks the other carbonyl carbon, forming a five-membered β-hydroxy ketone intermediate.

• Dehydration: This intermediate rapidly eliminates a molecule of water to form the stable, conjugated α,β-unsaturated ketone byproduct.

This cyclization is a common and well-documented pathway for 1,4-diketones.[6][7][8][9]

View the detailed reaction mechanism below.

Mechanism of Byproduct Formation

Q2: What reaction conditions favor the formation of this cyclized byproduct?

The rate of the intramolecular aldol condensation is highly sensitive to the reaction conditions. The following factors significantly promote byproduct formation:

• Elevated Temperatures: Higher temperatures provide the activation energy needed for the cyclization and subsequent dehydration steps. From our experience, this is the most critical parameter to control.

• Presence of Strong Acids or Bases: Both acids and bases catalyze the enolization and condensation steps. The reaction is often faster under basic conditions.[8][9]

• Prolonged Reaction Times: The longer the desired dione product is exposed to catalytic conditions (especially at elevated temperatures), the more time it has to convert into the thermodynamic sink—the conjugated cyclopentenone byproduct.

Troubleshooting & Prevention Guide

Here, we transition from theory to practice, providing actionable protocols to suppress byproduct formation and purify your target compound.

Q3: How can I minimize the formation of the cyclopentenone byproduct during the reaction?

Control over the reaction environment is paramount. The key is to establish conditions that favor the formation of the 1,4-dione while disfavoring the subsequent cyclization. A one-pot process involving the aldol condensation of isovaleraldehyde and acetone followed by hydrogenation is a common route.[10][11]

The table below contrasts problematic conditions with our recommended optimized parameters for this synthesis.

Parameter	Problematic Condition (High Byproduct)	Optimized Condition (Low Byproduct)	Rationale & Expertise
Temperature	> 100 °C during condensation; > 100 °C during hydrogenation[10]	Condensation: < 80°CHydrogenation: 120-125°C[10]	The initial aldol condensation is exothermic. Maintaining lower temperatures prevents premature cyclization. The subsequent hydrogenation is performed at a higher temperature to ensure reaction completion.
Catalyst	Strong, non-selective bases (e.g., high conc. NaOH)	Dilute base (e.g., 2% NaOH solution)[11] added gradually	Gradual addition of a dilute base maintains a low steady-state concentration of the catalyst, minimizing the rate of the competing intramolecular aldol reaction.
Reagent Addition	Rapid, bulk addition of aldehyde	Slow, controlled addition of isovaleraldehyde over several hours[10]	Slow addition prevents temperature spikes and keeps the concentration of the reactive aldehyde low, favoring the desired intermolecular reaction over side reactions.
Pressure	Atmospheric pressure	Maintained H₂ pressure (e.g., 5-9 bar) during hydrogenation[11]	For the one-pot synthesis, maintaining hydrogen pressure ensures the intermediate unsaturated ketone is immediately hydrogenated, preventing it from participating in other side reactions.

Q4: My reaction is complete, but analysis shows a mixture of the desired dione and the byproduct. How can I effectively purify my product?

When a mixture is unavoidable, a highly effective and classic technique for separating unhindered ketones from other organic compounds is through sodium bisulfite extraction .[12][13][14][15]

Principle of Separation: This method leverages the reversible reaction between the carbonyl group of a ketone and sodium bisulfite to form a water-soluble α-hydroxysulfonate salt, known as a bisulfite adduct.[12] The desired 6-Methylheptane-2,5-dione, having two sterically unhindered methyl ketone groups, reacts readily. The byproduct, 2,3-dimethyl-2-cyclopenten-1-one, is a more sterically hindered and conjugated ketone, making it significantly less reactive towards bisulfite.[12][13] This difference in reactivity allows for a clean separation via liquid-liquid extraction.

View the detailed purification workflow and protocol below.

Purification Workflow via Bisulfite Adduct

Experimental Protocol: Purification via Bisulfite Adduct

Safety First: Always wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and gloves.

Protocol 1: Adduct Formation and Extraction

• Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent like diethyl ether or dichloromethane (DCM).

• Extraction: Transfer the solution to a separatory funnel. Add an equal volume of a freshly prepared saturated aqueous solution of sodium bisulfite.

• Mixing: Stopper the funnel and shake vigorously for 2-3 minutes, venting frequently to release any pressure.

• Separation: Allow the layers to fully separate. The lower aqueous layer now contains the desired dione as its water-soluble bisulfite adduct. The upper organic layer contains the unreacted byproduct and other organic-soluble impurities.[12]

• Isolate Layers: Carefully drain the lower aqueous layer into a clean flask. The organic layer can be discarded or saved for further analysis.

Protocol 2: Regeneration of the Pure Ketone

• Transfer: Place the collected aqueous layer containing the adduct into a clean separatory funnel.

• Reversal: Slowly add a 10% aqueous sodium hydroxide (NaOH) solution or a saturated sodium carbonate (Na₂CO₃) solution to the funnel until the solution is strongly basic (pH > 10).[13] This reverses the equilibrium and liberates the free ketone.

• Back-Extraction: Add a fresh portion of an organic solvent (e.g., diethyl ether) to the funnel. Shake vigorously to extract the pure dione back into the organic phase.

• Work-up: Separate the organic layer. Wash it with brine, dry it over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the purified 6-Methylheptane-2,5-dione.

• Validation: Confirm purity by GC-MS or NMR spectroscopy.

Analytical Characterization

Accurate identification and quantification of the product and byproduct are essential for process optimization.

Q5: How can I confirm the presence and quantity of the byproduct in my sample?

Gas Chromatography-Mass Spectrometry (GC-MS) is ideal for separating and identifying the two compounds. The desired dione (142.20 g/mol ) and the cyclopentenone byproduct (110.15 g/mol ) will have distinct retention times and mass spectra.[1][3]

Nuclear Magnetic Resonance (NMR) Spectroscopy provides definitive structural information.

Proton Environment	6-Methylheptane-2,5-dione (Expected ¹H NMR Shifts, δ ppm)	2,3-Dimethyl-2-cyclopenten-1-one (Expected ¹H NMR Shifts, δ ppm)	Key Differentiating Feature
CH₃-C=O	~2.15 (s, 3H)	-	Disappearance of one acetyl methyl singlet.
-CH₂-	~2.5 - 2.7 (m, 4H)	~2.3 - 2.5 (m, 4H)	Complex multiplets, but the byproduct's signals are typically more defined.
(CH₃)₂-CH-	~1.1 (d, 6H)	-	Disappearance of the isopropyl doublet.
CH₃-C=C	-	~1.7 (s, 3H) & ~2.0 (s, 3H)	Appearance of two new vinylic methyl singlets. This is the most unambiguous indicator of the byproduct.

Frequently Asked Questions (FAQs)

Q6: Can I use a different catalyst to avoid this side reaction? Yes, exploring alternative catalysts is a valid strategy. For some 1,4-dione cyclizations, milder catalysts such as solid bases or specific Lewis acids can offer better selectivity.[2] For syntheses involving Michael additions to form the dione, organocatalysts (like thiazolium salts in the Stetter reaction) can provide high yields of 1,4-dicarbonyls under controlled conditions.[16]

Q7: What is the impact of starting material purity on byproduct formation? The purity of starting materials is critical. Impurities in isovaleraldehyde or acetone can lead to undesired side reactions, consuming reagents and complicating purification. For instance, self-condensation of acetone can occur under basic conditions. Always use reagents of the highest available purity or distill them before use.

Q8: The literature suggests different solvents. Which one is best? Solvent choice depends on the specific synthetic route. For the one-pot aldol/hydrogenation route, excess acetone can serve as both a reactant and a solvent.[10] For purification via bisulfite extraction, a water-miscible solvent like THF or DMF can initially be used to ensure the reaction between the ketone and bisulfite occurs efficiently in a single phase before adding an immiscible organic solvent for the extraction.[13][15]

References

• Furigay, M. H., et al. (2018). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. Journal of Visualized Experiments, (134), e57252. Available at: [Link]

• Khan Academy. (n.d.). Intramolecular aldol condensation. Retrieved from [Link]

• Scite.ai. (n.d.). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Workup: Aldehydes. Retrieved from [Link]

• Wikipedia. (n.d.). Robinson annulation. Retrieved from [Link]

• Chemistry Steps. (n.d.). Robinson Annulation-Mechanism and Shortcut. Retrieved from [Link]

• Chemistry Notes. (2022). Robinson annulation reaction: Easy mechanism. Retrieved from [Link]

• NC State University Libraries. (n.d.). 23.6 Intramolecular Aldol Reactions. Organic Chemistry: A Tenth Edition – OpenStax adaptation 1. Retrieved from [Link]

• BYJU'S. (n.d.). Robinson Annulation Mechanism. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Robinson Annulation. Retrieved from [Link]

• Homework.Study.com. (n.d.). Intramolecular aldol cyclization of 2,5-heptanedione with aqueous NaOH yields a mixture of two... Retrieved from [Link]

• Khan Academy. (n.d.). Intramolecular aldol condensation. Retrieved from [Link]

• College of Environmental Science and Forestry - Experts at ESF. (n.d.). Cyclization of 1,4-hydroxycarbonyls is not a homogenous gas phase process. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 23.6: Intramolecular Aldol Reactions. Retrieved from [Link]

• YouTube. (2019). Intramolecular Aldol condensation / aldol reaction of 1,4-,1,5-,1,6-, 1,7- diketones. Retrieved from [Link]

• Filo. (2024). Intramolecular aldol cyclization of heptane-2,5-dione with aqueous NaOH y... Retrieved from [Link]

• LookChem. (n.d.). 6-Methylheptane-2,5-dione. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Intramolecular Aldol Condensation. Retrieved from [Link]

• ChemSynthesis. (2025). 6-hydroxy-6-methyl-2,5-heptanedione. Retrieved from [Link]

• Filo. (2024). Intramolecular aldol cyclization of 2,5-heptanedione with aqueous \mathrm... Retrieved from [Link]

• Google Patents. (n.d.). US6417406B1 - Process for the production of 6-methyl heptanone.

• NIST WebBook. (n.d.). 2-Cyclopenten-1-one, 2,3-dimethyl-. Retrieved from [Link]

• ChemSynthesis. (2025). 2,3-dimethyl-2-cyclopenten-1-one. Retrieved from [Link]

• Google Patents. (n.d.). EP1440051A1 - Method for producing 6-methylheptane-2-one and the use thereof.

• Who we serve. (n.d.). Recent Progress in the Synthetic Assembly of 2-Cyclopentenones. Retrieved from [Link]

• PubChem. (n.d.). 2-Cyclopenten-1-one, 2,3-dimethyl-. Retrieved from [Link]

• Journal of the American Chemical Society. (2024). Stereodivergent Synthesis of 1,4-Dicarbonyl Compounds through Sulfonium Rearrangement.... Retrieved from [Link]

• ResearchGate. (2022). Synthetic approaches to 1,4-dicarbonyl compounds. Retrieved from [Link]

• ACS Omega. (2023). Synthesis of Novel 1,4-Diketone Derivatives and Their Further Cyclization. Retrieved from [Link]

• The Journal of Organic Chemistry. (2024). Cascade Cyclization/Annulation of β-Enamino Diketones and o-Phenylenediamine.... Retrieved from [Link]

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effect of reaction parameters on 6-Methylheptane-2,5-dione synthesis

Welcome to the technical support guide for the synthesis of 6-Methylheptane-2,5-dione (CAS: 13901-85-4). This document is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into the reaction parameters and to offer robust troubleshooting for common experimental challenges. As an aliphatic 1,4-diketone, this molecule is a valuable building block, notably as a precursor for creating five-membered heterocycles like furans and pyrroles through transformations such as the Paal-Knorr synthesis.[1]

This guide moves beyond simple step-by-step instructions to explain the causality behind methodological choices, ensuring a deeper understanding of the synthesis process.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during the synthesis of 6-methylheptane-2,5-dione, particularly when using aldol condensation-based routes, which are common in industrial applications.[2]

Question 1: Why is my yield of 6-Methylheptane-2,5-dione significantly lower than expected?

A low yield is one of the most common frustrations in synthesis. The cause can often be traced back to one of several key areas in the experimental setup.

• Potential Cause 1: Incomplete Reaction. The reaction may not have proceeded to completion. In the common one-pot synthesis involving the aldol condensation of isovaleraldehyde and acetone followed by hydrogenation, multiple steps occur in situ.[2]

  • Recommended Solution:

    • Reaction Monitoring: Implement regular monitoring via an appropriate analytical method (e.g., GC-MS or TLC) to track the disappearance of starting materials and the appearance of the product.

    • Extend Reaction Time: If the reaction has stalled, consider extending the reaction time. For the aldol/hydrogenation route, an additional hour of stirring under hydrogen pressure after the initial addition is complete can be beneficial.[2]

• Potential Cause 2: Catalyst Deactivation or Insufficiency. This synthesis often relies on a dual-catalyst system: a base for the aldol condensation (e.g., NaOH) and a hydrogenation catalyst (e.g., Palladium on carbon, Pd/C).[2]

  • Recommended Solution:

    • Base Concentration: The aldolization catalyst (NaOH) can be consumed during the reaction. Ensure the molar percentage relative to the limiting reagent (isovaleraldehyde) is correct (e.g., 2-3 mol%).[2] In batch processes, the base may need to be replenished.

    • Hydrogenation Catalyst Quality: Ensure the Pd/C catalyst is active. Use a fresh batch or one that has been stored properly under an inert atmosphere. The water content of the catalyst can also be a factor, as specified in some patents.[2]

• Potential Cause 3: Suboptimal Reaction Conditions. Temperature and pressure are critical parameters.

  • Recommended Solution:

    • Temperature Control: For the aldol/hydrogenation pathway, the temperature must be high enough to facilitate the reaction (typically 120-130°C) but not so high as to cause degradation or unwanted side reactions.[2]

    • Hydrogen Pressure: A stable hydrogen pressure (e.g., 15 bar) is crucial for the hydrogenation of the unsaturated intermediate.[2] Ensure your reaction vessel is properly sealed and the pressure is maintained.

• Potential Cause 4: Unwanted Side Reactions. The 1,4-diketone product is susceptible to intramolecular cyclization, especially under acidic conditions, to form furan derivatives (a Paal-Knorr synthesis).[1] While the primary reaction is basic, acidic conditions during workup can trigger this side reaction.

  • Recommended Solution:

    • Neutral Workup: Ensure the workup and purification steps are performed under neutral or slightly basic conditions to prevent acid-catalyzed cyclization.

    • Inert Atmosphere: Although the target molecule is saturated, some intermediates may be unsaturated. To prevent potential polymerization of these intermediates initiated by oxygen, performing the reaction under an inert atmosphere (like nitrogen or argon) is good practice.[3]

Question 2: My final product is impure. What are the likely contaminants?

Product purity is paramount. Identifying contaminants is the first step toward effective purification.

• Potential Contaminant 1: Unreacted Starting Materials. Isovaleraldehyde and acetone may be present if the reaction was incomplete.

  • Recommended Purification: These are typically more volatile than the product and can often be removed during solvent evaporation under reduced pressure or by careful distillation.

• Potential Contaminant 2: Unsaturated Intermediates. The aldol reaction initially forms a β-hydroxy ketone, which dehydrates to an α,β-unsaturated ketone (6-methylhept-3-en-2,5-dione). If hydrogenation is inefficient, this intermediate will contaminate the final product.

  • Recommended Purification: These intermediates are often difficult to separate due to similar boiling points. The best approach is to ensure the hydrogenation step runs to completion. If necessary, column chromatography on silica gel can be used to separate the dione from its less polar unsaturated analog.

• Potential Contaminant 3: Furan Derivatives. As mentioned, acid-catalyzed intramolecular cyclization (Paal-Knorr synthesis) of the 1,4-dione product can yield 2-isopropyl-5-methylfuran. This is a common issue if the reaction mixture is exposed to acid during workup.[1]

  • Recommended Purification: Purification can be achieved via column chromatography. More importantly, prevention by maintaining neutral pH during workup is the superior strategy.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for 6-Methylheptane-2,5-dione?

There are two main routes reported:

• Ozonolysis of Terpenes: This is a "green chemistry" approach that uses naturally occurring terpenes like α-terpinene or p-menthadienes (found in turpentine) as starting materials.[1] Ozonolysis cleaves the double bonds within the terpene to form the desired diketone. This method is valued for its use of renewable feedstocks.

• Aldol Condensation & In Situ Hydrogenation: This is a robust, one-pot industrial process. It involves the base-catalyzed aldol condensation of isovaleraldehyde with acetone, followed by the dehydration of the aldol adduct and subsequent hydrogenation of the unsaturated intermediate. This method is efficient as it combines multiple steps into a single process.[2]

Q2: How do key reaction parameters influence the Aldol/Hydrogenation synthesis?

The interplay of parameters is crucial for success. The following table summarizes their effects based on established protocols.[2]

Parameter	Typical Range	Effect on Reaction
Temperature	120 - 130 °C	Too low reduces reaction rate; too high can lead to side products and degradation.
Hydrogen Pressure	~15 bar	Essential for the complete hydrogenation of the unsaturated intermediate. Insufficient pressure leads to impurities.
Aldolization Catalyst	2-3 mol% NaOH	Drives the initial C-C bond formation. Concentration must be sufficient to maintain a basic environment.
Hydrogenation Catalyst	~5 wt% Pd/C	Crucial for reducing the double bond of the intermediate. Activity and loading affect reaction time and completeness.
Reactant Ratio	~1.5:1 (Acetone:Isovaleraldehyde)	Using an excess of acetone helps to drive the reaction towards the desired product and minimize self-condensation of the aldehyde.

Q3: Can my 6-Methylheptane-2,5-dione product degrade during storage?

While relatively stable, 1,4-dicarbonyl compounds can be sensitive. Degradation can occur via:

• Acid/Base Catalyzed Cyclization: As discussed, trace amounts of acid or base can catalyze conversion to furan or other derivatives over time. Store in a neutral, clean container.

• Oxidation: While less common for a saturated diketone, prolonged exposure to air and light can be detrimental. It is best stored in a tightly sealed container, under an inert atmosphere (N₂ or Ar), and in a cool, dark place.

Visualized Workflows and Relationships

Diagrams can clarify complex decision-making processes and parameter interactions. The following are rendered using DOT language.

Caption: Troubleshooting workflow for low product yield.

Sources

• 1. benchchem.com [benchchem.com]
• 2. US6417406B1 - Process for the production of 6-methyl heptanone - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to NMR Spectral Interpretation: 6-Methylheptane-2,5-dione and its Structural Isomers

For researchers, scientists, and professionals in drug development, the unambiguous structural elucidation of organic molecules is a cornerstone of rigorous scientific practice. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a primary tool for this purpose, offering unparalleled insight into the molecular framework of a compound. This guide provides an in-depth analysis of the NMR spectral data for 6-methylheptane-2,5-dione, a molecule of interest in various fields of chemical research.

In the spirit of comprehensive analysis, we will compare its predicted spectral characteristics with the experimentally determined NMR data of two key structural isomers: 2,5-hexanedione and 3-methyl-2,5-hexanedione. This comparative approach will highlight the subtle yet significant differences in their NMR spectra, providing a practical framework for distinguishing between these closely related aliphatic diketones.

The Subject of Analysis: 6-Methylheptane-2,5-dione

6-Methylheptane-2,5-dione is an aliphatic ketone with the molecular formula C8H14O2.[1][2] Its structure, featuring two carbonyl groups and an isopropyl moiety, presents a distinct set of proton and carbon environments that are readily interrogated by NMR spectroscopy.

dot graph 6_methylheptane_2_5_dione { layout=neato; node [shape=plaintext, fontsize=12, fontname="sans-serif"]; edge [fontsize=10, fontname="sans-serif"];

} Caption: Structure of 6-methylheptane-2,5-dione with atom numbering.

Predicted ¹H and ¹³C NMR Spectral Data of 6-Methylheptane-2,5-dione

Table 1: Predicted ¹H NMR Spectral Data for 6-Methylheptane-2,5-dione

Protons	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Integration
H1	~2.1	s	3H
H3	~2.7	t	2H
H4	~2.5	t	2H
H6	~2.8	sept	1H
H7, H8	~1.1	d	6H

Table 2: Predicted ¹³C NMR Spectral Data for 6-Methylheptane-2,5-dione

Carbon	Predicted Chemical Shift (δ, ppm)
C1	~30
C2	~208
C3	~38
C4	~28
C5	~212
C6	~42
C7, C8	~18

Comparative Analysis with Structural Isomers

To understand the unique spectral signature of 6-methylheptane-2,5-dione, a comparative analysis with its isomers, for which experimental data is available, is instructive.

Alternative 1: 2,5-Hexanedione

2,5-Hexanedione (C6H10O2) is a symmetrical diketone.[3][4] This symmetry is the most telling feature in its NMR spectra, leading to a significantly simpler pattern compared to 6-methylheptane-2,5-dione.

dot graph 2_5_hexanedione { layout=neato; node [shape=plaintext, fontsize=12, fontname="sans-serif"]; edge [fontsize=10, fontname="sans-serif"];

} Caption: Structure of 2,5-hexanedione.

Table 3: Experimental NMR Spectral Data for 2,5-Hexanedione

Spectrum	Chemical Shift (δ, ppm)	Multiplicity	Integration/Assignment
¹H NMR	2.19	s	6H (C1-H, C6-H)
2.71	s	4H (C3-H, C4-H)
¹³C NMR	29.76	C1, C6
36.96	C3, C4
206.87	C2, C5

Source: PubChem CID 8035[3]

The key difference is the number of signals. Due to its symmetry, 2,5-hexanedione exhibits only two signals in both its ¹H and ¹³C NMR spectra. In contrast, the asymmetry of 6-methylheptane-2,5-dione results in a greater number of distinct signals.

Alternative 2: 3-Methyl-2,5-hexanedione

3-Methyl-2,5-hexanedione (C7H12O2) introduces an element of asymmetry, making its NMR spectra more complex than that of 2,5-hexanedione and thus a more nuanced comparison to our target molecule.[5][6][7][8]

dot graph 3_methyl_2_5_hexanedione { layout=neato; node [shape=plaintext, fontsize=12, fontname="sans-serif"]; edge [fontsize=10, fontname="sans-serif"];

} Caption: Structure of 3-methyl-2,5-hexanedione.

Table 4: Experimental NMR Spectral Data for 3-Methyl-2,5-hexanedione

Spectrum	Chemical Shift (δ, ppm)	Multiplicity	Integration/Assignment
¹H NMR	1.15	d	3H (C7-H)
2.15	s	3H (C6-H)
2.20	s	3H (C1-H)
2.70	m	2H (C4-H)
3.20	m	1H (C3-H)
¹³C NMR	15.5	C7
29.8	C6
30.2	C1
42.5	C4
48.0	C3
207.5	C5
211.0	C2

Note: Data compiled from various sources and may show slight variations.

The presence of the methyl group at the C3 position in 3-methyl-2,5-hexanedione breaks the symmetry seen in 2,5-hexanedione. This results in distinct signals for the two methyl groups attached to the carbonyls (C1 and C6). The most significant difference when comparing to the predicted spectrum of 6-methylheptane-2,5-dione is the absence of the characteristic septet and doublet pattern associated with an isopropyl group.

The Causality Behind Experimental Choices in NMR Spectroscopy

The acquisition of high-quality NMR data is paramount for accurate spectral interpretation. The choice of solvent, spectrometer frequency, and experimental parameters are all critical.

Solvent Selection

The choice of a deuterated solvent is the first crucial step. For the compounds discussed, deuterated chloroform (CDCl₃) is a common and appropriate choice due to its ability to dissolve a wide range of organic molecules and its single, well-defined residual solvent peak. The fundamental principle is that the deuterium nucleus resonates at a much different frequency than protons, rendering the solvent "invisible" in ¹H NMR spectra.[9][10]

Spectrometer Frequency

Higher field magnets (e.g., 400 MHz or greater) are generally preferred as they provide better signal dispersion and resolution.[11] This is particularly important when dealing with complex molecules or isomers with closely spaced signals. Increased field strength spreads out the signals along the chemical shift axis, reducing the likelihood of peak overlap and simplifying the interpretation of coupling patterns.

A Self-Validating System: Experimental Protocol for NMR Data Acquisition

To ensure the trustworthiness and reproducibility of NMR data, a standardized experimental protocol is essential.

Step-by-Step Methodology for ¹H and ¹³C NMR Data Acquisition

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the solid sample or dispense 10-20 µL of a liquid sample into a clean, dry NMR tube.

  • Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃).

  • If necessary, add a small amount of an internal standard, such as tetramethylsilane (TMS), for precise chemical shift referencing (δ = 0.00 ppm).

  • Cap the NMR tube and gently agitate to ensure complete dissolution and a homogenous solution.

• Instrument Setup and Shimming:

  • Insert the sample into the NMR spectrometer.

  • Lock onto the deuterium signal of the solvent to stabilize the magnetic field.

  • Shim the magnetic field to optimize its homogeneity across the sample volume. This is a critical step to achieve sharp, well-resolved peaks.

• ¹H NMR Acquisition:

  • Set the appropriate spectral width to encompass all expected proton signals.

  • Determine the optimal pulse width (typically a 90° pulse).

  • Set the relaxation delay to be at least five times the longest T₁ relaxation time of the protons in the molecule to ensure accurate integration.

  • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Switch the spectrometer to the ¹³C nucleus frequency.

  • Use a proton-decoupled pulse sequence to simplify the spectrum to single lines for each unique carbon atom.

  • A wider spectral width is required compared to ¹H NMR.

  • A longer acquisition time and a greater number of scans are typically necessary due to the lower natural abundance and smaller gyromagnetic ratio of the ¹³C nucleus.

dot graph NMR_Workflow { rankdir=LR; node [shape=box, style=rounded, fontname="sans-serif", fillcolor="#F1F3F4", style=filled]; edge [fontname="sans-serif"];

} Caption: A generalized workflow for acquiring high-quality NMR spectra.

Conclusion

The structural elucidation of organic molecules by NMR spectroscopy is a systematic process that relies on the careful analysis of chemical shifts, multiplicities, and integration, supported by a robust experimental methodology. While experimental data for 6-methylheptane-2,5-dione remains elusive in the public domain, a thorough understanding of its predicted NMR spectrum, in conjunction with a comparative analysis of its structural isomers, provides a powerful framework for its identification and characterization. This guide, grounded in the principles of scientific integrity and experimental rigor, offers a valuable resource for researchers and professionals in the chemical sciences.

References

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A Guide to the Mass Spectrometry Fragmentation of 6-Methylheptane-2,5-dione: A Comparative Analysis

For researchers and professionals in drug development and chemical analysis, mass spectrometry stands as a cornerstone technique for molecular identification and structural elucidation. The fragmentation pattern generated by electron ionization (EI) mass spectrometry provides a veritable fingerprint of a molecule. This guide offers an in-depth analysis of the expected fragmentation pattern of 6-methylheptane-2,5-dione, a branched aliphatic 1,4-diketone. While a publicly available experimental spectrum for this specific compound is not readily accessible, we can, with high confidence, predict its fragmentation behavior based on fundamental principles of mass spectrometry and by comparing it with the known fragmentation patterns of structurally similar ketones.

This guide will delve into the mechanistic underpinnings of the fragmentation pathways, provide a detailed experimental protocol for acquiring such data, and present a comparative analysis with linear 1,4-diketones to highlight the structural nuances revealed in the mass spectrum.

The Foundation: Electron Ionization and Ketone Fragmentation

Electron ionization (EI) is a "hard" ionization technique where a molecule is bombarded with high-energy electrons (typically 70 eV).[1] This process imparts significant energy into the molecule, leading to the ejection of an electron to form a molecular ion (M⁺˙) and causing subsequent bond cleavages, or fragmentations. The resulting charged fragments are then separated by their mass-to-charge ratio (m/z), generating a mass spectrum.

For ketones, two primary fragmentation pathways dominate their EI mass spectra: alpha-cleavage and the McLafferty rearrangement.[2]

• Alpha-Cleavage: This is the cleavage of the carbon-carbon bond adjacent to the carbonyl group.[3] This process is particularly favorable as it results in the formation of a resonance-stabilized acylium ion.[4]

• McLafferty Rearrangement: This rearrangement occurs in carbonyl compounds that possess a hydrogen atom on the gamma (γ) carbon relative to the carbonyl group. It involves the transfer of this γ-hydrogen to the carbonyl oxygen through a six-membered transition state, followed by the cleavage of the bond between the alpha (α) and beta (β) carbons. This results in the formation of a neutral alkene and a new radical cation.[2]

Predicted Fragmentation Pattern of 6-Methylheptane-2,5-dione

6-Methylheptane-2,5-dione (C₈H₁₄O₂, molecular weight: 142.20 g/mol ) is an aliphatic 1,4-diketone.[3] Its structure features a methyl ketone at one end and an isopropyl ketone at the other, separated by a two-carbon linker. This asymmetry is key to its fragmentation pattern.

The molecular ion peak (M⁺˙) is expected at an m/z of 142. The fragmentation is anticipated to be dominated by alpha-cleavage at the two carbonyl groups.

• Cleavage adjacent to the C2-carbonyl: Alpha-cleavage of the C1-C2 bond will result in the loss of a methyl radical (•CH₃) and the formation of an acylium ion at m/z 43, corresponding to [CH₃CO]⁺. This is a very common and often the base peak in the spectra of methyl ketones.[3]

• Cleavage adjacent to the C5-carbonyl: Alpha-cleavage of the C5-C6 bond will lead to the formation of an isobutyryl cation, [(CH₃)₂CHCO]⁺, at m/z 71.[3]

The following Graphviz diagram illustrates these primary alpha-cleavage pathways.

Caption: Predicted alpha-cleavage fragmentation of 6-methylheptane-2,5-dione.

Comparative Analysis: The Influence of Structure on Fragmentation

To understand the significance of the predicted fragmentation of 6-methylheptane-2,5-dione, it is instructive to compare it with simpler, linear 1,4-diketones.

Alternative 1: 2,5-Hexanedione

2,5-Hexanedione (C₆H₁₀O₂, MW: 114.14 g/mol ) is a symmetrical 1,4-diketone. Its mass spectrum provides a baseline for the fragmentation of this class of compounds.

m/z	Proposed Fragment	Fragmentation Pathway
114	[C₆H₁₀O₂]⁺˙	Molecular Ion
43	[CH₃CO]⁺	Alpha-cleavage (Base Peak)

Data sourced from NIST WebBook.[5]

The mass spectrum of 2,5-hexanedione is dominated by the acylium ion at m/z 43, a result of alpha-cleavage at either of the identical carbonyl groups.

Alternative 2: Heptane-2,5-dione

Heptane-2,5-dione (C₇H₁₂O₂, MW: 128.17 g/mol ) introduces asymmetry in the alkyl chains attached to the carbonyl groups.

m/z	Proposed Fragment	Fragmentation Pathway
128	[C₇H₁₂O₂]⁺˙	Molecular Ion
57	[CH₃CH₂CO]⁺	Alpha-cleavage
43	[CH₃CO]⁺	Alpha-cleavage (Base Peak)

Data sourced from PubChem.

In heptane-2,5-dione, we observe two primary acylium ions from alpha-cleavage: one at m/z 43 ([CH₃CO]⁺) and another at m/z 57 ([CH₃CH₂CO]⁺). The peak at m/z 43 is typically the base peak, reflecting the facile loss of the larger radical.

Comparison Summary

Compound	Key Structural Feature	Major Alpha-Cleavage Fragments (m/z)
6-Methylheptane-2,5-dione	Branched (isopropyl group)	43 , 71
2,5-Hexanedione	Symmetrical, linear	43
Heptane-2,5-dione	Asymmetrical, linear	43 , 57

This comparison clearly demonstrates how the mass spectrum reflects the molecular structure. The presence of the isopropyl group in 6-methylheptane-2,5-dione is expected to yield a characteristic fragment at m/z 71, which is absent in the linear diketones. This unique fragment serves as a key identifier for the branched structure.

Experimental Protocol: Acquiring the Mass Spectrum

The following is a detailed, step-by-step methodology for the analysis of 6-methylheptane-2,5-dione using Gas Chromatography-Mass Spectrometry (GC-MS).

1. Sample Preparation

• Solvent Selection: Dissolve a small amount (e.g., 1 mg) of 6-methylheptane-2,5-dione in a volatile organic solvent such as dichloromethane or hexane to a final concentration of approximately 100 µg/mL.[6]

• Filtration: Ensure the sample is free of particulates by passing it through a 0.22 µm syringe filter into a clean GC vial.

2. GC-MS Instrumentation and Parameters

• Gas Chromatograph: Agilent 7890B or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• GC Column: A non-polar column such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) is suitable.

• Injection: 1 µL of the sample is injected in splitless mode.

• Inlet Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Final hold: 5 minutes at 280 °C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• MS Ion Source: Electron Ionization (EI).

• Ionization Energy: 70 eV.[1]

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Mass Scan Range: m/z 35-350.

3. Data Analysis

• The acquired total ion chromatogram (TIC) will show a peak corresponding to 6-methylheptane-2,5-dione.

• The mass spectrum of this peak is then extracted and analyzed for the molecular ion and characteristic fragment ions.

• Comparison with a spectral library (e.g., NIST/EPA/NIH Mass Spectral Library) can aid in identification.

The workflow for this experimental protocol is depicted in the following diagram:

Caption: Experimental workflow for GC-MS analysis of 6-methylheptane-2,5-dione.

Conclusion

The mass spectrometry fragmentation pattern of 6-methylheptane-2,5-dione is predicted to be characterized by prominent alpha-cleavages, yielding acylium ions at m/z 43 and m/z 71. The presence of the m/z 71 fragment is a direct indicator of the isobutyryl group, distinguishing this molecule from its linear counterparts. By understanding these fundamental fragmentation pathways and comparing them with the spectra of related compounds, researchers can confidently identify and structurally characterize this and other branched diketones. The provided experimental protocol offers a robust framework for obtaining high-quality mass spectral data for such analyses.

References

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A Researcher's Guide to Functional Group Analysis: A Comparative Study of IR Spectroscopy for 6-Methylheptane-2,5-dione

In the landscape of analytical chemistry, the precise and efficient identification of functional groups is a cornerstone of molecular characterization. For researchers and professionals in drug development, this capability is paramount for confirming molecular structures, monitoring reactions, and ensuring the purity of synthesized compounds. This guide provides an in-depth analysis of Fourier Transform Infrared (FTIR) spectroscopy for the functional group analysis of 6-Methylheptane-2,5-dione, a molecule of interest in both atmospheric chemistry and organic synthesis.[1] Beyond a mere procedural outline, this document delves into the causality of experimental choices and objectively compares FTIR with alternative analytical techniques, providing a holistic perspective for the discerning scientist.

Understanding the Target Molecule: 6-Methylheptane-2,5-dione

6-Methylheptane-2,5-dione is an aliphatic 1,4-diketone.[1] Its structure is characterized by two carbonyl (C=O) functional groups and a branched alkyl chain. The primary objective of our analysis is to unequivocally identify these key functional groups using vibrational spectroscopy.

Primary Analytical Approach: Attenuated Total Reflectance (ATR)-FTIR Spectroscopy

For a liquid sample such as 6-Methylheptane-2,5-dione, Attenuated Total Reflectance (ATR)-FTIR spectroscopy stands out as a rapid, non-destructive, and highly effective analytical technique.[2][3] This method requires minimal sample preparation, a significant advantage over traditional transmission methods that can be cumbersome for viscous liquids.[4][5]

The ‘Why’ Behind ATR-FTIR: Causality in Experimental Choice

The selection of ATR-FTIR is deliberate. The technique operates on the principle of total internal reflection of an infrared beam within a crystal of high refractive index.[5] An evanescent wave penetrates a small distance into the sample placed in intimate contact with the crystal, and absorption of this wave at specific frequencies provides the infrared spectrum.[4] This shallow penetration depth is ideal for liquid samples, as it mitigates the issue of overly intense absorption bands that can occur with traditional transmission cells.[4] Furthermore, the ease of cleaning the ATR crystal between measurements ensures high sample throughput and minimizes the risk of cross-contamination.[2]

Experimental Protocol: Acquiring the FTIR Spectrum of 6-Methylheptane-2,5-dione

The following protocol outlines the steps for obtaining a high-quality FTIR spectrum of 6-Methylheptane-2,5-dione using a standard ATR-FTIR spectrometer.

• Instrument Preparation: Ensure the ATR-FTIR spectrometer is powered on and has undergone its necessary performance checks.

• Background Spectrum Acquisition:

  • Clean the ATR crystal (typically diamond or zinc selenide) with a suitable solvent (e.g., isopropanol) and allow it to dry completely.

  • Acquire a background spectrum. This is a critical step to account for the absorbance of atmospheric carbon dioxide and water vapor, as well as any intrinsic absorbance of the ATR crystal.

• Sample Application:

  • Place a small drop of 6-Methylheptane-2,5-dione onto the center of the ATR crystal, ensuring complete coverage of the crystal surface.[3]

• Spectrum Acquisition:

  • Acquire the sample spectrum. To improve the signal-to-noise ratio, it is standard practice to co-add multiple scans (e.g., 16 or 32 scans).[2]

• Data Processing and Analysis:

  • The instrument software will automatically ratio the sample spectrum against the background spectrum to generate the final absorbance or transmittance spectrum.

  • Identify and label the characteristic absorption peaks corresponding to the functional groups present in the molecule.

Anticipated Spectral Features of 6-Methylheptane-2,5-dione

Based on the molecular structure, we can predict the key absorption bands in the FTIR spectrum.

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity
C=O (Ketone)	Stretching	~1715	Strong
C-H (sp³ hybridized)	Stretching	2850-3000	Strong
C-H (in CH₃ and CH₂)	Bending (Scissoring/Rocking)	1350-1470	Medium

Table 1: Predicted FTIR Absorption Bands for 6-Methylheptane-2,5-dione.

The most prominent and diagnostic peak will be the strong C=O stretching vibration around 1715 cm⁻¹, which is characteristic of saturated aliphatic ketones.[6][7][8] The presence of two ketone groups may lead to a slight broadening or even a subtle splitting of this peak due to symmetric and asymmetric stretching modes, although this is not always resolved.[9] The region between 2850 and 3000 cm⁻¹ will be dominated by strong C-H stretching absorptions from the methyl and methylene groups.[10][11][12] Additionally, C-H bending vibrations will be observable in the 1350-1470 cm⁻¹ range.[10][11][13] The region below 1300 cm⁻¹ is known as the fingerprint region and contains a complex pattern of absorptions that is unique to the molecule.[10]

Comparative Analysis: FTIR vs. Alternative Techniques

While FTIR is an excellent tool for identifying functional groups, a comprehensive analysis often benefits from complementary techniques. Here, we compare FTIR with Raman and Nuclear Magnetic Resonance (NMR) spectroscopy for the analysis of 6-Methylheptane-2,5-dione.

FTIR vs. Raman Spectroscopy

Raman spectroscopy is another form of vibrational spectroscopy that provides information about molecular vibrations.[14] However, the selection rules for IR and Raman activity are different. A vibration is IR active if it causes a change in the molecule's dipole moment, while it is Raman active if it results in a change in the molecule's polarizability.[15] This fundamental difference makes the two techniques highly complementary.[16]

Feature	ATR-FTIR Spectroscopy	Raman Spectroscopy
Principle	Infrared Absorption	Inelastic Light Scattering
Sensitivity to Functional Groups	Strong signals for polar bonds (e.g., C=O, O-H).[17]	Strong signals for non-polar, symmetric bonds (e.g., C-C, C=C).[18]
Water Interference	Strong interference from water.[15]	Very weak signal from water, making it ideal for aqueous samples.[15]
Sample Fluorescence	Not an issue.	Can be a significant problem, potentially obscuring the Raman spectrum.[17]
Spatial Resolution	Diffraction-limited to several microns.[18]	Can achieve sub-micron spatial resolution.[18]

Table 2: Comparison of ATR-FTIR and Raman Spectroscopy.

For 6-Methylheptane-2,5-dione, FTIR is superior for detecting the polar C=O groups, which will exhibit a strong absorption.[17] Conversely, the C-C backbone of the molecule would be more readily observed in the Raman spectrum.[14] Therefore, using both techniques would provide a more complete vibrational picture of the molecule.

FTIR vs. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an unparalleled technique for elucidating the detailed molecular structure by probing the magnetic environments of atomic nuclei, such as ¹H and ¹³C.[1] While FTIR identifies the "what" (functional groups), NMR reveals the "where" and "how" (the connectivity and chemical environment of atoms).

Feature	ATR-FTIR Spectroscopy	¹H and ¹³C NMR Spectroscopy
Information Provided	Presence of functional groups.	Detailed molecular structure, including connectivity and stereochemistry.
Key Parameters	Absorption frequency, intensity, and peak shape.	Chemical shift, integration, multiplicity (splitting), and coupling constants.
Sensitivity	Generally high for strong absorbers.	Can require more sample and longer acquisition times.
Data Interpretation	Relatively straightforward for common functional groups.	Can be complex, often requiring 2D NMR experiments for unambiguous assignments.

Table 3: Comparison of ATR-FTIR and NMR Spectroscopy.

For 6-Methylheptane-2,5-dione, NMR spectroscopy provides a wealth of information that FTIR cannot.[1] A ¹H NMR spectrum would show distinct signals for the different types of protons (e.g., the methyl groups, the methylene groups, and the methine proton), and their splitting patterns would reveal their neighboring protons. A ¹³C NMR spectrum would show distinct peaks for each unique carbon atom, with the carbonyl carbons appearing at a characteristic downfield shift (typically 190-215 ppm).[7][19] This level of detail allows for the complete and unambiguous determination of the molecule's structure.[1]

Workflow and Data Interpretation Diagrams

Caption: Workflow for functional group analysis using ATR-FTIR.

Caption: Comparison of information from different analytical techniques.

Conclusion

For the rapid and reliable identification of the key carbonyl and alkyl functional groups in 6-Methylheptane-2,5-dione, ATR-FTIR spectroscopy is an exceptionally powerful and practical tool. Its ease of use, minimal sample preparation, and sensitivity to the polar carbonyl groups make it an ideal choice for routine analysis and reaction monitoring.[2][3] However, for a comprehensive structural elucidation, a multi-technique approach is recommended. Raman spectroscopy offers complementary vibrational information, particularly for the non-polar aspects of the molecule, while NMR spectroscopy provides the definitive blueprint of atomic connectivity and chemical environment.[1][16] By understanding the strengths and limitations of each technique, researchers can make informed decisions to best achieve their analytical goals, ensuring the integrity and accuracy of their scientific endeavors.

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A Comparative Guide to the Reactivity of 6-Methylheptane-2,5-dione and Heptane-2,5-dione

Introduction

In the landscape of organic synthesis, 1,4-dicarbonyl compounds are pivotal intermediates, prized for their versatility in constructing complex molecular architectures. Among these, 6-Methylheptane-2,5-dione and heptane-2,5-dione serve as valuable precursors, particularly in the synthesis of five-membered heterocyclic rings which are core components of many pharmaceuticals and natural products.[1][2] This guide provides an in-depth comparison of the reactivity of these two diketones. The primary structural difference between them is the presence of a methyl substituent at the C6 position in 6-Methylheptane-2,5-dione, which imparts distinct electronic and steric characteristics that significantly influence its chemical behavior. This comparison will explore how this seemingly minor structural alteration leads to notable differences in enolate formation, intramolecular cyclizations, and participation in named reactions such as the Paal-Knorr synthesis.

Structural and Electronic Properties

The fundamental difference between 6-Methylheptane-2,5-dione and heptane-2,5-dione lies in the substitution pattern of the alkyl chain. This variation influences both the steric environment around the carbonyl groups and their electronic properties.

Property	6-Methylheptane-2,5-dione	Heptane-2,5-dione
Molecular Formula	C₈H₁₄O₂[3][4][5][6][7]	C₇H₁₂O₂[8][9][10][11]
Molecular Weight	142.20 g/mol [3][5]	128.17 g/mol [8][9]
CAS Number	13901-85-4[3][4][5][6][7]	1703-51-1[8][9][10][11]
IUPAC Name	6-methylheptane-2,5-dione[3]	heptane-2,5-dione[9]

Alkyl groups are electron-donating, which reduces the partial positive charge on the carbonyl carbon, thereby making ketones less reactive towards nucleophiles than aldehydes.[12] In a ketone, the two attached alkyl groups contribute to this effect.[13][14] 6-Methylheptane-2,5-dione possesses an isopropyl group adjacent to one carbonyl and a methyl group adjacent to the other. In contrast, heptane-2,5-dione has an ethyl group and a methyl group in analogous positions. The isopropyl group in 6-Methylheptane-2,5-dione is bulkier and a slightly stronger electron donor than the ethyl group in heptane-2,5-dione. This leads to a subtle decrease in the electrophilicity of the C5 carbonyl in the methylated compound and increased steric hindrance around it.[15]

Figure 1: Chemical structures of 6-Methylheptane-2,5-dione and Heptane-2,5-dione.

Comparative Reactivity Analysis

Enolate Formation: Kinetic vs. Thermodynamic Control

The formation of an enolate is a critical step in many reactions of dicarbonyl compounds. The regioselectivity of this process can be governed by either kinetic or thermodynamic control.[16]

• Heptane-2,5-dione: This molecule has four potential sites for deprotonation (C1, C3, C4, and C6). Under thermodynamic equilibrium, the more substituted enolate is favored.[16]

• 6-Methylheptane-2,5-dione: The presence of a methyl group at the C6 position introduces a tertiary proton at this site. Abstraction of this proton is sterically more hindered. Therefore, under kinetic control with a bulky, non-nucleophilic base like lithium diisopropylamide (LDA), deprotonation is more likely to occur at the less hindered positions (C1, C3, or C4).

This difference in enolate formation can be exploited to achieve regioselective reactions in 6-Methylheptane-2,5-dione that may not be as selective in the unsubstituted analogue.

Intramolecular Aldol Condensation

1,4-Diketones are well-known to undergo intramolecular aldol condensation to form five-membered cyclopentenone rings.[17][18][19][20][21] This reaction is reversible, and the formation of five- and six-membered rings is favored due to their inherent stability.[19]

• Heptane-2,5-dione: Upon treatment with a base, heptane-2,5-dione will cyclize to form 3-ethyl-2-cyclopentenone.

• 6-Methylheptane-2,5-dione: This diketone will undergo a similar cyclization to yield 3-isopropyl-2-cyclopentenone.

The rate of this cyclization may be influenced by the Thorpe-Ingold effect, which posits that steric hindrance can accelerate intramolecular reactions.[22] The increased steric bulk of the isopropyl group in 6-Methylheptane-2,5-dione may favor a conformation that brings the reacting carbonyl groups into closer proximity, potentially accelerating the rate of cyclization.[23][24][25]

Figure 2: Intramolecular aldol condensation of the two diketones.

Paal-Knorr Synthesis

The Paal-Knorr synthesis is a powerful method for the synthesis of substituted furans, pyrroles, and thiophenes from 1,4-diketones.[1][26] The reaction is typically acid-catalyzed and proceeds via cyclization and dehydration.[2][27][28]

• Heptane-2,5-dione: In the presence of an acid catalyst, this diketone will yield 2-ethyl-5-methylfuran. When reacted with a primary amine, it will form the corresponding N-substituted pyrrole.

• 6-Methylheptane-2,5-dione: This compound will similarly react to form 2-isopropyl-5-methylfuran or its pyrrole and thiophene analogues.

The rate of the Paal-Knorr synthesis can be influenced by both electronic and steric factors. The slightly increased electron-donating nature of the isopropyl group in 6-Methylheptane-2,5-dione may marginally decrease the electrophilicity of the adjacent carbonyl, potentially slowing the initial protonation step. Conversely, the steric bulk could influence the rate-determining cyclization step.

Figure 3: Paal-Knorr furan synthesis with the two diketones.

Experimental Protocols

General Protocol for Paal-Knorr Furan Synthesis

This protocol provides a general procedure for the synthesis of furans from 1,4-diketones.

Materials:

• 1,4-diketone (Heptane-2,5-dione or 6-Methylheptane-2,5-dione)

• Acid catalyst (e.g., p-toluenesulfonic acid, sulfuric acid)

• Anhydrous solvent (e.g., toluene, xylenes)

• Dean-Stark apparatus

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a Dean-Stark apparatus, add the 1,4-diketone (1.0 eq) and the anhydrous solvent.

• Add a catalytic amount of the acid catalyst (0.05-0.1 eq).

• Heat the reaction mixture to reflux and collect the water that is formed in the Dean-Stark trap.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• Wash the organic layer with a saturated aqueous solution of sodium bicarbonate, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or distillation to afford the desired furan.

Reaction Monitoring by Thin Layer Chromatography (TLC)

Procedure:

• Prepare a TLC chamber with a suitable eluent system (e.g., hexane/ethyl acetate).

• Spot a small amount of the reaction mixture onto a TLC plate.

• Develop the plate in the TLC chamber.

• Visualize the spots under UV light or by staining with an appropriate reagent (e.g., potassium permanganate).

• The disappearance of the starting diketone spot and the appearance of a new product spot indicate the progress of the reaction.

Summary of Expected Products

Reaction	Heptane-2,5-dione Product	6-Methylheptane-2,5-dione Product
Intramolecular Aldol Condensation	3-Ethyl-2-cyclopentenone	3-Isopropyl-2-cyclopentenone
Paal-Knorr Furan Synthesis	2-Ethyl-5-methylfuran	2-Isopropyl-5-methylfuran
Paal-Knorr Pyrrole Synthesis (with R-NH₂)	1-R-2-ethyl-5-methylpyrrole	1-R-2-isopropyl-5-methylpyrrole

Conclusion

The seemingly subtle difference of a single methyl group between 6-Methylheptane-2,5-dione and heptane-2,5-dione leads to predictable yet significant differences in their chemical reactivity. The increased steric hindrance and slightly greater electron-donating character of the isopropyl group in 6-Methylheptane-2,5-dione can influence the regioselectivity of enolate formation, potentially alter the rates of intramolecular cyclizations through the Thorpe-Ingold effect, and subtly modify its reactivity in classical transformations like the Paal-Knorr synthesis. For researchers and drug development professionals, understanding these nuances is crucial for designing efficient synthetic routes and for predicting the behavior of these valuable building blocks in complex chemical transformations.

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A Senior Application Scientist's Guide to Purity Assessment of 6-Methylheptane-2,5-dione: A Comparative Analysis of Analytical Standards

Introduction: 6-Methylheptane-2,5-dione (CAS No. 13901-85-4) is an aliphatic 1,4-diketone that serves as a versatile building block in organic synthesis, particularly in the formation of five-membered heterocyclic rings like furans and pyrroles through mechanisms like the Paal-Knorr synthesis.[1] These heterocycles are core structures in many pharmaceuticals and specialty chemicals. Given its role as a synthetic precursor, the purity of 6-Methylheptane-2,5-dione is paramount; the presence of impurities can lead to undesirable side reactions, reduced yields, and compromised final product integrity. This guide provides an in-depth comparison of analytical standards for assessing the purity of 6-Methylheptane-2,5-dione, offering field-proven insights and detailed experimental protocols for researchers, scientists, and drug development professionals.

The Analytical Challenge: Understanding the Analyte and Its Impurities

The key to developing a robust purity assessment method lies in understanding the physicochemical properties of the target analyte and its potential impurities. 6-Methylheptane-2,5-dione is a volatile organic compound, making Gas Chromatography (GC) the most logical and effective analytical approach.

A common and sustainable synthesis route for this diketone is the ozonolysis of terpenes, such as α-terpinene or p-menthadiene mixtures.[1] This synthetic pathway directly informs our strategy for impurity profiling. Potential impurities may include:

• Unreacted Starting Materials: Residual terpenes from an incomplete reaction.

• Structurally-Related Byproducts: Other carbonyl compounds formed from the ozonolysis of different double bonds in the terpene precursors.

• Solvent and Reagent Residues: Traces of solvents or reagents used during the reaction and workup.

Therefore, the chosen analytical method must not only quantify the main component but also possess the selectivity to separate it from these structurally similar compounds.

Primary Analytical Techniques: A Head-to-Head Comparison

For the purity assessment of a volatile, neutral compound like 6-Methylheptane-2,5-dione, Gas Chromatography (GC) is the technique of choice. The two most relevant detector configurations for this application are the Flame Ionization Detector (FID) and the Mass Spectrometer (MS).

• Gas Chromatography with Flame Ionization Detection (GC-FID): This is the gold standard for quantitative purity analysis. The FID offers a wide linear range and a response that is directly proportional to the mass of carbon in the analyte. This allows for a reliable "percent area" calculation to determine purity, assuming all components have a similar response factor.

• Gas Chromatography with Mass Spectrometry (GC-MS): While it can be used for quantification, the primary strength of GC-MS is in the identification of unknown impurities. By providing the mass spectrum of each separated component, it acts as a powerful tool for structural elucidation and confirmatory analysis.

The logical workflow for a comprehensive purity assessment involves using GC-FID for routine quantification due to its robustness and linearity, and employing GC-MS for method development, peak identification, and in-depth investigation of unknown impurities.

Comparative Performance Data

The following table summarizes the expected performance characteristics of GC-FID and GC-MS for the analysis of 6-Methylheptane-2,5-dione, based on established principles of analytical method validation.

Parameter	GC-FID (for Purity Assay)	GC-MS (for Impurity Identification)	Rationale & Causality
Primary Use	Quantitative Purity	Qualitative Identification	FID provides a more robust and linear response for quantification across a wide concentration range. MS provides structural information for definitive identification.
Specificity	High (Relies on chromatographic separation)	Very High (Separation + Mass Spectrum)	While GC provides separation, co-eluting peaks can interfere in FID. MS can often deconvolve co-eluting peaks based on their mass spectra.
Linearity	Excellent (>0.999 typical)	Good (>0.995 typical)	The FID is known for its exceptionally wide linear dynamic range, making it ideal for measuring a major component and minor impurities in the same run.
Limit of Quantitation (LoQ)	~0.01%	~0.005% (in SIM mode)	MS, especially in Selected Ion Monitoring (SIM) mode, can be more sensitive for specific, targeted impurities.
Accuracy	High (validated with standards)	Moderate (can be affected by matrix)	Accuracy in FID is straightforward to establish with a certified reference standard. MS accuracy can be influenced by ion source cleanliness and matrix effects.
Precision (%RSD)	Excellent (<1%)	Good (<5%)	The FID is a highly stable detector, leading to excellent repeatability of measurements.
Trustworthiness	Validated through system suitability and reference standards.	Confirmed via library matching and spectral interpretation.	A self-validating FID protocol relies on consistent response and retention times. MS validation relies on consistent mass spectra and fragmentation patterns.

Experimental Protocols

A robust analytical procedure is self-validating. The following protocols are designed with this principle in mind, incorporating system suitability checks as mandated by guidelines such as the International Council for Harmonisation (ICH) Q2(R1).[2][3]

Workflow for Purity Assessment

The overall process for determining the purity of a 6-Methylheptane-2,5-dione sample is outlined below.

Purity assessment workflow from sample to report.

Detailed Protocol 1: GC-FID for Quantitative Purity Assay

This method is designed for the accurate determination of purity by area percent.

1. Materials and Reagents:

• 6-Methylheptane-2,5-dione sample

• High-purity solvent (e.g., Ethyl Acetate, GC grade)

• 2 mL autosampler vials with septa

2. Instrumentation:

• Gas Chromatograph equipped with a Flame Ionization Detector (FID) and a split/splitless injector.

• Capillary GC Column: A polar column is recommended for ketones. A good choice would be a column with a polyethylene glycol (PEG) stationary phase (e.g., DB-WAX, Carbowax 20M) or a mid-polar cyanopropylphenyl phase.

  • Rationale: Polar columns provide better peak shape and resolution for polar analytes like ketones by interacting through dipole-dipole forces, preventing peak tailing.

• Data acquisition and processing software.

3. Chromatographic Conditions:

Parameter	Condition	Justification
Column	30 m x 0.25 mm ID, 0.25 µm film	Standard dimensions offering a good balance of efficiency and sample capacity.
Carrier Gas	Helium or Hydrogen	Inert gases for mobile phase. Hydrogen can provide faster analysis times.
Inlet Temp.	250 °C	Ensures rapid and complete volatilization of the sample without thermal degradation.
Injection Vol.	1.0 µL	Standard volume for capillary columns.
Split Ratio	50:1	Prevents column overloading from the high concentration main peak, ensuring sharp peaks.
Oven Program	50 °C (hold 2 min), ramp to 240 °C at 10 °C/min, hold 5 min	Starts below the boiling point of most potential solvents and impurities to ensure good initial separation, then ramps to elute the main analyte and any higher-boiling impurities.
Detector Temp.	280 °C	Kept higher than the final oven temperature to prevent condensation of analytes in the detector.

4. Sample Preparation:

• Accurately weigh approximately 50 mg of the 6-Methylheptane-2,5-dione sample into a 10 mL volumetric flask.

• Dissolve and dilute to the mark with ethyl acetate. This creates a ~5 mg/mL solution.

• Transfer a portion of the solution to a 2 mL GC vial for analysis.

5. System Suitability Test (SST):

• Before running samples, perform at least five replicate injections of the prepared solution.

• The Relative Standard Deviation (%RSD) for the peak area of 6-Methylheptane-2,5-dione should be ≤ 1.0% .

• This step is critical to establish the trustworthiness of the system, ensuring that it is performing with adequate precision on the day of analysis.

6. Data Analysis:

• Integrate all peaks in the chromatogram, typically from the solvent front to the end of the run.

• Calculate the purity by area percent using the formula: % Purity = (Area of Main Peak / Total Area of All Peaks) * 100

• Disregard any peaks below a certain threshold (e.g., 0.05%) as defined in the method validation.

Detailed Protocol 2: GC-MS for Impurity Identification

This method is used to confirm the identity of the main peak and to tentatively identify any impurities found in the GC-FID analysis.

1. Instrumentation:

• Use the same GC system and column as for the FID analysis, but connected to a Mass Spectrometer.

2. Chromatographic Conditions:

• The GC conditions (inlet, oven program, etc.) should be identical to the GC-FID method to allow for direct correlation of retention times.

3. MS Conditions:

Parameter	Condition	Justification
Ion Source Temp.	230 °C	Standard temperature for electron ionization.
Ionization Mode	Electron Ionization (EI)	Standard, robust ionization technique that produces repeatable fragmentation patterns for library searching.
Electron Energy	70 eV	The standard energy for creating comparable mass spectra against commercial libraries (e.g., NIST).
Mass Range	35 - 350 amu	A range that covers the expected mass of the parent molecule and its fragments, while excluding low-mass noise from air and water.

4. Data Analysis:

• Obtain the mass spectrum for the main peak and compare it to a reference spectrum (e.g., from the NIST/Wiley library) to confirm the identity of 6-Methylheptane-2,5-dione.

• For each impurity peak, obtain its mass spectrum.

• Perform a library search to tentatively identify the impurity. The identification should be considered tentative unless confirmed with a certified reference standard for that specific impurity.

Conclusion and Recommendations

For the comprehensive purity assessment of 6-Methylheptane-2,5-dione, a dual-pronged approach is recommended.

• For routine quality control and batch release, the validated GC-FID method is the superior choice. Its robustness, wide linear range, and high precision make it ideal for generating reliable quantitative data. The method's trustworthiness is ensured through rigorous system suitability testing.

• For method development, troubleshooting, and characterization of new batches or synthesis routes, GC-MS is an indispensable tool. It provides the authoritative data needed to identify unknown impurities, confirming that the GC-FID method is specific and capable of separating all relevant components.

By combining these two techniques, researchers and drug development professionals can establish a complete, validated, and trustworthy analytical standard for 6-Methylheptane-2,5-dione, ensuring the quality and integrity of their synthetic processes and final products.

References

• PubChem. 6-Methylheptane-2,5-dione. National Center for Biotechnology Information. [Link]

• European Medicines Agency. ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. EMA. [Link]

• U.S. Food and Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. FDA. [Link]

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A Comparative Guide to the Structural Validation of 6-Methylheptane-2,5-dione Derivatives

For researchers, scientists, and drug development professionals, the unambiguous structural confirmation of novel chemical entities is a cornerstone of rigorous scientific practice. This guide provides an in-depth comparison of the primary analytical techniques for the structural validation of 6-methylheptane-2,5-dione and its derivatives. As a versatile 1,4-diketone, this scaffold is a valuable building block in the synthesis of various heterocyclic compounds, making its correct identification paramount.[1] This document will delve into the practical application and comparative strengths of Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy for the elucidation of these structures.

The Importance of Structural Integrity: The Case of 6-Methylheptane-2,5-dione

6-Methylheptane-2,5-dione (C8H14O2, Molar Mass: 142.20 g/mol ) is a key intermediate in organic synthesis, notably as a precursor in the Paal-Knorr synthesis for the formation of substituted furans and pyrroles.[1][2] Its synthesis, often achieved through methods like the ozonolysis of terpenes, can sometimes yield a mixture of products.[1] Therefore, a robust analytical workflow is crucial to confirm the identity and purity of the target molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

NMR spectroscopy is arguably the most powerful technique for the de novo structural determination of organic molecules.[1] It provides detailed information about the chemical environment, connectivity, and spatial arrangement of atoms within a molecule. For 6-methylheptane-2,5-dione, both ¹H and ¹³C NMR are indispensable.

¹H NMR Spectroscopy: Mapping the Proton Skeleton

Proton NMR provides a quantitative map of the hydrogen atoms in a molecule. The chemical shift, integration, and multiplicity of each signal offer unique insights into the structure.

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve 5-25 mg of the 6-methylheptane-2,5-dione derivative in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry 5 mm NMR tube.[3] The use of a deuterated solvent is crucial to avoid large solvent signals that would obscure the analyte's resonances.

• Instrument Setup:

  • Insert the sample into the NMR spectrometer.

  • Lock onto the deuterium signal of the solvent. This ensures field stability during the experiment.

  • Shim the magnetic field to achieve optimal homogeneity and resolution. Poor shimming will result in broad, distorted peaks.

• Data Acquisition:

  • Acquire a standard ¹H NMR spectrum. For a sample of this concentration, 8-16 scans should be sufficient.

  • Set the spectral width to cover the expected range of proton chemical shifts (typically 0-12 ppm).

  • The relaxation delay should be set to at least 1-2 seconds to ensure accurate integration.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase the resulting spectrum to obtain a flat baseline.

  • Reference the spectrum using the residual solvent peak (e.g., CHCl₃ at 7.26 ppm) or an internal standard like tetramethylsilane (TMS) at 0 ppm.

  • Integrate the signals to determine the relative number of protons corresponding to each resonance.[4]

Data Interpretation for 6-Methylheptane-2,5-dione:

Predicted ¹H Signal	Chemical Shift (ppm)	Multiplicity	Integration	Assignment
a	~2.2	Singlet	3H	CH₃ (at C1)
b	~2.7	Triplet	2H	CH₂ (at C3)
c	~2.5	Triplet	2H	CH₂ (at C4)
d	~2.8	Septet	1H	CH (at C6)
e	~1.1	Doublet	6H	2 x CH₃ (at C7)

The predicted chemical shifts are based on standard values for similar functional groups.

The singlet at ~2.2 ppm is characteristic of a methyl group adjacent to a carbonyl. The triplet-triplet pattern for the two methylene groups indicates their connectivity. The septet for the methine proton coupled to the six equivalent protons of the isopropyl group is a key identifying feature.

¹³C NMR Spectroscopy: Visualizing the Carbon Framework

Carbon-13 NMR spectroscopy provides a signal for each unique carbon atom in the molecule, offering a direct count of the carbon environments and information about their hybridization and electronic environment.

Experimental Protocol: ¹³C NMR Spectroscopy

• Sample Preparation: A more concentrated sample (50-100 mg) is typically required for ¹³C NMR due to the low natural abundance of the ¹³C isotope.[3]

• Instrument Setup: Similar to ¹H NMR, the instrument is locked and shimmed.

• Data Acquisition:

  • A proton-decoupled ¹³C experiment is standard, which results in a spectrum of singlets for each carbon.

  • A larger number of scans (hundreds to thousands) is necessary compared to ¹H NMR.

  • The spectral width should encompass the full range of carbon chemical shifts (0-220 ppm).

• Data Processing: Similar to ¹H NMR, the data is processed via Fourier transform, phasing, and referencing.

Data Interpretation for 6-Methylheptane-2,5-dione:

Predicted ¹³C Signal	Chemical Shift (ppm)	Assignment
1	~30	C1 (CH₃)
2	~208	C2 (C=O)
3	~38	C3 (CH₂)
4	~34	C4 (CH₂)
5	~212	C5 (C=O)
6	~41	C6 (CH)
7	~18	C7 (2 x CH₃)

The predicted chemical shifts are based on standard values for similar functional groups.

The two downfield signals above 200 ppm are highly characteristic of ketone carbonyl carbons. The remaining signals in the aliphatic region correspond to the other carbon atoms in the molecule.

Caption: General workflow for NMR-based structural elucidation.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry is a powerful tool for determining the molecular weight of a compound and can provide structural information through the analysis of fragmentation patterns.[1] For 6-methylheptane-2,5-dione, Electron Ionization (EI) is a common technique.

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

• Sample Introduction: A small amount of the liquid or dissolved sample is introduced into the ion source, often via a direct insertion probe or through a gas chromatograph (GC-MS).[5]

• Ionization: In the ion source, the sample molecules are bombarded with high-energy electrons (typically 70 eV). This causes the molecule to lose an electron, forming a molecular ion (M⁺•), which is a radical cation.[6]

• Fragmentation: The high energy of the molecular ion often causes it to fragment into smaller, charged ions and neutral radicals.

• Mass Analysis: The ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer), which separates them based on their mass-to-charge ratio (m/z).

• Detection: The separated ions are detected, and a mass spectrum is generated, which is a plot of ion intensity versus m/z.

Data Interpretation for 6-Methylheptane-2,5-dione:

• Molecular Ion (M⁺•): The molecular ion peak is expected at an m/z of 142, corresponding to the molecular weight of C₈H₁₄O₂.[1]

• Key Fragmentations: The fragmentation of 1,4-diketones is often dominated by alpha-cleavage, the breaking of the bond adjacent to a carbonyl group.[1]

  • m/z 43: This intense peak, often the base peak, corresponds to the acetyl cation ([CH₃CO]⁺) from cleavage of the C1-C2 bond.[1]

  • m/z 71: This peak arises from the isobutyryl cation ([(CH₃)₂CHCO]⁺) due to cleavage of the C5-C6 bond.[1]

High-Resolution Mass Spectrometry (HRMS): For unambiguous elemental composition, HRMS is employed. It can measure the mass of the molecular ion with high accuracy. The theoretical exact mass of C₈H₁₄O₂ is 142.0994.[1][7] An experimental value matching this would confirm the molecular formula.

Caption: Key EI-MS fragmentations of 6-methylheptane-2,5-dione.

Infrared (IR) Spectroscopy: Identifying Functional Groups

Infrared spectroscopy is a rapid and simple technique primarily used to identify the functional groups present in a molecule.[8] For 6-methylheptane-2,5-dione, the most prominent feature will be the carbonyl (C=O) stretch.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

• Sample Application: A small drop of the neat liquid sample is placed directly onto the ATR crystal (e.g., diamond or zinc selenide).[9]

• Data Acquisition: The IR beam is passed through the crystal, where it undergoes total internal reflection. An evanescent wave penetrates a small distance into the sample, and the absorption of IR radiation is measured.

• Spectrum Generation: The instrument records an interferogram, which is then Fourier-transformed to produce the final IR spectrum (a plot of transmittance or absorbance versus wavenumber).

• Cleaning: The ATR crystal is easily cleaned with a suitable solvent (e.g., isopropanol or acetone) after analysis.

Data Interpretation for 6-Methylheptane-2,5-dione:

• C=O Stretch: A strong, sharp absorption band is expected in the region of 1705-1725 cm⁻¹, which is characteristic of a saturated aliphatic ketone.[1]

• C-H Stretch: Absorptions just below 3000 cm⁻¹ (around 2870-2960 cm⁻¹) are due to the stretching of sp³ hybridized C-H bonds in the methyl, methylene, and methine groups.[1]

• C-H Bend: Bending vibrations for the alkyl groups will appear in the 1350-1470 cm⁻¹ region.[1]

Comparative Analysis of Techniques

Feature	NMR Spectroscopy	Mass Spectrometry	IR Spectroscopy
Information Provided	Detailed connectivity, stereochemistry, and electronic environment of atoms.	Molecular weight, elemental formula (HRMS), and fragmentation patterns.	Presence of functional groups.
Strengths	Unambiguous structure determination, quantitative analysis.	High sensitivity, molecular formula confirmation.	Rapid, non-destructive, and easy to use.
Limitations	Lower sensitivity, requires larger sample amounts, complex spectra for large molecules.	Fragmentation can be complex to interpret, "hard" ionization can lead to loss of molecular ion.	Provides limited information on the overall molecular skeleton.
Best For	De novo structure elucidation, isomer differentiation.	Confirming molecular weight and formula, identifying known compounds via library matching.	Quick verification of functional groups, monitoring reactions.

Conclusion: A Synergistic Approach

While NMR spectroscopy stands out as the most definitive single technique for the complete structural elucidation of 6-methylheptane-2,5-dione derivatives, a comprehensive and self-validating approach employs all three techniques synergistically. IR spectroscopy provides a rapid confirmation of the dione functionality. Mass spectrometry confirms the molecular weight and offers corroborating structural evidence through fragmentation. Finally, NMR spectroscopy provides the detailed atomic-level map required for unambiguous structural assignment. By integrating the data from these complementary techniques, researchers can ensure the highest level of confidence in the identity and structure of their synthesized compounds.

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A Comparative Guide to the Synthesis of 6-Methylheptane-2,5-dione: Ozonolysis vs. Multi-step Chemical Synthesis

Introduction

6-Methylheptane-2,5-dione, a versatile 1,4-diketone, holds significant value as a synthetic intermediate in the pharmaceutical and fragrance industries. Its structural motif serves as a key building block for the synthesis of various heterocyclic compounds, such as furans and pyrroles, through well-established methodologies like the Paal-Knorr synthesis.[1] Furthermore, its natural occurrence as a product of the ozonolysis of biogenic terpenes, such as α-terpinene, makes it a relevant compound in atmospheric chemistry studies.[1] This guide provides a comprehensive comparative analysis of two distinct synthetic approaches to 6-Methylheptane-2,5-dione: the direct ozonolysis of a naturally occurring terpene and a multi-step chemical synthesis commencing with an aldol condensation. By examining the underlying chemical principles, experimental protocols, and overall efficiency of each route, this document aims to equip researchers, scientists, and drug development professionals with the critical information needed to make informed decisions for their synthetic endeavors.

Route 1: Reductive Ozonolysis of α-Terpinene

The ozonolysis of alkenes is a powerful and direct method for the formation of carbonyl compounds. In this approach, the naturally abundant monoterpene α-terpinene is subjected to ozonolysis, followed by a reductive workup to yield the desired 1,4-diketone. This route is particularly attractive from a green chemistry perspective, as it utilizes a renewable feedstock.

Reaction Mechanism

The reaction proceeds via the Criegee mechanism, where ozone undergoes a 1,3-dipolar cycloaddition with the double bonds of α-terpinene to form unstable primary ozonides (molozonides). These intermediates rapidly rearrange to form secondary ozonides. A subsequent reductive workup cleaves the ozonide to furnish the carbonyl products. Common reducing agents for this purpose include dimethyl sulfide (DMS) and triphenylphosphine (PPh₃), which are effective in quenching the intermediate without over-oxidation to carboxylic acids.[2][3]

Caption: Reductive ozonolysis of α-terpinene to 6-Methylheptane-2,5-dione.

Experimental Protocol: Reductive Ozonolysis with Dimethyl Sulfide Workup

Materials:

• α-Terpinene

• Dichloromethane (DCM), anhydrous

• Ozone (generated from an ozone generator)

• Dimethyl sulfide (DMS)

• Magnesium sulfate (MgSO₄), anhydrous

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Dissolve α-terpinene in anhydrous dichloromethane in a three-necked round-bottom flask equipped with a magnetic stirrer, a gas inlet tube, and a gas outlet tube connected to a trap containing a potassium iodide solution to quench excess ozone.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Bubble ozone gas through the solution. Monitor the reaction progress by thin-layer chromatography (TLC) or by the appearance of a persistent blue color, indicating the presence of unreacted ozone.

• Once the reaction is complete, purge the solution with nitrogen or argon to remove excess ozone.

• Slowly add dimethyl sulfide to the cold solution with stirring.

• Allow the reaction mixture to warm to room temperature and stir for several hours to ensure complete reduction of the ozonide.

• Wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain pure 6-Methylheptane-2,5-dione.

Note: Due to the hazardous nature of ozone, this reaction must be performed in a well-ventilated fume hood.

Route 2: Multi-step Synthesis via Aldol Condensation and Oxidation

This classical chemical synthesis approach involves the construction of the carbon skeleton through an aldol condensation, followed by a series of transformations to install the second ketone functionality.

Reaction Pathway

The synthesis commences with the base-catalyzed aldol condensation of isovaleraldehyde and acetone to form 6-methyl-5-hepten-2-one. This α,β-unsaturated ketone can then be subjected to an oxidation reaction to introduce the second carbonyl group. A plausible method for this transformation is the Wacker-Tsuji oxidation, which selectively oxidizes a terminal alkene to a methyl ketone in the presence of a palladium catalyst.[4][5][6] The resulting unsaturated diketone would then require a final hydrogenation step to yield the target saturated 1,4-diketone.

Caption: Multi-step synthesis of 6-Methylheptane-2,5-dione.

Experimental Protocol: Aldol Condensation

Materials:

• Isovaleraldehyde

• Acetone

• Sodium hydroxide (NaOH)

• Ethanol

• Water

• Hydrochloric acid (HCl), dilute

• Diethyl ether

• Brine

• Magnesium sulfate (MgSO₄), anhydrous

Procedure:

• Prepare a solution of sodium hydroxide in a mixture of ethanol and water in a round-bottom flask equipped with a magnetic stirrer and cooled in an ice bath.

• Slowly add a mixture of isovaleraldehyde and acetone to the cooled basic solution with vigorous stirring.

• Continue stirring at room temperature and monitor the reaction by TLC.

• Upon completion, neutralize the reaction mixture with dilute hydrochloric acid.

• Extract the product with diethyl ether.

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude 6-methyl-5-hepten-2-one by distillation or column chromatography.

Subsequent Oxidation and Hydrogenation Steps

The purified 6-methyl-5-hepten-2-one would then be subjected to a Wacker-Tsuji oxidation. This typically involves reacting the alkene with a palladium(II) catalyst, such as palladium(II) chloride, in the presence of a copper(II) salt as a co-catalyst and oxygen or air as the terminal oxidant in a suitable solvent system (e.g., DMF/water).[5] Following purification, the resulting unsaturated diketone would be hydrogenated, for example, using a palladium on carbon (Pd/C) catalyst under a hydrogen atmosphere, to afford the final product, 6-Methylheptane-2,5-dione.

Comparative Analysis

Feature	Route 1: Ozonolysis of α-Terpinene	Route 2: Aldol Condensation & Oxidation
Starting Materials	α-Terpinene (renewable)	Isovaleraldehyde, Acetone (petrochemical-based)
Number of Steps	1 (one-pot)	3 (multi-step)
Atom Economy	Potentially lower due to the cleavage of the molecule.	Generally higher for the condensation and hydrogenation steps.
Reagents & Safety	Requires an ozone generator and handling of potentially explosive ozonides. DMS has a strong, unpleasant odor.	Involves strong bases and acids, and a palladium catalyst.
Green Chemistry	Favorable due to the use of a renewable starting material.	Less favorable due to reliance on petrochemical feedstocks.
Scalability	Can be challenging on a large scale due to the hazards associated with ozonolysis.	More readily scalable using standard industrial chemical processes.
Yield & Purity	Dependent on the efficiency of the ozonolysis and reductive workup.	Overall yield is the product of the yields of the three individual steps. Purity can be controlled at each stage.

Conclusion

Both the ozonolysis of α-terpinene and the multi-step chemical synthesis present viable pathways to 6-Methylheptane-2,5-dione, each with its own set of advantages and disadvantages.

The ozonolysis route offers a direct and elegant conversion from a renewable feedstock. Its one-pot nature is synthetically appealing. However, the specialized equipment required for ozone generation and the safety considerations associated with handling ozonides may limit its applicability in some laboratory settings and can pose challenges for large-scale production.

The multi-step synthesis relies on more conventional and readily scalable organic reactions. While it involves more synthetic steps, which can impact the overall yield, it avoids the use of ozone. The starting materials are derived from petrochemical sources, which is a consideration from a sustainability perspective.

The choice between these two routes will ultimately depend on the specific requirements of the researcher or organization, including the desired scale of synthesis, available equipment, cost considerations, and the importance placed on green chemistry principles. For laboratory-scale synthesis where access to an ozone generator is available, the ozonolysis of α-terpinene provides a rapid and direct entry to the target molecule. For larger-scale industrial production, the multi-step route, despite its length, may be more practical and cost-effective.

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A Senior Application Scientist's Guide to Furan Synthesis: A Comparative Analysis of Alternatives to 6-Methylheptane-2,5-dione

Introduction: The Centrality of the Furan Moiety and the Paal-Knorr Synthesis

The furan ring is a privileged scaffold in medicinal chemistry and natural product synthesis, forming the core of numerous compounds with significant biological activity. For decades, the Paal-Knorr synthesis has been a cornerstone for constructing this valuable heterocycle.[1] This acid-catalyzed cyclization of a 1,4-dicarbonyl compound, such as 6-methylheptane-2,5-dione, is a robust and widely taught method.[2] However, the reliance on 1,4-dicarbonyl precursors presents notable limitations, including their often-challenging synthesis and the harsh, acidic conditions required for cyclization, which are incompatible with sensitive functional groups.[3]

This guide provides an in-depth comparison of viable alternatives to the classic Paal-Knorr approach using substrates like 6-methylheptane-2,5-dione. We will explore methodologies that offer milder reaction conditions, broader substrate scope, and access to diverse substitution patterns, providing the field-proven insights necessary to select the optimal synthetic route for your target molecule.

The Benchmark: Paal-Knorr Synthesis of 2-isopropyl-5-methylfuran

To establish a baseline, let's consider the synthesis of 2-isopropyl-5-methylfuran from 6-methylheptane-2,5-dione. The mechanism involves the protonation of one carbonyl, followed by nucleophilic attack from the enol form of the second carbonyl to form a five-membered hemiacetal, which then dehydrates to the aromatic furan.[1]

Caption: Paal-Knorr mechanism for furan synthesis.

While effective, this pathway's limitations—namely precursor availability and acid sensitivity—drive the need for alternative strategies.[3][4]

Alternative 1: The Feist-Benary Synthesis

A classic and powerful alternative, the Feist-Benary synthesis constructs the furan ring by condensing an α-halo ketone with a β-dicarbonyl compound in the presence of a base.[5][6] This approach is mechanistically distinct from the Paal-Knorr and significantly expands the range of accessible furan substitution patterns.

Causality of Experimental Choices: The choice of a mild base, such as pyridine or triethylamine, is critical.[7] Strong bases like sodium hydroxide could lead to unwanted side reactions, including hydrolysis of ester functionalities often present in the β-dicarbonyl component.[6] The reaction proceeds via deprotonation of the β-dicarbonyl to form a nucleophilic enolate, which then displaces the halide on the α-halo ketone. Subsequent intramolecular cyclization and dehydration yield the furan.[8]

Comparative Performance Data

Starting Materials	Catalyst/Base	Conditions	Yield (%)	Reference
Ethyl acetoacetate + Chloroacetone	Pyridine	Reflux, 4h	~75-85	[7]
Acetylacetone + Phenacyl bromide	Triethylamine	80 °C, 6h	~70-80	[5]
Diethyl malonate + Bromoacetone	Sodium Ethoxide	RT, 12h	~60-70	[6]

Validated Experimental Protocol: Synthesis of Ethyl 2,5-dimethylfuran-3-carboxylate

• Reactant Preparation: In a round-bottom flask equipped with a reflux condenser, dissolve ethyl acetoacetate (1.0 eq) in ethanol.

• Base Addition: Add pyridine (1.1 eq) to the solution and stir at room temperature.

• Substrate Addition: Slowly add chloroacetone (1.0 eq) to the mixture.

• Reaction: Heat the reaction mixture to reflux and maintain for 4 hours, monitoring progress by TLC.

• Workup: After cooling, dilute the mixture with diethyl ether and wash sequentially with water, saturated aqueous sodium bicarbonate, and brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by vacuum distillation or column chromatography.[7]

Caption: General workflow for the Feist-Benary synthesis.

Advantages:

• Utilizes readily available starting materials.[2]

• Generally milder conditions (basic) compared to Paal-Knorr (acidic).[7]

• Provides access to furans with ester or ketone functionalities at the 3-position.[9]

Limitations:

• Potential for side reactions; sometimes intermediates can cyclize via a Paal-Knorr type mechanism to yield isomers.[9]

• The reaction can be slower than acid-catalyzed methods.

Alternative 2: Metal-Catalyzed Cycloisomerization of Allenyl Ketones

A more modern and highly efficient alternative involves the metal-catalyzed cycloisomerization of allenyl ketones.[10][11] This method is particularly valuable for synthesizing highly substituted furans under mild conditions. Catalysts based on silver, gold, or indium have proven effective.[10][11][12]

Mechanistic Insight: The reaction is believed to proceed through coordination of the metal catalyst to the allene, which activates it for nucleophilic attack by the ketone oxygen. This forms a six-membered metallacycle intermediate which then rearranges and eliminates the catalyst to afford the furan ring. Some Lewis acids can also promote a cascade involving a 1,2-alkyl shift.[11]

Comparative Catalyst Performance

Substrate	Catalyst	Conditions	Yield (%)	Reference
1-phenyl-2,3-butadien-1-one	AgNO₃	MeCN, 80 °C	~90	[10]
1-(cyclohex-1-en-1-yl)penta-2,3-dien-1-one	AuCl₃/PPh₃	CH₂Cl₂, RT	~95	[12]
Cyclopentylidene allenyl ketone	In(OTf)₃	Dichloroethane, 80 °C	75	[11]

Validated Experimental Protocol: Silver-Catalyzed Furan Synthesis

• Setup: To a solution of the allenyl ketone (1.0 eq) in acetonitrile (MeCN), add silver nitrate (AgNO₃, 5 mol%).

• Reaction: Heat the mixture to 80 °C and stir until the starting material is consumed (monitored by TLC or GC-MS).

• Workup: Cool the reaction mixture, filter through a short pad of celite to remove the silver salts, and rinse with diethyl ether.

• Purification: Concentrate the filtrate under reduced pressure and purify the residue by flash column chromatography on silica gel.[10]

Advantages:

• Excellent atom economy.

• Extremely mild reaction conditions.

• Access to a wide variety of tri- and tetrasubstituted furans.[11][13]

Limitations:

• Synthesis of the allenyl ketone precursors can be non-trivial.

• Cost of noble metal catalysts (though loadings are typically low).

Alternative 3: Synthesis from Biomass-Derived Platforms

With the growing emphasis on green chemistry, the conversion of renewable biomass into valuable platform molecules has become a major research focus.[14][15] Furfural and 5-hydroxymethylfurfural (HMF), readily derived from the acid-catalyzed dehydration of C5 and C6 sugars respectively, are key furan-containing building blocks.[16][17] While not direct alternatives for synthesizing substituted furans from acyclic precursors, they offer a sustainable starting point for further functionalization.

Core Concept: This strategy leverages the existing furan core from biomass and employs various catalytic methods to modify it. For instance, HMF can be oxidized to 2,5-furandicarboxylic acid (FDCA), a key monomer for bio-based polymers, or reduced to 2,5-dimethylfuran (DMF), a promising biofuel.[16]

Caption: Sustainable furan synthesis pathway from biomass.

Advantages:

• Utilizes renewable feedstocks.[14]

• Reduces reliance on petrochemicals.

• Provides access to important industrial chemicals like FDCA and DMF.[16]

Limitations:

• The initial dehydration of sugars can produce significant amounts of humins (polymeric byproducts).[14]

• Selective catalytic conversion of HMF and furfural can be challenging, often requiring sophisticated catalyst design.[15][18]

Summary and Comparative Guide

The optimal choice of a synthetic route to a furan derivative is highly dependent on the target structure's substitution pattern, the sensitivity of its functional groups, and the availability of starting materials.

Method	Starting Materials	Conditions	Key Advantages	Best Suited For
Paal-Knorr	1,4-Dicarbonyls	Acidic, often harsh	Simple, well-established	Simple, robust alkyl-substituted furans without acid-sensitive groups.
Feist-Benary	α-Halo ketones + β-Dicarbonyls	Basic, milder	Readily available precursors, access to 3-acyl/ester furans.[2]	Highly functionalized furans, especially those with electron-withdrawing groups.
Allenyl Ketone Cyclization	Allenyl ketones	Mild, metal-catalyzed	High atom economy, mild conditions, access to polysubstituted furans.[11]	Complex, sterically hindered furan targets where precursor synthesis is feasible.
Biomass Valorization	Sugars (via Furfural/HMF)	Varies (catalytic)	Sustainable, renewable feedstock.[16]	Large-scale production of platform furan chemicals like FDCA and DMF.

Conclusion and Future Outlook

While the Paal-Knorr synthesis using substrates like 6-methylheptane-2,5-dione remains a valuable tool, the modern synthetic chemist has a diverse and powerful array of alternatives. The Feist-Benary synthesis offers a complementary approach under milder, basic conditions, while metal-catalyzed cycloisomerizations provide an elegant and atom-economical route to complex furans. Looking forward, the continued development of catalytic systems for the selective conversion of biomass-derived furfurals will be paramount.[15][18] These green methodologies not only promise to make the synthesis of furan-containing compounds more sustainable but also open up new avenues for the discovery of novel pharmaceuticals and materials. For drug development professionals, the expansion of enantioselective methods for producing chiral furans will be a particularly impactful area of future research.[19]

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• (n.d.). Last Decade of Unconventional Methodologies for the Synthesis of Substituted Benzofurans.
• Benchchem. (n.d.). A Comparative Guide to Furan Synthesis: Benchmarking the Paal-Knorr Synthesis.
• Química Organica.org. (n.d.). Feist-Benary synthesis of furan.
• ResearchGate. (n.d.). Synthesis of Furans – Recent Advances | Request PDF.
• Alfa Chemistry. (n.d.). Feist-Bénary Reaction.
• (2021, June 14). Paal knorr synthesis of pyrroles, Furans, thiophenes with Mechanism||Very Easy Method.
• ResearchGate. (n.d.). Understanding the Scope of Feist-Bénary Furan Synthesis: Chemoselectivity and Diastereoselectivity of the Reaction Between -Haloketones and -Dicarbonyl Compounds.
• (n.d.). Many routes have been used to synthesize furan ring as the following: 6.2.1 )
• (n.d.).
• ResearchGate. (n.d.). Synthesis of furan from allenic sulfide derivatives.
• Benchchem. (n.d.). Technical Support Center: Synthesis of Furan-Containing Compounds.

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A Senior Application Scientist's Guide to Cross-Referencing Experimental Data of 6-Methylheptane-2,5-dione with Literature Values

In the landscape of chemical research and drug development, the meticulous verification of a compound's identity and purity is paramount. This guide provides a comprehensive framework for cross-referencing experimentally obtained data for 6-Methylheptane-2,5-dione against established literature values. As Senior Application Scientists, we understand that this process is not merely a procedural checklist but a foundational aspect of ensuring the reliability and reproducibility of scientific findings. This document is structured to provide not just the "how," but the "why," grounding every step in the principles of scientific integrity and robust analytical practice.

Physicochemical Properties: The Foundational Fingerprint

The initial characterization of a synthesized or procured sample of 6-Methylheptane-2,5-dione begins with the measurement of its fundamental physicochemical properties. These parameters serve as a rapid, first-pass assessment of purity and identity. Discrepancies at this stage often indicate the presence of impurities, residual solvents, or even a misidentified compound, necessitating further investigation before proceeding to more complex analyses.

The following are standardized, yet adaptable, protocols for determining the key physical constants of a liquid sample like 6-Methylheptane-2,5-dione. The rationale behind these choices emphasizes accuracy and reproducibility.

a) Boiling Point Determination (Micro-scale)

• Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure. A precise boiling point is a strong indicator of purity.

• Methodology:

  • Place a small quantity (1-2 mL) of 6-Methylheptane-2,5-dione into a clean, dry test tube.

  • Introduce a sealed capillary tube (sealed at one end), open end down, into the test tube.

  • Heat the test tube gradually in a suitable heating block or oil bath.

  • Observe for a continuous stream of bubbles emerging from the capillary tube.

  • Remove the heat source and allow the apparatus to cool slowly.

  • The temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.

• Causality: This micro-scale method is chosen for its efficiency with small sample volumes and its ability to minimize thermal decomposition of the analyte. The slow cooling phase ensures that the recorded temperature represents a true equilibrium between the liquid and vapor phases.

b) Density Measurement

• Principle: Density, the mass per unit volume, is a characteristic property of a substance that is sensitive to impurities.

• Methodology:

  • Use a calibrated pycnometer (specific gravity bottle) of a known volume.

  • Record the mass of the empty, dry pycnometer.

  • Fill the pycnometer with distilled water at a known temperature (e.g., 20°C) and record the mass. This allows for precise volume calibration.

  • Thoroughly dry the pycnometer and fill it with 6-Methylheptane-2,5-dione at the same temperature.

  • Record the mass of the pycnometer filled with the sample.

  • Calculate the density using the formula: Density = (Mass of sample) / (Volume of pycnometer).

• Causality: The use of a pycnometer provides a high degree of accuracy and precision for density measurements, surpassing simpler methods. Temperature control is critical as density is temperature-dependent.

c) Refractive Index Measurement

• Principle: The refractive index, a measure of how much light bends as it passes through a substance, is a unique physical constant for a pure compound.

• Methodology:

  • Calibrate an Abbe refractometer using a standard of known refractive index (e.g., distilled water).

  • Ensure the prism surfaces are clean and dry.

  • Apply a few drops of 6-Methylheptane-2,5-dione to the lower prism.

  • Close the prisms and allow the sample to equilibrate to the instrument's temperature (typically 20°C or 25°C).

  • Adjust the instrument to bring the dividing line between the light and dark fields into sharp focus at the crosshairs.

  • Read the refractive index from the calibrated scale.

• Causality: The Abbe refractometer is a standard and reliable instrument for this purpose. The measurement is rapid and requires only a small amount of sample, making it an efficient check for purity.

The following table provides a template for comparing your experimental results with established literature values for 6-Methylheptane-2,5-dione.

Property	Experimental Value	Literature Value	Source
Boiling Point	[Record your value here]	213-214 °C at 760 mmHg
Density	[Record your value here]	0.923 g/cm³ at 25 °C
Refractive Index	[Record your value here]	1.436 at 20 °C

Note: Significant deviations from the literature values should prompt a review of experimental technique and sample purity.

Spectroscopic Analysis: The Molecular Blueprint

Spectroscopic techniques provide detailed information about the molecular structure of 6-Methylheptane-2,5-dione, offering a higher level of confirmation than physicochemical properties alone. A combination of Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) is typically employed for comprehensive structural elucidation and verification.

Caption: Logical workflow for the validation of 6-Methylheptane-2,5-dione.

Conclusion

The cross-referencing of experimental data with established literature values is a cornerstone of scientific rigor. For a compound like 6-Methylheptane-2,5-dione, this multi-faceted approach, combining physicochemical measurements and detailed spectroscopic analysis, ensures a high degree of confidence in the material's identity and purity. Any significant and reproducible deviation from literature values should not be dismissed but rather viewed as an important finding that warrants further investigation into the sample's integrity. This diligent and systematic validation is indispensable for the integrity of subsequent research and development efforts.

References

• PubChem. (n.d.). 6-Methyl-2,5-heptanedione. National Center for Biotechnology Information. Retrieved from [Link]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 6-Methylheptane-2,5-dione

Introduction: As researchers and scientists at the forefront of innovation, our responsibility extends beyond discovery to the entire lifecycle of the chemical reagents we employ. 6-Methylheptane-2,5-dione, a diketone likely utilized as a building block or intermediate in complex organic synthesis, requires meticulous handling and disposal to ensure laboratory safety and environmental stewardship. This guide provides a direct, procedural framework for its proper disposal, grounded in established safety protocols for hazardous chemical waste. The causality behind each step is explained to empower you with a deeper understanding of the "why" behind the "how," ensuring a self-validating system of laboratory safety.

Part 1: Hazard Identification and Risk Assessment

Causality of Hazards:

• Flammability: Like many low-molecular-weight ketones, 6-Methylheptane-2,5-dione is expected to be a flammable liquid.[1][2][3] Its vapor can mix with air to form explosive mixtures, making the control of ignition sources a critical safety measure.[1][2]

• Irritation: Contact with skin and eyes is likely to cause irritation.[1] Inhalation of its vapors may lead to respiratory tract irritation.[1]

• Environmental Hazard: As an organic solvent, improper release into the environment must be avoided.[4] Some related ketones are classified as harmful to aquatic life.[3]

Key Chemical and Physical Properties

The following table summarizes essential data for 6-Methylheptane-2,5-dione, which informs handling and disposal decisions.

Property	Value	Source	Significance for Disposal
Molecular Formula	C₈H₁₄O₂	[5]	Indicates an organic compound, likely combustible.
Molecular Weight	142.2 g/mol	[5]	Relatively low molecular weight suggests potential for volatility.
LogP	1.58070	[6]	Suggests moderate lipophilicity but a low potential for bioaccumulation.
Hydrogen Bond Donors	0	[6]	Affects solubility and interactions with other substances.
Hydrogen Bond Acceptors	2	[6]	Can influence its solubility in protic solvents.

Part 2: Pre-Disposal Handling and Waste Accumulation

Safe disposal begins with safe handling and accumulation of waste in the laboratory. The core principle is the segregation and clear identification of the waste stream to prevent dangerous reactions and ensure it is routed to the correct disposal facility.

Step-by-Step Waste Accumulation Protocol

• Select an Appropriate Waste Container:

  • Use a dedicated, chemically resistant container, typically glass or polyethylene, that can be securely sealed.

  • The container must be in good condition, free of cracks or defects.

  • Causality: Using a dedicated and sound container prevents leaks and dangerous reactions that could occur if incompatible chemicals are mixed.

• Properly Label the Waste Container:

  • Before adding any waste, affix a "Hazardous Waste" label.

  • Clearly write the full chemical name: "6-Methylheptane-2,5-dione" and any other components in the waste mixture.

  • Indicate the relevant hazards (e.g., "Flammable," "Irritant").

  • Causality: Accurate labeling is a regulatory requirement and is crucial for the safety of all personnel handling the waste, from the lab to the final disposal facility. It prevents accidental mixing and ensures proper disposal methods are used.

• Accumulate Waste Safely:

  • Keep the waste container closed at all times, except when adding waste.[7]

  • Do not fill the container beyond 90% of its capacity to allow for vapor expansion.[7]

  • Store the container in a designated satellite accumulation area, such as a fume hood or a flammable storage cabinet, away from heat, open flames, and other ignition sources.[1][2]

  • Causality: Keeping containers closed and in a ventilated, controlled area minimizes the release of flammable vapors, reducing the risk of fire or explosion.[1][2] The 90% fill rule prevents spills or container rupture due to temperature-induced pressure changes.[7]

Part 3: Final Disposal Procedures

The disposal of 6-Methylheptane-2,5-dione is governed by local, state, and federal regulations and must be managed as hazardous waste.[8][9] Under no circumstances should this chemical be disposed of down the drain or in regular trash.[4]

Primary Disposal Pathway: Licensed Chemical Destruction

The accepted and safest method for disposing of flammable organic liquids like 6-Methylheptane-2,5-dione is through a licensed hazardous waste disposal company.

• Methodology: The material will likely be disposed of via controlled incineration at a licensed chemical destruction plant.[4]

• Causality: High-temperature incineration is the most effective method for completely destroying organic compounds, converting them into less harmful substances like carbon dioxide and water. This method prevents the chemical from persisting in the environment. Flue gas scrubbing is often employed to neutralize acidic byproducts, further protecting the environment.[4]

Protocol for Empty Container Decontamination

Empty containers that held 6-Methylheptane-2,5-dione are also considered hazardous waste because they retain chemical residues.[1]

• Triple Rinsing:

  • Thoroughly empty the container of all free-flowing liquid.

  • Rinse the container three times with a suitable solvent (e.g., acetone or ethanol). Each rinse should use a volume of solvent equal to about 10% of the container's volume.

  • Crucially, collect all rinsate as hazardous waste and add it to your flammable liquids waste stream.[10]

  • Causality: Triple rinsing ensures that only minimal (de minimis) amounts of the chemical remain.[10] Collecting the rinsate is mandatory because it is now a hazardous waste solution.

• Container Disposal:

  • After triple rinsing and allowing the container to dry, obliterate or remove all labels to prevent reuse for other purposes.[10]

  • Dispose of the cleaned container according to your institution's policies, which may allow for disposal as regular trash or in a designated glass disposal box.[10]

Part 4: Spill Management

In the event of a spill, immediate and correct action is vital to mitigate risks.

• Evacuate and Ventilate: Alert personnel in the immediate area. Ensure adequate ventilation to disperse vapors.

• Remove Ignition Sources: Immediately extinguish all open flames and turn off any spark-producing equipment.[2][4]

• Don Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

• Contain and Absorb: For small spills, cover with an inert absorbent material such as sand, vermiculite, or a commercial solvent absorbent.[11]

• Collect Waste: Use non-sparking tools to carefully scoop the absorbed material into a sealable container for hazardous waste disposal.[2][4]

• Decontaminate: Clean the spill area with soap and water.

Part 5: Disposal Decision Workflow

The following diagram outlines the logical flow for the proper management and disposal of 6-Methylheptane-2,5-dione waste.

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Navigating the Safe Handling of 6-Methylheptane-2,5-dione: A Guide for Laboratory Professionals

This guide provides essential safety and logistical information for the handling of 6-Methylheptane-2,5-dione (CAS No. 13901-85-4) in a research and development setting. As a trusted partner in your scientific endeavors, we aim to deliver value beyond the product itself by equipping you with the knowledge to maintain a safe and efficient laboratory environment.

Important Note on Safety Data: As of the date of this publication, a specific Safety Data Sheet (SDS) for 6-Methylheptane-2,5-dione is not publicly available. The following guidance is synthesized from publicly accessible data for its structural isomer, 6-Methylheptane-2,4-dione, and general safety principles for flammable ketones.[1] It is imperative to treat 6-Methylheptane-2,5-dione with, at a minimum, the same level of caution as its isomer and to conduct a thorough risk assessment for your specific application. Should an SDS become available from the manufacturer, it will supersede the information provided herein.

At-a-Glance Hazard and Protection Summary

Hazard Category	Summary of Risks	Recommended Personal Protective Equipment (PPE)
Flammability	Assumed to be a flammable liquid. Vapors may form explosive mixtures with air and can travel to an ignition source.[1]	Flame-retardant lab coat, use in a well-ventilated area away from open flames and sparks.
Health Hazards	Expected to cause skin and serious eye irritation. May also cause respiratory irritation.[1]	Chemical-resistant gloves (Nitrile or Neoprene recommended), chemical splash goggles, and use of a fume hood.
Reactivity	Incompatible with strong oxidizing agents.[1]	Store separately from oxidizing agents.
Environmental	Data not available; avoid release into the environment.	Prevent spills from entering drains or waterways.

Core Principles of Safe Handling

The primary hazards associated with 6-Methylheptane-2,5-dione are its presumed flammability and its potential as a skin, eye, and respiratory irritant.[1] The operational protocols outlined below are designed to mitigate these risks through a combination of engineering controls, administrative controls, and personal protective equipment.

Engineering Controls: Your First Line of Defense

• Chemical Fume Hood: All handling of 6-Methylheptane-2,5-dione, including weighing, transferring, and use in reactions, must be conducted within a certified chemical fume hood. This is critical to prevent the inhalation of vapors and to contain any potential splashes or spills.[2]

• Ventilation: Ensure adequate general laboratory ventilation to prevent the accumulation of flammable vapors.[3]

• Safety Showers and Eyewash Stations: These must be readily accessible and tested regularly.[2][4]

Personal Protective Equipment (PPE) Selection

The selection of appropriate PPE is a critical step in preventing chemical exposure. The following recommendations are based on the anticipated hazards.

• Hand Protection: Chemical-resistant gloves are mandatory. Nitrile or neoprene gloves are generally recommended for handling ketones. Always check the manufacturer's glove compatibility data. Discard and replace gloves immediately if they become contaminated.

• Eye and Face Protection: Chemical splash goggles that meet ANSI Z87.1 standards are required. A face shield should be worn in situations where there is a higher risk of splashing.

• Skin and Body Protection: A flame-retardant laboratory coat should be worn and kept buttoned. Long pants and closed-toe shoes are required in all laboratory areas.

• Respiratory Protection: In most cases, handling this compound in a properly functioning chemical fume hood will provide adequate respiratory protection. If there is a potential for exposure above established limits, or in the event of a large spill, a NIOSH-approved respirator with organic vapor cartridges may be necessary.[2]

PPE Selection Workflow

A diagram illustrating the decision-making process for selecting appropriate PPE.

Operational and Disposal Plans

Step-by-Step Handling Procedure

• Preparation: Before handling, ensure that the work area in the fume hood is clean and uncluttered. Assemble all necessary equipment and reagents.

• Donning PPE: Put on all required PPE as outlined above.

• Dispensing: Ground and bond containers when transferring the liquid to prevent static discharge, which could be an ignition source.[3][5] Use spark-proof tools for all operations.[1]

• Post-Handling: After use, securely close the container. Wipe down the work area with an appropriate solvent and decontaminate any equipment used.

• Doffing PPE: Remove gloves using a technique that avoids skin contact with the exterior of the glove. Wash hands thoroughly with soap and water.

Storage Requirements

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][3]

• Keep away from heat, sparks, open flames, and other ignition sources.[1][3]

• Store separately from incompatible materials such as strong oxidizing agents.[1]

Spill Response Protocol

In the event of a spill, prompt and appropriate action is crucial.

• Evacuate: Alert personnel in the immediate area and evacuate if necessary.

• Ventilate: Ensure the area is well-ventilated, but avoid creating drafts that could spread vapors.

• Control Ignition Sources: Remove all sources of ignition from the area.[3]

• Containment: For small spills, contain the liquid with an inert absorbent material such as sand, earth, or vermiculite.[6] Do not use combustible materials like paper towels to absorb the bulk of the spill.

• Cleanup: Wearing appropriate PPE, carefully scoop the absorbent material into a sealable, labeled container for hazardous waste disposal.

• Decontamination: Clean the spill area with soap and water.

• Large Spills: For large spills, evacuate the laboratory, close the doors, and contact your institution's emergency response team.

Emergency Spill Response Flowchart

A flowchart outlining the procedural steps for responding to a chemical spill.

Waste Disposal Plan

All waste containing 6-Methylheptane-2,5-dione must be treated as hazardous waste.

• Liquid Waste: Collect all liquid waste in a designated, sealed, and properly labeled hazardous waste container. The container must be compatible with the chemical.

• Solid Waste: Contaminated solid waste, such as gloves, absorbent materials, and empty containers, must also be collected in a labeled hazardous waste container.

• Empty Containers: The first rinse of an "empty" container should be collected as hazardous waste.[7] Subsequent rinses may be permissible for drain disposal depending on local regulations, but it is best practice to collect all rinses as hazardous waste.

• Disposal: Arrange for pickup and disposal by your institution's environmental health and safety department or a licensed hazardous waste disposal contractor.[1][3][5] Never dispose of this chemical down the drain or in the regular trash.[7]

First Aid Measures

Immediate and appropriate first aid can significantly reduce the severity of an injury.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

• Skin Contact: Immediately wash the affected area with soap and plenty of water while removing all contaminated clothing and shoes. Seek medical attention if irritation develops or persists.[1]

• Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial respiration. Seek immediate medical attention.[1]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[1]

References

• Angene Chemical. (n.d.). 6-Methylheptane-2,5-dione (CAS# 13901-85-4). Retrieved from [Link]

• LookChem. (n.d.). 6-Methylheptane-2,5-dione. Retrieved from [Link]

• Thoreauchem. (n.d.). 6-methylheptane-2,5-dione-13901-85-4. Retrieved from [Link]

• PubChem. (n.d.). 6-Methylheptane-2,5-dione. Retrieved from [Link]

• OECD SIDS. (2003). 6-Methylhept-5-en-2-one CAS N°: 110-93-0. Retrieved from [Link]

• J&K Scientific LLC. (2021). Chemical spill cleanup procedures. Retrieved from [Link]

• Scribd. (n.d.). Appendix 6 Spill Clean Up Procdedure. Retrieved from [Link]

• Dartmouth College. (n.d.). Hazardous Waste Disposal Guide. Retrieved from [Link]

• US EPA. (n.d.). 2,4-Heptanedione, 6-methyl- - Substance Details. Retrieved from [Link]

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